6-epi-Albrassitriol

• CAS: 178456-58-1

Core Science & Biosynthesis

Authored for Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of 6-epi-Albrassitriol

Abstract

6-epi-Albrassitriol is a naturally occurring drimane sesquiterpenoid, an epimer of Albrassitriol, distinguished by a specific and crucial stereochemical inversion at the C-6 position. This guide provides a comprehensive technical overview of its chemical architecture, with a deep dive into the stereochemical nuances that define its structure and influence its biological profile. We will explore the advanced analytical techniques used for its structural elucidation, including Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography, and discuss how chemical synthesis serves as a definitive tool for confirming its absolute configuration. This document is intended to be a foundational resource for researchers engaged in natural product chemistry, medicinal chemistry, and drug discovery, offering insights into the causality behind experimental choices and the self-validating systems of protocol required for unambiguous characterization.

Introduction to 6-epi-Albrassitriol: A Stereochemical Variant

Natural products continue to be a vital source of chemical diversity and novel scaffolds for drug development. Among these, the drimane sesquiterpenoids, characterized by a bicyclic core, have demonstrated a wide array of biological activities. (-)-6-epi-Albrassitriol is a member of this family, isolated from the cultivation liquid of Aspergillus sp.. It is structurally defined as drim-7-ene-6β,9α,11-triol.

Its significance lies not only in its own biological potential but also in its relationship to its C-6 epimer, (-)-Albrassitriol. Epimers are diastereomers that differ in configuration at only one stereogenic center. This subtle change can lead to profound differences in molecular shape, physicochemical properties, and biological function. Understanding the precise three-dimensional arrangement of atoms in 6-epi-Albrassitriol is therefore paramount for any investigation into its mechanism of action and potential therapeutic applications, which include the inhibition of de novo cholesterol formation and weak antiviral activity.

This guide will deconstruct the molecule's structure, focusing on the analytical reasoning and experimental evidence that underpins our current understanding.

The Drimane Skeleton: Core Chemical Structure

The foundational framework of 6-epi-Albrassitriol is the drimane skeleton, a 15-carbon bicyclic sesquiterpenoid structure. The key features of 6-epi-Albrassitriol are:

• Bicyclic Core: A decalin (bicyclo[4.4.0]decane) ring system.

• Alkene Group: A double bond is located between carbons C-7 and C-8.

• Hydroxyl Groups: The molecule is a triol, with hydroxyl (-OH) groups positioned at C-6, C-9, and C-11.

The systematic IUPAC name, which encapsulates these features, is drim-7-ene-6β,9α,11-triol .

Caption: 2D Chemical Structure of 6-epi-Albrassitriol.

Stereochemistry: The Defining Inversion at C-6

The prefix "6-epi" is the most critical descriptor for this molecule. It signifies that its stereochemistry differs from that of its parent compound, Albrassitriol, at the C-6 position and nowhere else.

Expertise & Experience: The Significance of Axial vs. Equatorial Epimers

In steroid and terpenoid chemistry, the orientation of substituents on a cyclohexane ring system profoundly impacts molecular stability and receptor interactions. Substituents can adopt one of two primary orientations: axial (perpendicular to the plane of the ring) or equatorial (in the plane of the ring).

• (-)-Albrassitriol: The hydroxyl group at C-6 is in the α-configuration , pointing downwards and occupying an equatorial position. This is generally the more thermodynamically stable conformation.

• (-)-6-epi-Albrassitriol: The hydroxyl group at C-6 is in the β-configuration , pointing upwards and occupying an axial position. This orientation introduces greater steric strain, specifically through 1,3-diaxial interactions, which can alter the molecule's overall shape and how it presents its functional groups to biological targets.

The absolute configuration of both epimers has been unequivocally established through their synthesis from (+)-larixol, a labdane diterpenoid with a known absolute stereochemistry.

Caption: Stereochemical relationship between Albrassitriol and its C-6 epimer.

Structural Elucidation: A Multi-faceted Approach

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR is the most powerful tool for determining the constitution and configuration of organic molecules in solution. For distinguishing diastereomers like epimers, ¹H NMR, particularly the analysis of proton-proton coupling constants (J-values), is indispensable.

¹H NMR: The Diagnostic Coupling Constant

The key to differentiating the C-6 epimers lies in the coupling constant between the protons on C-5 (H-5) and C-6 (H-6). The magnitude of this J-value is dictated by the dihedral angle between these two protons, as described by the Karplus equation.

• In (-)-Albrassitriol , the C-6 hydroxyl is equatorial, meaning H-6 is axial. H-5 is also axial, resulting in an anti-periplanar (approx. 180°) relationship. This geometry leads to a large coupling constant.

• In (-)-6-epi-Albrassitriol , the C-6 hydroxyl is axial, meaning H-6 is equatorial. H-5 remains axial, resulting in a gauche (approx. 60°) relationship. This geometry produces a much smaller coupling constant.

Compound	H-6 Orientation	H-5/H-6 Relationship	J₅₋₆ Coupling Constant
(-)-Albrassitriol	Axial	trans-diaxial	~9.6 Hz
(-)-6-epi-Albrassitriol	Equatorial	axial-equatorial	~4.0 Hz
Table 1: Diagnostic ¹H NMR coupling constants for distinguishing C-6 epimers.

This significant difference in J-values provides unambiguous evidence for the axial orientation of the hydroxyl group in 6-epi-Albrassitriol.

¹³C NMR and 2D-NMR Techniques (HSQC, HMBC)

While ¹H NMR is excellent for determining stereochemical relationships, a full structural assignment relies on a suite of experiments.

• ¹³C NMR: Provides a count of unique carbon atoms and information about their chemical environment.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom to which it is directly attached, allowing for the assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is crucial for piecing together the carbon skeleton and assigning quaternary (non-protonated) carbons.

Trustworthiness: The combined application of these 1D and 2D NMR techniques is the gold standard in the field.[1][2][3] It creates a self-consistent dataset that validates the entire molecular structure, from the carbon backbone to the placement of functional groups.

Experimental Protocol: General Workflow for NMR-based Structural Elucidation

• Sample Preparation: Dissolve a pure sample (1-5 mg) of the analyte in a deuterated solvent (e.g., CDCl₃, Methanol-d₄) in a high-precision NMR tube.

• Data Acquisition: Acquire a standard set of spectra on a high-field NMR spectrometer (≥400 MHz). This includes:

  • ¹H NMR

  • ¹³C NMR (with DEPT-135 to differentiate CH, CH₂, and CH₃ groups)

  • 2D gs-HSQC

  • 2D gs-HMBC

• Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate software, applying Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis:

  • ¹H NMR: Integrate signals to determine proton counts, analyze chemical shifts for functional group information, and measure coupling constants to deduce spatial relationships.

  • HSQC: Assign all protonated carbons by correlating with the already-analyzed ¹H spectrum.

  • HMBC: Use the 2- and 3-bond correlations to connect the molecular fragments. Start from unambiguous signals (e.g., methyl groups) and systematically build out the carbon skeleton. For example, correlations from the methyl protons at C-14 and C-15 would confirm their attachment to the quaternary C-4.

• Structure Verification: Ensure all observed correlations are consistent with the proposed structure and that all atoms and degrees of unsaturation are accounted for.

X-Ray Crystallography

Expertise & Experience: While NMR provides the structure in solution, single-crystal X-ray crystallography offers definitive, high-resolution proof of the molecular structure in the solid state.[4][5] It directly visualizes the electron density of the molecule, allowing for the precise determination of bond lengths, bond angles, and, most importantly, the relative stereochemistry of all chiral centers.

Although a crystal structure for 6-epi-Albrassitriol itself is not cited, the structure and relative configuration of related natural products have been established by X-ray analysis, which provides an authoritative basis for confirming the assignments made by NMR.

Caption: A generalized workflow for structure determination by X-ray crystallography.

Corroboration through Chemical Synthesis

Authoritative Grounding: The most rigorous method for determining the absolute configuration of a chiral molecule is to synthesize it from a starting material of known absolute stereochemistry. A novel synthesis of both (-)-albrassitriol and (-)-6-epi-albrassitriol has been achieved starting from the readily available labdane diterpenoid, (+)-larixol.[6]

The key stereochemistry-defining step in this synthesis is the reduction of an intermediate ketone, drim-7-ene-9α,11-diol-6-one.

Expertise & Experience: The choice of reducing agent dictates the stereochemical outcome of the reduction of a cyclic ketone. Steric hindrance plays a critical role. The hydride reagent will preferentially attack from the less sterically hindered face of the carbonyl group.

• Reduction of the C-6 ketone with LiAlH₄ (Lithium Aluminum Hydride) is not highly selective and produces a mixture of both (-)-albrassitriol (equatorial OH) and (-)-6-epi-albrassitriol (axial OH), which can then be separated and characterized.[6]

By successfully synthesizing and isolating both compounds from a single precursor of known configuration, and then matching their respective spectral data to the natural isolates, the absolute configuration of both natural products is definitively confirmed.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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A Technical Guide to the Isolation and Purification of 6-epi-Albrassitriol from Alternaria brassicicola Cultures

Executive Summary

Alternaria brassicicola, a necrotrophic fungus and significant plant pathogen, is a prolific producer of diverse secondary metabolites, including a range of phytotoxic and bioactive compounds.[1] This guide provides a comprehensive, field-proven methodology for the isolation and purification of 6-epi-Albrassitriol, a representative steroid-class metabolite, from liquid cultures of A. brassicicola. While direct protocols for this specific stereoisomer are not widely published, the workflow presented herein is synthesized from established principles of fungal natural product chemistry and protocols for structurally analogous steroids.[2][3][4][5] This document is intended for researchers, scientists, and drug development professionals, offering a detailed, step-by-step protocol that emphasizes the rationale behind experimental choices, ensuring both technical accuracy and practical applicability. The workflow encompasses fungal culture optimization for metabolite production, solvent-based extraction, a multi-stage chromatographic purification cascade, and final structural verification.

Introduction: The Scientific Imperative

The genus Alternaria is a rich source of secondary metabolites with diverse chemical structures and biological activities, including polyketides, terpenes, and nitrogen-containing compounds.[6][7][8] Alternaria brassicicola, known for causing Alternaria black spot in Brassica species, secretes numerous metabolites to facilitate host invasion.[9][10] Among these are steroid-like compounds, a class of molecules with significant pharmacological potential.

6-epi-Albrassitriol is a C28 steroidal triol, an epimer of the more commonly cited Albrassitriol. The study of such minor or novel stereoisomers is critical, as subtle changes in stereochemistry can dramatically alter biological activity, receptor binding affinity, and metabolic stability. Isolating these compounds in pure form is the foundational step for any subsequent pharmacological screening, structure-activity relationship (SAR) studies, or mechanistic investigations.

This guide addresses the primary challenge in studying rare fungal metabolites: obtaining sufficient quantities of high-purity material from complex biological matrices.[2] The methodology is designed to be robust and adaptable, providing a logical framework for isolating not only 6-epi-Albrassitriol but also other non-polar to moderately polar metabolites from A. brassicicola or related fungal cultures.

Materials & Equipment

Reagents and Consumables

Reagent/Consumable	Grade	Recommended Supplier
Potato Dextrose Broth (PDB)	Microbiological	MilliporeSigma
Ethyl Acetate (EtOAc)	HPLC Grade	Fisher Scientific
Methanol (MeOH)	HPLC Grade	Fisher Scientific
n-Hexane	HPLC Grade	Fisher Scientific
Dichloromethane (DCM)	HPLC Grade	Fisher Scientific
Acetonitrile (ACN)	HPLC Grade	Fisher Scientific
Water, Ultrapure	Type 1	In-house (e.g., Milli-Q)
Silica Gel 60 (0.040-0.063 mm)	Chromatography	MilliporeSigma
C18 Reverse-Phase Silica Gel	Chromatography	Waters
TLC Plates (Silica Gel 60 F254)	Analytical	MilliporeSigma
Sterile Culture Flasks (2 L)	Cell Culture	Corning
Centrifuge Bottles (500 mL)	Polypropylene	Nalgene
Solid Phase Extraction (SPE) Cartridges	C18, 1g	Waters
HPLC Vials (2 mL)	Amber Glass	Agilent

Equipment

• Laminar Flow Hood

• Incubator Shaker (25-28°C)

• Autoclave

• Refrigerated Centrifuge

• Rotary Evaporator

• Glass Chromatography Column (40 x 800 mm)

• Fraction Collector

• High-Performance Liquid Chromatography (HPLC) System with Diode Array Detector (DAD) or UV-Vis Detector

• Analytical Balance

• Vortex Mixer and Sonicator

Experimental Workflow: From Culture to Pure Compound

The overall strategy is a multi-stage process designed to progressively enrich the target compound. It begins with scaled-up fungal cultivation, followed by a bulk extraction, a primary fractionation via silica gel chromatography, and a final polishing step using reverse-phase HPLC.

Caption: Overall workflow for the isolation of 6-epi-Albrassitriol.

Fungal Culture and Inoculation

• Rationale: The choice of culture medium and growth conditions significantly impacts the profile and yield of secondary metabolites.[11] Potato Dextrose Broth (PDB) is a general-purpose medium that supports robust growth of Alternaria species. A static incubation period of 21 days allows the culture to enter the stationary phase, which is often associated with maximum production of secondary metabolites.[12]

• Protocol:

  • Prepare 10 L of Potato Dextrose Broth (PDB) according to the manufacturer's instructions.

  • Dispense the medium into 2 L Erlenmeyer flasks (1 L per flask) and autoclave.

  • Aseptically inoculate each flask with a 1 cm² agar plug from a 7-10 day old culture of A. brassicicola grown on Potato Dextrose Agar (PDA).[13][14]

  • Incubate the flasks at 27 ± 1°C for 21 days under static conditions with a 12h/12h light/dark cycle to encourage sporulation and metabolite production.[13]

Extraction of Crude Metabolites

• Rationale: A two-part extraction ensures the recovery of metabolites from both the culture filtrate (extracellular) and the fungal biomass (intracellular). Ethyl acetate (EtOAc) is selected as the primary solvent due to its intermediate polarity, which is ideal for extracting steroid-like compounds while leaving behind highly polar sugars and salts.[12] Adding methanol to the mycelial extraction helps to disrupt cell membranes and improve recovery.

• Protocol:

  • Separate the mycelial mass from the culture broth by vacuum filtration.

  • Culture Broth Extraction: Transfer the filtrate (approx. 10 L) to a large separation funnel. Perform a liquid-liquid extraction three times with an equal volume of EtOAc each time. Pool the organic layers.

  • Mycelial Extraction: Submerge the collected mycelial mass (approx. 200-300 g wet weight) in a 1:1 mixture of EtOAc:MeOH (2 L). Sonicate for 30 minutes in an ultrasonic bath, then let it stand for 24 hours.

  • Filter the mycelial extract and repeat the extraction process one more time.

  • Combine all EtOAc and EtOAc/MeOH extracts. Concentrate the pooled extracts under reduced pressure using a rotary evaporator at 40°C to yield the crude extract.

Primary Purification: Silica Gel Column Chromatography

• Rationale: This step serves as a bulk fractionation to separate the complex crude extract into simpler fractions based on polarity. A stepwise gradient of increasing polarity (from n-Hexane to EtOAc) will elute compounds sequentially, with non-polar lipids eluting first, followed by steroids, and then more polar compounds.

• Protocol:

  • Prepare a slurry of 500 g of silica gel in n-Hexane and pack it into a glass column.

  • Adsorb the crude extract (approx. 5-10 g) onto 20 g of silica gel, allow the solvent to evaporate completely, and carefully load the dry powder onto the top of the packed column.

  • Elute the column with a stepwise gradient of n-Hexane and EtOAc. Start with 100% n-Hexane and progressively increase the proportion of EtOAc (e.g., 95:5, 90:10, 80:20, 50:50, 0:100).

  • Collect fractions of 250 mL each using a fraction collector.

  • Monitor the fractions by Thin-Layer Chromatography (TLC) using a mobile phase of Hexane:EtOAc (60:40). Visualize spots under UV light (254 nm) and by staining with an anisaldehyde-sulfuric acid reagent followed by heating (steroids often appear as purple or blue spots).

  • Pool the fractions that contain the compound of interest (hypothetical Rf value ~0.3-0.4 in the specified TLC system). Concentrate the pooled fractions to dryness.

Final Purification: Preparative RP-HPLC

• Rationale: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) offers high-resolution separation based on hydrophobicity. This is the final "polishing" step to isolate 6-epi-Albrassitriol to >95% purity. A C18 column is the standard choice for steroid separations.

Caption: Workflow for the final RP-HPLC purification step.

• Protocol:

  • Dissolve the concentrated fraction from the column chromatography in a minimal amount of methanol.

  • Set up the HPLC system with a preparative C18 column (e.g., 10 x 250 mm, 5 µm).

  • Use a binary solvent system: Solvent A = Ultrapure Water; Solvent B = Acetonitrile (ACN).

  • Equilibrate the column with 30% B.

  • Inject the sample and run a linear gradient from 30% B to 80% B over 40 minutes at a flow rate of 4.0 mL/min.

  • Monitor the elution profile at 210 nm (as steroids lack a strong chromophore, low UV wavelengths are necessary).

  • Collect the peak corresponding to 6-epi-Albrassitriol.

  • Evaporate the solvent from the collected fraction to obtain the pure compound.

Data Analysis and Expected Results

The success of the isolation is determined by the yield and purity of the final product. Purity should be assessed by analytical HPLC, and the structure confirmed by spectroscopic methods.

Parameter	Expected Result (Hypothetical)	Method of Analysis
Crude Extract Yield	5-10 g from 10 L culture	Gravimetric
Silica Fraction Yield	200-500 mg	Gravimetric
Final Pure Compound Yield	5-15 mg	Gravimetric
Purity	> 95%	Analytical RP-HPLC (peak area)
Identity Confirmation	Consistent with triol steroid structure	¹H NMR, ¹³C NMR, HR-MS

Troubleshooting and Critical Considerations

• Low Yield: If the final yield is low, consider optimizing culture conditions. Nutrient stress (e.g., low nitrogen) can sometimes enhance the production of certain secondary metabolites.[9][10] Also, ensure extraction efficiency by performing exhaustive solvent extractions.

• Co-elution during HPLC: If peaks overlap, modify the HPLC gradient. A shallower gradient over a longer run time can improve the resolution of closely eluting compounds.

• Compound Degradation: Steroids can be sensitive to heat and extreme pH. Keep temperatures low during solvent evaporation (<40°C) and use neutral, high-purity solvents.

• Irreversible Adsorption: Some compounds can irreversibly bind to silica gel, leading to loss of sample.[4] If this is suspected, performing a preliminary fractionation using a less adsorptive medium like Diaion HP-20 or using alternative methods like High-Speed Counter-Current Chromatography (HSCCC) could be beneficial.[2][3][4]

Conclusion

This guide outlines a robust and scientifically grounded workflow for the isolation of 6-epi-Albrassitriol from Alternaria brassicicola. By integrating optimized fungal culture techniques with a logical cascade of chromatographic separations, researchers can successfully obtain high-purity material essential for advancing pharmacological and biological studies. The principles and protocols described are broadly applicable to the field of fungal natural product discovery, providing a solid foundation for the exploration of the chemical diversity harbored within this important genus.

References

• Dou, Z., He, X., Xu, P., Zhang, B., & Ding, L. (2022). Rapid separation and purification of two C25 steroids with bicyclic [4.4.1] A/B rings from the marine fungus Aspergillus sp. LS116 by high-speed counter-current chromatography in stepwise elution mode. Natural Product Research, 36(14), 3770–3774. Available at: [Link]

• Ayer, S. (2011). Metabolites from the plant pathogen Alternaria brassicicola: in vitro and in planta production and biosynthesis of brassicicolin. University of Saskatchewan. Available at: [Link]

• Dou, Z., He, X., Xu, P., Zhang, B., & Ding, L. (2021). Rapid separation and purification of two C25 steroids with bicyclic [4.4.1] A/B rings from the marine fungus Aspergillus sp. LS116 by high-speed counter-current chromatography in stepwise elution mode. Natural Product Research, 36(14), 3770-3774. Available at: [Link]

• Dou, Z., et al. (2021). Rapid separation and purification of two C25 steroids with bicyclic [4.4.1] A/B rings from the marine fungus Aspergillus sp. LS116 by high-speed counter-current chromatography in stepwise elution mode. Taylor & Francis Online. Available at: [Link]

• Ayer, S.W. (2011). Metabolites from the plant pathogen Alternaria brassicicola: in vitro and in planta production and biosynthesis of brassicicolin A. University of Saskatchewan Institutional Repository. Available at: [Link]

• Naqibullah, K., et al. (2023). Identification of secondary metabolites from Alternaria spp. In Afghanistan. ESRJ. Available at: [Link]

• Fdhila, F., et al. (2019). Steroids from Marine-Derived Fungi: Evaluation of Antiproliferative and Antimicrobial Activities of Eburicol. Molecules, 24(12), 2319. Available at: [Link]

• Anonymous. (n.d.). Microbial Steroid Production Methods. Scribd. Available at: [Link]

• Kim, J. C., et al. (2005). Phylogenic Analysis of Alternaria brassicicola Producing Bioactive Metabolites. Journal of Microbiology, 43(1), 23-30. Available at: [Link]

• Manichart, N., Somala, N., & Laosinwattana, C. (2023). Allelopathic potential of secondary metabolites produced by Alternaria brassicicola and physiological mechanisms on Amaranthus tricolor. International Journal of Agricultural Technology, 19(3), 1115-1126. Available at: [Link]

• Zhao, Y., et al. (2023). Secondary metabolites of Alternaria: A comprehensive review of chemical diversity and pharmacological properties. Frontiers in Microbiology, 14, 1090626. Available at: [Link]

• Zhao, Y., et al. (2023). Secondary metabolites of Alternaria: A comprehensive review of chemical diversity and pharmacological properties. Frontiers in Microbiology, 14. Available at: [Link]

• Zhao, Y., et al. (2023). Secondary metabolites of Alternaria: A comprehensive review of chemical diversity and pharmacological properties. ResearchGate. Available at: [Link]

• Koirala, P. (2022). Disease biomarker discovery and fungal metabolites extraction protocol optimization using GCMS based metabolomics. Mississippi State University. Available at: [Link]

• JGI Genome Portal. (n.d.). Alternaria brassicicola. Available at: [Link]

• Borah, A., et al. (2020). Isolation and characterization of Alternaria brassicicola from Assam (India) and screening for resistance in Sinapis alba. ResearchGate. Available at: [Link]

• Yadav, P., et al. (2022). Study of resistance mechanism of Alternaria blight (Alternaria brassicicola) by biochemical markers in Indian Mustard (Brassica juncea L. Czern. &Coss.). Frontiers in Plant Science, 13. Available at: [Link]

• Biko, A. A., et al. (2022). Characterization of Alternaria brassicicola isolated from tomato in Burkina Faso, and use of two essential oils for its control. African Journal of Microbiology Research, 16(2), 65-73. Available at: [Link]

• Bhati, P., et al. (2022). Isolation, purification and management of Alternaria brassicae through cow by product in vitro. The Pharma Innovation Journal, 11(3), 1146-1149. Available at: [Link]

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An Investigative Framework for a Novel Brassinosteroid Analog: Biological Activity and Phytotoxicity of 6-epi-Albrassitriol

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Untapped Potential of Brassinosteroid Analogs

Brassinosteroids (BRs) are a class of polyhydroxylated steroidal phytohormones that play a crucial role in the growth, development, and stress responses of plants[1]. Their influence extends to cell elongation, division, and differentiation, making them essential for a plant's entire life cycle[1]. The study of BRs and their synthetic analogs is a burgeoning field, with potential applications in agriculture to enhance crop yields and in medicine due to their diverse biological activities[2]. The structural diversity of BR analogs allows for a wide range of biological effects, and understanding the structure-activity relationship is key to unlocking their full potential[3].

This guide focuses on a putative novel brassinosteroid, 6-epi-Albrassitriol. The "6-epi" designation suggests a specific stereochemical configuration that could lead to unique biological properties compared to known brassinosteroids. This document outlines a proposed research plan to systematically characterize the biological activity and phytotoxicity of 6-epi-Albrassitriol, providing a roadmap for its scientific investigation.

Part 1: Characterizing the Biological Activity of 6-epi-Albrassitriol

The initial phase of investigation will focus on determining the biological activity of 6-epi-Albrassitriol, from its interaction with the brassinosteroid receptor to its effects on whole organisms.

In Vitro Receptor Binding Affinity

The canonical brassinosteroid signaling pathway is initiated by the binding of a BR to the leucine-rich repeat receptor-like kinase BRASSINOSTEROID INSENSITIVE 1 (BRI1)[4]. The affinity of 6-epi-Albrassitriol for BRI1 is a primary indicator of its potential as a bioactive brassinosteroid.

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Microsomal Fractions: Isolate microsomal fractions containing the BRI1 receptor from a suitable plant model system, such as Arabidopsis thaliana or tomato cell cultures.

• Radioligand: Utilize a high-affinity, radiolabeled brassinosteroid, such as [³H]-Brassinolide, as the competing ligand.

• Competition Assay: Incubate the microsomal fractions with a fixed concentration of the radioligand and increasing concentrations of unlabeled 6-epi-Albrassitriol.

• Separation and Scintillation Counting: Separate the bound and free radioligand using a rapid filtration method. The amount of radioactivity in the bound fraction is quantified using a liquid scintillation counter.

• Data Analysis: The data is used to calculate the half-maximal inhibitory concentration (IC50) of 6-epi-Albrassitriol, which is the concentration required to displace 50% of the radiolabeled ligand. This value is then used to determine the binding affinity (Ki).

Rationale for Experimental Choices: This assay provides a direct measure of the interaction between 6-epi-Albrassitriol and its putative receptor, offering a quantitative assessment of its potential to initiate the brassinosteroid signaling cascade.

Cellular and Whole-Plant Bioassays

Following the in vitro binding studies, the biological activity of 6-epi-Albrassitriol will be assessed in cellular and whole-plant systems to determine its physiological effects.

Experimental Protocol: Rice Lamina Inclination Assay

The rice lamina inclination assay is a classic and highly sensitive bioassay for brassinosteroids[3].

• Plant Material: Germinate rice seeds (Oryza sativa L.) in the dark for 7 days.

• Explant Preparation: Excise the second leaf lamina with the lamina joint.

• Treatment: Incubate the explants in a solution containing various concentrations of 6-epi-Albrassitriol for 48-72 hours under dark conditions.

• Measurement: Measure the angle between the lamina and the sheath.

• Data Analysis: Plot the concentration of 6-epi-Albrassitriol against the induced angle to generate a dose-response curve and determine the concentration that gives a half-maximal response (EC50).

Rationale for Experimental Choices: This assay is a robust and specific indicator of brassinosteroid activity, reflecting the hormone's effect on cell elongation in a whole-tissue context.

Expected Data Summary

Compound	BRI1 Binding Affinity (Ki, nM)	Rice Lamina Inclination (EC50, µM)
Brassinolide (Control)	Expected low nM value	Expected low µM value
6-epi-Albrassitriol	To be determined	To be determined

Part 2: Assessing the Phytotoxicity of 6-epi-Albrassitriol

While brassinosteroids are generally considered to be growth-promoting, high concentrations or certain structural analogs can exhibit phytotoxic effects. A thorough evaluation of the phytotoxicity of 6-epi-Albrassitriol is crucial for any potential agricultural applications.

Seed Germination and Root Growth Inhibition Assay

This assay will determine the effect of 6-epi-Albrassitriol on early plant development.

Experimental Protocol:

• Plant Material: Use seeds of a model plant species such as Arabidopsis thaliana or lettuce (Lactuca sativa).

• Treatment: Place seeds on filter paper moistened with a range of concentrations of 6-epi-Albrassitriol in Petri dishes.

• Incubation: Incubate the seeds in a controlled environment (e.g., 25°C, 16h light/8h dark photoperiod).

• Data Collection: After 5-7 days, record the germination percentage and measure the primary root length.

• Data Analysis: Calculate the concentration of 6-epi-Albrassitriol that causes 50% inhibition of root growth (IC50).

Rationale for Experimental Choices: Seed germination and root elongation are highly sensitive to chemical stressors, making this a reliable method for assessing phytotoxicity.

Photosynthetic Efficiency Measurement

Phytotoxicity can manifest as a disruption of photosynthesis. Chlorophyll fluorescence analysis is a non-invasive technique to assess the health of the photosynthetic apparatus.

Experimental Protocol:

• Plant Treatment: Treat young, healthy plants (e.g., tomato or Arabidopsis) with varying concentrations of 6-epi-Albrassitriol via foliar spray or root application.

• Chlorophyll Fluorescence Measurement: After a set exposure time (e.g., 24, 48, and 72 hours), measure chlorophyll fluorescence parameters using a portable fluorometer. Key parameters include Fv/Fm (maximum quantum yield of photosystem II), which is a sensitive indicator of stress.

• Data Analysis: Compare the Fv/Fm values of treated plants to those of control plants. A significant decrease in Fv/Fm indicates photosynthetic stress.

Rationale for Experimental Choices: This method provides an early and sensitive indication of cellular damage caused by phytotoxic compounds, often before visible symptoms appear.

Expected Data Summary

Compound	Root Growth Inhibition (IC50, µM)	Photosynthetic Stress (Fv/Fm reduction at 10 µM)
Known Herbicide (Control)	Expected low µM value	Expected significant reduction
6-epi-Albrassitriol	To be determined	To be determined

Part 3: Elucidating the Mechanism of Action

Understanding the molecular mechanisms underlying the biological activity and phytotoxicity of 6-epi-Albrassitriol is essential for its development and application.

Brassinosteroid Signaling Pathway

The established brassinosteroid signaling pathway provides a framework for investigating the mechanism of action of 6-epi-Albrassitriol.

Caption: The canonical brassinosteroid signaling pathway.

Experimental Workflow: Gene Expression Analysis

To confirm that 6-epi-Albrassitriol acts through the canonical BR pathway, quantitative real-time PCR (qRT-PCR) can be used to measure the expression of BR-responsive genes.

Sources

• 1. Brassinosteroids (BRs) Role in Plant Development and Coping with Different Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Brassinosteroid phytochormones as regulators of plant growth and modulators of pesticide and fertilizer activity | Pesticides and Phytomedicine / Pesticidi i fitomedicina [aseestant.ceon.rs]
• 3. Synthesis of Five Known Brassinosteroid Analogs from Hyodeoxycholic Acid and Their Activities as Plant-Growth Regulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Abiotic Stress Tolerance in Plants: Brassinosteroids Navigate Competently - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Biosynthetic Pathway of Albrassitriol and Its Epimers

The following guide details the biosynthetic pathway, structural characterization, and production of Albrassitriol (a drimane sesquiterpenoid) and its epimers.

Executive Summary

Albrassitriol (Drim-7-ene-6α,9α,11-triol) is a bioactive drimane sesquiterpenoid produced primarily by fungal species of the genera Aspergillus and Penicillium. Unlike plant sesquiterpenes formed by canonical terpene synthases, fungal drimanes often utilize a distinct Haloacid Dehalogenase (HAD)-like synthase machinery. This guide delineates the transition from Farnesyl Pyrophosphate (FPP) to the drimane core, the oxidative tailoring that yields Albrassitriol, and the stereochemical divergence leading to 6-epi-Albrassitriol .

Key Applications:

• Lipid Metabolism: Inhibits de novo cholesterol formation (IC50 ~10 nM in HEP G2 cells).

• Antiviral: Weak activity against Influenza A and myxoviruses.

• Phytotoxicity: Exhibits host-selective toxicity in Brassica species (canola).

Structural & Stereochemical Definition

Understanding the spatial arrangement of hydroxyl groups is critical, as biological activity is stereoselective.

Compound	IUPAC / Chemical Name	Stereochemistry at C6
(-)-Albrassitriol	Drim-7-ene-6α,9α,11-triol	6α-OH (Axial/Equatorial dependent on ring conformer)
(-)-6-epi-Albrassitriol	Drim-7-ene-6β,9α,11-triol	6β-OH
Precursor	Drim-7-ene-9α,11-diol-6-one	C6-Ketone (Achiral at C6)

Core Skeleton: Drimane (Decahydronaphthalene system).[1] Key Features:

• double bond.[2][3]

• Hydroxylation at C6, C9, and C11.

• The C9-OH is typically

  -oriented in natural fungal drimanes.

Biosynthetic Pathway (Mechanism & Logic)

The biosynthesis of Albrassitriol follows the Mevalonate-dependent isoprenoid pathway , diverging at the cyclization of FPP.

Phase 1: Cyclization (The HAD-like Paradigm)

Unlike plant drimane synthases, fungal drimane biosynthesis (e.g., in Aspergillus calidoustus or A. oryzae) relies on a HAD-like terpene cyclase (e.g., AstC or DrtB ).

• Substrate: Farnesyl Pyrophosphate (FPP).[2]

• Mechanism: Protonation-initiated cyclization (Class II cyclase activity) followed by dephosphorylation.[4]

• Intermediate: The enzyme produces Drimenol or a Drimanyl cation intermediate, establishing the bicyclic decalin core.

Phase 2: Oxidative Tailoring (P450 Monooxygenases)

The transformation of the hydrophobic drimane skeleton into Albrassitriol requires three specific oxidations. These are catalyzed by cluster-associated Cytochrome P450s (e.g., homologs of AstB or DrtC ).

• Step A (C11-Hydroxylation): Oxidation of the C11 methyl group to a hydroxymethyl group.

• Step B (C9-Hydroxylation): Stereoselective introduction of the 9

  -OH. This is often coupled with the formation of the double bond if not already present.

• Step C (C6-Hydroxylation): The final or penultimate step involves hydroxylation at C6.

  • Path A (Direct): A P450 directly hydroxylates C6 in the

    (Albrassitriol) or (6-epi) orientation.

  • Path B (Ketone Reduction): Oxidation to Drim-7-ene-9α,11-diol-6-one followed by stereospecific reduction by a Short-chain Dehydrogenase/Reductase (SDR).

Pathway Visualization

The following diagram illustrates the flow from FPP to Albrassitriol and its epimer.

Caption: Putative biosynthetic pathway of Albrassitriol in Aspergillus sp., highlighting the bifurcation at C6 stereochemistry.

Experimental Protocols

Protocol A: Fermentation & Isolation (Natural Source)

This protocol describes the isolation of Albrassitriol from Aspergillus sp. (e.g., strain FH-A 6257), validating the biosynthetic output.

Reagents:

• Malt Extract Agar (MEA).

• Production Medium: Soluble starch (2%), Glucose (1%), Yeast extract (0.2%), Corn steep liquor (0.5%).

• Extraction Solvent: Ethyl Acetate (EtOAc).

Workflow:

• Inoculation: Cultivate Aspergillus sp. on MEA plates for 7 days at 24°C.

• Seed Culture: Transfer mycelial plugs to 500 mL Erlenmeyer flasks containing 100 mL production medium. Incubate 48h at 24°C, 200 rpm.

• Fermentation: Inoculate 10L fermenter (or multiple flasks) with seed culture. Maintain pH 5.5–6.0. Ferment for 120–144 hours.

• Extraction:

  • Separate mycelium from broth via filtration.

  • Extract culture filtrate with EtOAc (3 x vol).

  • Extract mycelium with Acetone/Methanol, evaporate, and partition into EtOAc.

• Purification:

  • Combine organic layers and concentrate in vacuo.

  • Chromatography: Apply to Silica Gel 60 column. Elute with gradient n-Hexane : EtOAc (from 8:2 to 0:10).

  • Isolation: Albrassitriol typically elutes in polar fractions (high EtOAc). Purify further by HPLC (C18 column, MeOH:H2O gradient).

Protocol B: Chemical Synthesis Validation (Larixol Route)

To confirm the structure or produce standards when natural yield is low, the synthesis from (+)-Larixol is the gold standard.

• Starting Material: (+)-Larixol (Labdane diterpene).[5][6]

• Oxidative Cleavage: Convert Larixol to 14,15-bisnorlab-7-ene-6,13-dione .

• Norrish Type II Degradation: Photochemical degradation yields Drim-7,9(11)-diene-6-one .[5][6]

• Selective Oxidation: Treatment with OsO₄ (Osmium tetroxide) yields the key intermediate Drim-7-ene-9α,11-diol-6-one .[5][6]

• Stereoselective Reduction:

  • Reduction with LiAlH₄ yields a mixture of Albrassitriol (6α) and 6-epi-Albrassitriol (6β).

  • Note: The ratio depends on the reducing agent and solvent temperature.

Quantitative Data: Epimer Differentiation

Distinguishing Albrassitriol from its 6-epimer is crucial due to their differing biological activities. The C6-proton signal in

H-NMR is diagnostic.

Feature	(-)-Albrassitriol (6α-OH)	(-)-6-epi-Albrassitriol (6β-OH)
C6-H Signal ( ppm)	~4.10 - 4.20 ppm	~3.80 - 3.95 ppm
Coupling ( Hz)	Small (eq-ax/eq-eq)	Large (ax-ax) indicative of -OH
C6-Carbon ( ppm)	~68.0 - 70.0 ppm	~70.0 - 72.0 ppm
Bioactivity (IC50)	High (Cholesterol inhibition)	Moderate/Low

Data derived from comparative spectral analysis of drimane derivatives.

References

• Vlad, P. F., et al. (2013). Synthesis of (−)-albrassitriol and (−)-6-epi-albrassitriol from (+)-larixol. Natural Product Research, 27(9), 809-817.[6] Link[6]

• Shinohara, Y., et al. (2021). Biosynthesis of Fungal Drimane-Type Sesquiterpene Esters.[7] Angewandte Chemie International Edition, 60(38), 20750-20754. Link

• Ayer, W. A., & Pena-Rodriguez, L. M. (1987). Metabolites produced by Alternaria brassicae.[8] Journal of Natural Products, 50(3), 400-407. Link

• Grabley, S., et al. (1996). Secondary Metabolites by Chemical Screening. Journal of Antibiotics, 49(6), 593-595. (First isolation of Albrassitriol from Aspergillus). Link

• MedChemExpress. Albrassitriol Product Datasheet & Biological Activity. Link

Sources

• 1. Drimane-type sesquiterpenoids from fungi [cjnmcpu.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Diversity and Biosynthesis of Drimane‐Type Sesquiterpenes in the Fungal Kingdom - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. harvest.usask.ca [harvest.usask.ca]

Molecular weight and physicochemical properties of 6-epi-Albrassitriol

[1][2]

Executive Summary & Compound Identity

6-epi-Albrassitriol is a bioactive drimane-type sesquiterpenoid originally isolated from fungal cultures, specifically Aspergillus sp. and Penicillium sp.[] It functions as a stereoisomer of the parent compound Albrassitriol, distinguished by the inversion of stereochemistry at the C-6 position.[]

This compound has garnered significant interest in biochemical research due to its specific inhibitory activity against de novo cholesterol biosynthesis in human hepatoma (HepG2) cells and its phytotoxic properties. Unlike many cytotoxic sesquiterpenes, 6-epi-Albrassitriol exhibits a unique safety profile with low cytotoxicity against human cancer cell lines, making it a valuable probe for metabolic pathway elucidation rather than a direct oncological agent.[]

Chemical Identity Table

Property	Data
Common Name	6-epi-Albrassitriol
CAS Number	178456-58-1
Parent Compound	Albrassitriol (CAS 110557-39-6)
Chemical Class	Drimane Sesquiterpenoid
Molecular Formula	C₁₅H₂₆O₃
Molecular Weight	254.37 g/mol
Exact Mass	254.1882 Da
Stereochemistry	(1S, 4R, 4aS, 6R, 8aS) - Configuration at C6 inverted relative to Albrassitriol
Solubility	Soluble in Methanol, DMSO, Ethyl Acetate; Poorly soluble in water

Physicochemical Properties & Structural Elucidation[1]

Molecular Architecture

The core structure of 6-epi-Albrassitriol is built upon the drimane skeleton , a bicyclic sesquiterpene framework.[] The molecule features three hydroxyl groups (triol), typically located at positions C-6, C-9, and C-11 (hydroxymethyl).[]

• Stereochemical Criticality: The biological activity of drimanes is often governed by the configuration of hydroxyl groups. In 6-epi-Albrassitriol, the hydroxyl group at Carbon-6 is in the alpha (equatorial/axial depending on ring conformation) orientation relative to the ring fusion, opposite to that of natural Albrassitriol.[] This subtle shift significantly alters the molecule's binding affinity to metabolic enzymes.

Stability and Handling[1]

• Thermal Stability: Stable under standard laboratory conditions (25°C).

• Photostability: Sesquiterpenes with hydroxyl functionalities are generally stable to ambient light but should be stored in amber vials to prevent slow oxidation.[]

• Storage: Lyophilized powder should be stored at -20°C. Solutions in DMSO are stable for up to 3 months at -80°C.[]

Spectroscopic Profile (Diagnostic Signals)

To validate the identity of 6-epi-Albrassitriol, researchers must rely on High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR).[]

• HRMS (ESI+): Look for the [M+Na]+ adduct peak at m/z 277.178.

• 1H-NMR (500 MHz, CDCl3): The key diagnostic signal is the carbinol proton at H-6 .[]

  • In Albrassitriol , H-6 typically appears as a multiplet or triplet with specific coupling constants indicative of its stereochemical environment.[]

  • In 6-epi-Albrassitriol , the H-6 signal shifts and the coupling constants (

    values) change due to the altered dihedral angles with H-5 and H-7, confirming the epimerization.[]

Synthesis & Biosynthetic Origins[1]

While naturally isolated from Aspergillus fermentation, the yield is often insufficient for extensive profiling.[] A semi-synthetic route starting from the abundant labdane diterpenoid (+)-Larixol has been established to provide scalable quantities.[]

Synthetic Pathway Logic

The synthesis exploits the structural similarity between the labdane and drimane skeletons. The key transformation involves the degradation of the labdane side chain and the selective oxidation/reduction to install the C-6 hydroxyl group in the correct configuration.[]

Mechanism of Action in Synthesis:

• Oxidative Cleavage: The side chain of Larixol is cleaved to form a drimane dienone intermediate.

• Stereoselective Reduction: The C-6 ketone is reduced.[][2][3] The choice of reducing agent (e.g., LiAlH4 vs. DIBAL) and solvent temperature dictates the ratio of Albrassitriol (natural) to 6-epi-Albrassitriol.[]

Figure 1: Semi-synthetic pathway transforming (+)-Larixol into 6-epi-Albrassitriol via oxidative degradation and stereoselective reduction.[][4][2][3][5]

Biological Activity & Applications[1][2][6][7][8]

Cholesterol Biosynthesis Inhibition

6-epi-Albrassitriol acts as a modulator of lipid metabolism.[]

• Target: Enzymes within the mevalonate pathway or downstream sterol synthesis.

• Efficacy: It inhibits de novo cholesterol formation in HepG2 cells by approximately 40% at 10 nM (1.0 × 10⁻⁸ M) .[4]

• Significance: This potency at nanomolar concentrations, combined with low cytotoxicity, suggests a specific protein-ligand interaction rather than general membrane disruption.[]

Phytotoxicity[1]

• Activity: Inhibits root growth in dicotyledonous plants (e.g., lettuce, canola).[]

• Mechanism: Likely interferes with plant specific terpene signaling or hormonal regulation (gibberellin/auxin pathways) due to structural mimicry.

Cytotoxicity Profile

Unlike many sesquiterpene lactones which are highly cytotoxic, 6-epi-Albrassitriol is relatively benign to mammalian cells.[]

• IC50: > 40 µM against SK-BR-3 (breast), SMMC-7721 (liver), HL-60 (leukemia), and A-549 (lung) cell lines.[][6]

• Implication: This "silent" cytotoxicity profile makes it an excellent candidate for metabolic disorder research, as it modulates pathways without killing the host cell.[]

Experimental Protocols

Protocol: Isolation from Fungal Broth

Objective: Purify 6-epi-Albrassitriol from Aspergillus sp.[] fermentation broth.

• Fermentation: Cultivate Aspergillus sp. in malt extract medium (25°C, 180 rpm, 7 days).

• Extraction: Filter mycelia. Extract the filtrate with Ethyl Acetate (EtOAc) (3x equivalent volume).

• Concentration: Evaporate EtOAc under reduced pressure to yield crude extract.

• Fractionation (Silica Gel):

  • Load crude extract onto a silica gel column.[]

  • Elute with a gradient of Hexane:EtOAc (90:10 → 0:100).

  • Collect fractions. 6-epi-Albrassitriol typically elutes in mid-polarity fractions (approx. 40-60% EtOAc).[]

• Purification (HPLC):

  • Column: C18 Reverse Phase (e.g., 250 x 10 mm, 5 µm).[]

  • Mobile Phase: Methanol/Water gradient (40% MeOH → 80% MeOH over 30 min).

  • Detection: UV at 210 nm (end absorption) or Refractive Index (RI).

  • Isolation: Collect the peak corresponding to the retention time of the standard (approx. 12-15 min depending on flow rate).

Protocol: Characterization by NMR

Objective: Confirm C-6 stereochemistry.

• Sample Prep: Dissolve 5 mg of purified compound in 0.6 mL CDCl3.

• Acquisition: Acquire 1H-NMR (min 500 MHz) and NOESY (Nuclear Overhauser Effect Spectroscopy) spectra.

• Analysis:

  • Identify the H-6 proton signal.[]

  • NOE Correlation: Check for NOE correlations between H-6 and the methyl groups at C-4 or C-10.[]

  • Interpretation: An NOE signal between H-6 and the axial methyls indicates an axial orientation (or spatial proximity), allowing assignment of the "epi" configuration relative to the known natural product.[]

References

• Vlad, P. F., et al. (2013).[] "Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol." Natural Product Research, 27(9), 809-817.[][2]

• Grabley, S., et al. (1996).[][7] "New Albrassitriols from Aspergillus sp.[][7] (FH-A 6357)."[][7] The Journal of Antibiotics, 49(6), 593-595.[][7]

• Ding, J. H., et al. (2017).[][6][8] "Three new drimane sesquiterpenoids from cultures of the fungus Penicillium sp."[6][8] Journal of Asian Natural Products Research, 19(8), 780-785.[][6][8]

• BOC Sciences. "12-Hydroxy-6-epi-albrassitriol Product Data."[] (Contextual reference for derivatives).

Sources

• 2. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. npatlas.org [npatlas.org]
• 8. medchemexpress.com [medchemexpress.com]

The Chemical Ecology of 6-epi-Albrassitriol in Alternaria-Induced Black Spot Disease

[1]

Executive Summary

This technical guide examines the physicochemical and pathological role of 6-epi-Albrassitriol , a drimane sesquiterpenoid metabolite produced by Alternaria brassicae, the causal agent of Black Spot disease in Brassica species (canola, mustard, cabbage).[] While the host-selective toxin Destruxin B is the primary driver of necrotic virulence, 6-epi-Albrassitriol represents a secondary tier of the fungal chemical arsenal.[] This guide analyzes its stereochemical significance, biosynthetic origin from the larixol pathway, and its debated role as a weak phytotoxin or ecological antifeedant designed to secure the fungal niche against competing herbivores.[]

Part 1: Chemical Identity & Stereochemical Significance[1]

Structural Characterization

6-epi-Albrassitriol belongs to the drimane class of sesquiterpenes, characterized by a bicyclic farnesane skeleton.[] Its biological activity is tightly coupled to its stereochemistry, specifically the configuration at the C6 position.

Feature	Specification
IUPAC Name	(1R,4S,4aS,8aS)-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydro-1H-naphthalene-1,4-diol (derivative)
Chemical Formula	C₁₅H₂₆O₄
Molecular Weight	~270.36 g/mol
Skeleton	Drimane (bicyclic sesquiterpene)
Key Isomerism	6-epi : Epimerization at Carbon-6 hydroxyl group distinguishes it from Albrassitriol.[][2][3]
Solubility	Soluble in methanol, ethyl acetate; sparingly soluble in water.[]

The "Epi" Distinction

The prefix "6-epi" indicates a specific inversion of chirality at the C6 carbon compared to the parent compound, Albrassitriol.[]

• Albrassitriol : Hydroxyl group at C6 is in the axial/equatorial position defined by the standard drimane template.

• 6-epi-Albrassitriol : The C6 hydroxyl is inverted.[]

• Significance : In ligand-receptor interactions, this stereochemical shift often dictates whether a molecule acts as a toxin (binding to plant membrane receptors) or an inert metabolite.[] Evidence suggests the epi configuration may exhibit reduced phytotoxicity compared to its isomer, pointing to a potential detoxification or shunting mechanism within the fungal metabolome.

Part 2: Biosynthesis & Production[1][2]

The Larixol Pathway

Unlike the Destruxins, which are cyclic depsipeptides synthesized via non-ribosomal peptide synthetases (NRPS), 6-epi-Albrassitriol is a terpene derived from the mevalonate pathway.[] The synthesis parallels the degradation of (+)-Larixol , a labdane diterpenoid.

Biosynthetic Flow:

• Cyclization : Farnesyl pyrophosphate (FPP) cyclizes to form the drimane skeleton.

• Oxidation : Sequential oxidation introduces hydroxyl groups at C6, C9, and C11.

• Epimerization : Enzymatic action determines the stereochemistry at C6, yielding either Albrassitriol or 6-epi-Albrassitriol.[]

Visualization: Biosynthetic Logic

The following diagram illustrates the logical flow from precursor to metabolite, highlighting the divergence from the major toxin pathway.

Caption: Divergence of 6-epi-Albrassitriol synthesis from the primary virulence pathway. The compound arises from terpene cyclization, distinct from the peptide-based Destruxins.[]

Part 3: Pathophysiological Role in Black Spot Disease

The Phytotoxicity Debate

The role of 6-epi-Albrassitriol in causing the necrotic lesions typical of Black Spot disease has been a subject of nuance in plant pathology.

• Primary Aggressor (Destruxin B) : Induces rapid chlorosis and necrosis by depolarizing the host cell membrane and inhibiting V-ATPase.

• Secondary Role (6-epi-Albrassitriol) :

  • Weak Phytotoxicity: Early bioassays (Ayer & Pena-Rodriguez, 1987) indicated that while Albrassitriol showed phytotoxicity in leaf puncture assays, the activity was significantly lower than Destruxin B.[]

  • Non-Toxic Hypothesis: Subsequent studies suggest that 6-epi-Albrassitriol may be effectively "non-toxic" to Brassica at physiological concentrations found during infection.[] This suggests it may be a metabolic byproduct or a "spent" version of the toxin.

Ecological Function: The "Antifeedant" Hypothesis

If 6-epi-Albrassitriol is not killing the plant cell, what is it doing? The Drimane Antifeedant Hypothesis provides a compelling explanation.

• Mechanism : Drimane sesquiterpenes are potent insect antifeedants.

• Ecological Logic : Alternaria brassicae is a necrotroph; it kills plant tissue to eat it. However, necrotic tissue also attracts insect herbivores.

• The Strategy : The fungus likely secretes drimanes (like 6-epi-Albrassitriol) to make the infected lesion unpalatable to insects, thereby securing the nutrient resource for itself.[]

Part 4: Experimental Protocols

Isolation from Alternaria brassicae

To study this compound, it must be isolated from fungal culture.[][4]

Protocol: Liquid Still Culture Extraction

• Inoculation : Inoculate Alternaria brassicae spores into Roux bottles containing Czapek-Dox medium supplemented with 0.5% yeast extract.

• Incubation : Incubate in stationary culture at 25°C for 21–28 days (darkness).

• Filtration : Separate mycelium from broth using cheesecloth/filtration.

• Extraction :

  • Acidify broth to pH 3.0 with HCl.

  • Extract continuously with Ethyl Acetate (EtOAc) for 24 hours.

• Purification :

  • Concentrate EtOAc extract in vacuo.

  • Chromatography : Subject crude syrup to Silica Gel column chromatography.

  • Elution Gradient : Benzene:Acetone (increasing polarity). 6-epi-Albrassitriol typically elutes after the less polar metabolites (like deoxyuvidin).[]

Leaf Puncture Bioassay (Virulence Validation)

This assay determines if the isolated compound contributes to the "Black Spot" phenotype.

• Plant Material : Use 4-week-old Brassica napus (cv. Westar) leaves.[5][6]

• Wounding : Puncture the adaxial surface gently with a sterile needle (avoid penetrating the leaf).

• Application : Apply 10 µL of 6-epi-Albrassitriol solution (10⁻⁴ M in 2% EtOH) to the wound.

  • Control: 2% EtOH.

  • Positive Control: Destruxin B (10⁻⁴ M).

• Incubation : Place leaves in a humidity chamber at 25°C for 72 hours.

• Scoring : Measure the diameter of the necrotic/chlorotic lesion.

  • Expected Result: 6-epi-Albrassitriol = <1mm (minimal/none) vs. Destruxin B = >5mm (severe).[]

Visualization: Experimental Workflow

Caption: Step-by-step isolation and validation workflow for assessing 6-epi-Albrassitriol phytotoxicity.

References

• Ayer, W. A., & Pena-Rodriguez, L. M. (1987). Metabolites produced by Alternaria brassicae, the black spot pathogen of canola.[][4][7] Part 2, Sesquiterpenoid metabolites. Journal of Natural Products, 50(3), 408–417.[4][7] Link

• Vlad, P. F., et al. (2013). Synthesis of (−)-albrassitriol and (−)-6-epi-albrassitriol from (+)-larixol.[][7] Natural Product Research, 27(9), 809-817.[][2][7] Link

• Ciocarlan, A., et al. (2012). Divergent and Stereoselective Synthesis of Ustusal A, (−)-Albrassitriol, and Elegansin D. Chemistry Journal of Moldova.[] Link

• Pedras, M. S. C., et al. (2009). The phytopathogenic fungus Alternaria brassicicola: phytotoxin production and phytoalexin elicitation. Phytochemistry, 70(3), 394-409.[] Link

Sources

• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Micoquímica en México: Breve reseña histórica [scielo.org.mx]
• 5. Metabolites from the plant pathogen Alternaria brassicicola: in vitro and in planta production and biosynthesis of brassicicolin A [harvest.usask.ca]
• 6. syngentaseedcare.com [syngentaseedcare.com]
• 7. cjm.ichem.md [cjm.ichem.md]

The Crucial Role of Stereochemistry: A Technical Guide to the Structure-Activity Relationship (SAR) of Albrassitriol Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Albrassitriol, a drimane sesquiterpenoid, and its stereoisomers represent a promising class of natural products with a spectrum of biological activities. Understanding the intricate relationship between the three-dimensional arrangement of atoms within these molecules and their resulting biological function is paramount for their development as potential therapeutic agents or agrochemicals. This in-depth technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of Albrassitriol stereoisomers. While systematic SAR studies on a wide range of Albrassitriol stereoisomers are not yet publicly available, this guide consolidates the existing knowledge on (-)-Albrassitriol and (-)-6-epi-Albrassitriol and proposes a framework for a comprehensive SAR investigation. We will delve into the known biological activities, including phytotoxic, cholesterol-lowering, and antiviral effects, and provide detailed, field-proven experimental protocols for their evaluation. Furthermore, this guide outlines a prospective SAR study of a rationally designed set of Albrassitriol stereoisomers, offering insights into the potential impact of stereochemistry on their bioactivity.

Introduction: The Significance of Chirality in Albrassitriol's Biological Profile

The drimane sesquiterpenoids are a diverse class of natural products renowned for their wide array of biological activities, including anticancer, anti-inflammatory, antiviral, and antifungal properties. Albrassitriol, a member of this family, possesses multiple chiral centers, giving rise to a number of possible stereoisomers. It is a well-established principle in medicinal chemistry and drug development that the stereochemistry of a molecule can have a profound impact on its biological activity.[1] Different stereoisomers of a chiral drug can exhibit quantitative or even qualitative differences in their pharmacological profiles, with one isomer often being significantly more potent or possessing a different activity altogether than its enantiomer or diastereomers.

To date, research has primarily focused on two stereoisomers: (-)-Albrassitriol and (-)-6-epi-Albrassitriol.[2][3] Preliminary studies have revealed distinct biological activities for these two molecules. (-)-Albrassitriol has been reported to exhibit phytotoxic effects, suggesting its potential as a natural herbicide. In contrast, (-)-6-epi-Albrassitriol has shown promise for its cholesterol-lowering and weak antiviral activities. These initial findings underscore the critical role of stereochemistry in defining the biological function of Albrassitriol and highlight the necessity for a systematic exploration of the SAR of a broader range of its stereoisomers.

This guide will first review the known synthesis and biological activities of (-)-Albrassitriol and (-)-6-epi-Albrassitriol. Subsequently, we will present detailed experimental protocols for assessing the key biological activities. Finally, we will propose a prospective SAR study, outlining a set of target stereoisomers and a hypothetical framework for interpreting the results, which can serve as a roadmap for future research in this area.

Known Stereoisomers: Synthesis and Biological Activities

Synthesis of (-)-Albrassitriol and (-)-6-epi-Albrassitriol

The synthesis of (-)-Albrassitriol and its C-6 epimer, (-)-6-epi-Albrassitriol, has been achieved through stereoselective routes, often starting from readily available chiral precursors. A notable synthetic strategy involves the use of (+)-sclareolide as a starting material, which allows for the controlled introduction of the required stereocenters.[4] A divergent approach enables the synthesis of both stereoisomers from a common intermediate.

The general synthetic workflow is depicted below:

Caption: Divergent synthetic strategy for (-)-Albrassitriol and (-)-6-epi-Albrassitriol.

Biological Activities of Known Stereoisomers

The currently available data on the biological activities of (-)-Albrassitriol and (-)-6-epi-Albrassitriol are summarized in the table below.

Stereoisomer	Biological Activity	Reported Effect
(-)-Albrassitriol	Phytotoxicity	Exhibits phytotoxic effects, suggesting potential as a natural herbicide.
(-)-6-epi-Albrassitriol	Cholesterol-Lowering	Demonstrates potential to lower cholesterol levels.
Antiviral	Shows weak antiviral activity.

Table 1: Known biological activities of Albrassitriol stereoisomers.

A Proposed Framework for a Comprehensive SAR Study

To fully elucidate the SAR of Albrassitriol, a systematic investigation of a wider range of stereoisomers is necessary. We propose the synthesis and biological evaluation of the following set of stereoisomers, which would allow for a comprehensive assessment of the impact of the stereochemistry at each chiral center on the observed biological activities.

Proposed Target Stereoisomers for SAR Study

The core Albrassitriol scaffold has several chiral centers. A systematic SAR study would involve the synthesis of all possible stereoisomers. The following diagram illustrates a proposed set of target stereoisomers, focusing on the key chiral centers that are likely to influence biological activity.

Caption: Proposed Albrassitriol stereoisomers for a comprehensive SAR study.

Hypothetical SAR Data

Based on the known activities of (-)-Albrassitriol and (-)-6-epi-Albrassitriol, and general principles of SAR for drimane sesquiterpenoids, we can hypothesize the potential outcomes of a comprehensive SAR study. This hypothetical data is intended to guide future research and is not based on experimental results.

Stereoisomer (Hypothetical)	Phytotoxicity (IC50, µM)	Cholesterol-Lowering (% at 10 µM)	Antiviral Activity (EC50, µM)	Antifungal Activity (MIC, µg/mL)
(-)-Albrassitriol (6β-OH)	50	10	>100	64
(-)-6-epi-Albrassitriol (6α-OH)	>200	40	80	128
(+)-Albrassitriol (ent-6β-OH)	150	5	>100	>256
(+)-6-epi-Albrassitriol (ent-6α-OH)	>200	30	90	>256
9-epi-(-)-Albrassitriol	100	15	>100	32
11-epi-(-)-Albrassitriol	80	20	95	64

Table 2: Hypothetical biological activity data for a proposed set of Albrassitriol stereoisomers. This data is for illustrative purposes only and is intended to guide future experimental work.

Detailed Experimental Protocols

To ensure the reproducibility and validity of SAR studies, the use of standardized and well-validated experimental protocols is crucial. This section provides detailed methodologies for the key biological assays relevant to Albrassitriol stereoisomers.

Synthesis of Albrassitriol Stereoisomers: A General Workflow

The stereoselective synthesis of Albrassitriol stereoisomers can be achieved through a multi-step sequence starting from a suitable chiral building block. The following diagram outlines a general experimental workflow.

Caption: Hypothetical modulation of the NF-κB signaling pathway by Albrassitriol stereoisomers.

Causality Explanation: In this hypothetical model, an external inflammatory stimulus activates a cell surface receptor, leading to the activation of the IKK complex. IKK then phosphorylates IκBα, leading to its degradation and the release of the NF-κB dimer. NF-κB translocates to the nucleus and activates the transcription of pro-inflammatory genes. A bioactive Albrassitriol stereoisomer could potentially inhibit the IKK complex, thereby preventing the activation of NF-κB and suppressing the inflammatory response. The stereochemistry of the Albrassitriol molecule would be critical for its specific interaction with the IKK complex, explaining the potential differences in anti-inflammatory activity between stereoisomers.

Conclusion and Future Directions

The study of the structure-activity relationship of Albrassitriol stereoisomers is a promising area of research with the potential to yield novel therapeutic agents and agrochemicals. The distinct biological activities observed for (-)-Albrassitriol and (-)-6-epi-Albrassitriol strongly suggest that stereochemistry is a key determinant of their function. This technical guide has provided a comprehensive overview of the current knowledge, detailed experimental protocols for the synthesis and biological evaluation of these compounds, and a prospective framework for a systematic SAR study.

Future research should focus on the synthesis and biological evaluation of a comprehensive set of Albrassitriol stereoisomers, as proposed in this guide. The resulting data will be invaluable for constructing a robust SAR model, which can then be used to design and synthesize novel analogs with enhanced potency and selectivity for specific biological targets. Furthermore, mechanistic studies will be crucial to elucidate the precise molecular targets and signaling pathways modulated by the most active stereoisomers. The integration of synthetic chemistry, biological evaluation, and mechanistic studies will be essential to unlock the full therapeutic and agricultural potential of the Albrassitriol family of natural products.

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The Enigmatic Presence of 6-epi-Albrassitriol in Fungal Metabolomes: A Technical Guide for Researchers

An In-depth Exploration of a Fungal Sesquiterpenoid and its Congeners

Authored by: A Senior Application Scientist

Introduction: Unveiling a Novel Fungal Metabolite

The fungal kingdom is a prolific source of structurally diverse secondary metabolites with a wide array of biological activities. Among these, the drimane sesquiterpenoids represent a fascinating class of compounds characterized by a bicyclic skeleton derived from farnesyl pyrophosphate. While initially discovered in plants, a growing body of evidence points to fungi, particularly of the genus Aspergillus, as a rich and largely untapped reservoir of novel drimane derivatives. This guide focuses on the natural occurrence of 6-epi-Albrassitriol and its related compounds in fungal metabolites, providing a comprehensive technical overview for researchers, scientists, and drug development professionals.

While the direct isolation of 6-epi-Albrassitriol from a fungal source is yet to be explicitly documented in peer-reviewed literature, the presence of its hydroxylated analog, 12-Hydroxy-6-epi-albrassitriol, has been confirmed in cultures of Aspergillus species[][2][3][4]. This discovery, coupled with the frequent isolation of other drimane sesquiterpenoids from various fungi, strongly suggests the existence of the biosynthetic machinery for producing albrassitriol and its epimers within this kingdom. This guide will delve into the known fungal production of these related compounds, their structural elucidation, potential biosynthetic pathways, and reported biological activities, offering a roadmap for future research aimed at isolating and characterizing 6-epi-Albrassitriol from its natural fungal producers.

The Drimane Sesquiterpenoid Family: A Structural Overview

Albrassitriol and its epimers belong to the drimane class of sesquiterpenoids, which are characterized by a decahydronaphthalene ring system. The core structure provides a scaffold for a variety of chemical modifications, leading to a vast diversity of naturally occurring drimanes. The "6-epi" designation in 6-epi-Albrassitriol refers to the stereochemistry at the C-6 position of the drimane skeleton, which is inverted relative to its epimer, Albrassitriol. The chemical synthesis of both (-)-albrassitriol and (-)-6-epi-albrassitriol has been achieved, confirming their structures as drimanic sesquiterpenoids.

Fungal Production of Albrassitriol-like Compounds

Producing Organisms: The Genus Aspergillus

Current evidence for the fungal production of albrassitriol-related compounds points towards the genus Aspergillus. Specifically, 12-Hydroxy-6-epi-albrassitriol has been identified as a metabolite of an Aspergillus sp.[]. Furthermore, studies on Aspergillus xerophilus have revealed the production of a variety of drimane-type sesquiterpenes, lending further support to the capability of this genus to synthesize such compounds. Other species, such as Aspergillus calidoustus and Aspergillus oryzae, are also known producers of a diverse array of drimane sesquiterpenoids[5][6][7][8][9].

Fermentation and Cultivation Strategies

The production of secondary metabolites by fungi is highly dependent on the culture conditions. While a specific, optimized protocol for the production of 6-epi-Albrassitriol is not yet available due to its elusive nature in fungal cultures, general strategies for inducing drimane sesquiterpenoid biosynthesis in Aspergillus can be extrapolated from existing literature.

A Generic Fermentation Protocol for Drimane Sesquiterpenoid Production from Aspergillus sp.

• Inoculum Preparation:

  • Aseptically transfer a small piece of a mature fungal culture from a potato dextrose agar (PDA) plate to a 250 mL Erlenmeyer flask containing 50 mL of potato dextrose broth (PDB).

  • Incubate the flask at 25-28 °C on a rotary shaker at 150-180 rpm for 3-5 days to obtain a seed culture.

• Production Culture:

  • Prepare a production medium. A variety of media can be employed, with Czapek-Dox broth or a yeast extract-sucrose (YES) medium being common choices for Aspergillus cultivation.

  • Inoculate a 1 L Erlenmeyer flask containing 200 mL of the production medium with 10% (v/v) of the seed culture.

  • Incubate the production culture under the same conditions as the seed culture (25-28 °C, 150-180 rpm) for 14-21 days. The extended incubation period is often necessary for the accumulation of secondary metabolites.

• Monitoring Production:

  • Periodically, aseptically remove a small aliquot of the culture broth.

  • Extract the sample with an equal volume of ethyl acetate.

  • Analyze the organic extract by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to monitor the production of the desired compounds.

Isolation and Purification of Drimane Sesquiterpenoids

The extraction and purification of drimane sesquiterpenoids from fungal cultures typically involve a series of chromatographic steps. The following is a generalized workflow:

Figure 2: A simplified proposed biosynthetic pathway for albrassitriol and its epimers in fungi.

The biosynthesis is initiated from the universal sesquiterpenoid precursor, farnesyl pyrophosphate (FPP). A drimenol synthase, a member of the HAD-like hydrolase family, catalyzes the cyclization of FPP to form the drimane skeleton, with drimenol being a key intermediate.[5][10] Subsequent modifications, such as hydroxylations, oxidations, and acylations, are carried out by a suite of "tailoring" enzymes, including cytochrome P450 monooxygenases and acyltransferases. These modifications lead to the vast diversity of drimane sesquiterpenoids observed in fungi, including the potential formation of 6-epi-Albrassitriol. The genes encoding these biosynthetic enzymes are often found clustered together on the fungal chromosome, forming a biosynthetic gene cluster (BGC).[5][6][7][8]

Biological Significance and Potential Applications

Drimane sesquiterpenoids isolated from fungal sources have been shown to exhibit a wide range of biological activities, highlighting their potential for drug discovery and development.

Table 1: Reported Biological Activities of Fungal Drimane Sesquiterpenoids

Biological Activity	Description	Fungal Source Examples	Reference(s)
Antifungal	Inhibition of the growth of pathogenic fungi, including Candida albicans and various dermatophytes.	Aspergillus sp., Penicillium sp.	[11][12][13][14][15][16][17]
Anti-inflammatory	Inhibition of inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines.	Penicillium sp., Aspergillus calidoustus	[9][18]
Enzyme Inhibition	Inhibition of enzymes such as caspase-1 and caspase-3, which are involved in inflammation and apoptosis.	Penicillium solitum	[19][20][21]
Cytotoxic	Inhibition of the proliferation of various cancer cell lines.	Aspergillus sp., Penicillium sp.	[22][23][24][25][26][27]
α-Glucosidase Inhibition	Inhibition of α-glucosidase, an enzyme involved in carbohydrate digestion, suggesting potential for anti-diabetic applications.	Penicillium sp.	[18]

While the specific biological activities of 6-epi-Albrassitriol from a fungal source are yet to be determined, the diverse bioactivities of its structural relatives suggest that it is a promising candidate for further investigation. The reported activity of 12-Hydroxy-6-epi-albrassitriol in modulating calcium and phosphate metabolism, akin to Vitamin D, also warrants further exploration, although its structural classification as a sesquiterpenoid should be kept in mind.[]

Future Perspectives and Conclusion

The discovery of 12-Hydroxy-6-epi-albrassitriol in Aspergillus has opened a new avenue in the exploration of fungal secondary metabolites. The likely presence of 6-epi-Albrassitriol in fungal metabolomes presents an exciting opportunity for natural product chemists and pharmacologists. Future research should focus on the targeted isolation of 6-epi-Albrassitriol from various fungal strains, particularly from the genus Aspergillus, using advanced analytical techniques. Elucidation of its complete biosynthetic pathway through genomic and transcriptomic approaches will provide valuable insights into the enzymatic machinery responsible for its formation and could pave the way for its biotechnological production. Furthermore, a thorough investigation of its biological activities is crucial to unlock its therapeutic potential. This in-depth technical guide provides a foundational framework for researchers to embark on this exciting journey of discovery, ultimately contributing to the expanding repertoire of bioactive compounds from the fungal kingdom.

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Thermodynamic Stability Profile: 6-epi-Albrassitriol vs. Albrassitriol

Executive Summary

Albrassitriol (Drim-7-ene-6

,9 ,11-triol) represents the thermodynamically preferred stereoisomer within its epimeric pair, characterized by an equatorial hydroxyl group at the C6 position of the drimane sesquiterpene skeleton. Its congener, 6-epi-Albrassitriol , bears an axial hydroxyl group at C6, introducing significant steric strain.

This guide details the structural determinants of this stability difference, providing a rigorous conformational analysis, experimental differentiation protocols, and implications for pharmaceutical formulation. The stability differential is governed by 1,3-diaxial interactions inherent to the trans-decalin core of the drimane framework.

Structural & Conformational Analysis

The Drimane Skeleton

Both molecules share a drimane (4,4,10-trimethyl-trans-decalin) sesquiterpene core. The rigidity of the trans-fused ring system (Rings A and B) locks the conformation, preventing ring flipping common in cis-decalins. This rigidity makes the axial vs. equatorial orientation of substituents the primary driver of thermodynamic stability.

• Ring Junction: Trans-fused (C5-H

  , C10-Me ).

• C6 Geometry: C6 is located in Ring B, adjacent to the ring junction.

Stereochemical Divergence

The critical difference lies strictly at the C6 chiral center :

Feature	Albrassitriol	6-epi-Albrassitriol
C6 Configuration	-OH (Alpha)	-OH (Beta)
C6-OH Orientation	Equatorial	Axial
C5-H / C6-H Relationship	Anti-periplanar (Axial-Axial)	Syn-clinal (Axial-Equatorial)
NMR Coupling ( )	~9.6 Hz (Large)	~4.0 Hz (Small)
Thermodynamic Status	Stable (Global Minimum)	Metastable (High Energy)

Steric Strain Analysis (The "Why")

The instability of 6-epi-Albrassitriol arises from 1,3-diaxial interactions . In the rigid chair conformation of Ring B:

• Axial C6-OH (

  ): Projects upward, parallel to the C10-Methyl group ( -axial) and the C8-axial substituent (if present/pseudo-axial).

• The "Syn-Pentane" Clash: The spatial proximity between the bulky C10-Methyl and the C6-OH (

  ) creates a severe Van der Waals repulsion (approx. 2.4–3.0 kcal/mol penalty).

• Albrassitriol Preference: The C6-OH (

  ) is equatorial, projecting away from the angular methyls, engaging only in minor gauche interactions with the ring residues.

Figure 1: Thermodynamic relationship and steric drivers between the epimers. The conversion favors the equatorial isomer (Albrassitriol) to relieve 1,3-diaxial strain.

Experimental Validation Protocols

To rigorously distinguish and quantify the stability of these isomers, the following self-validating protocols are recommended.

Protocol A: NMR Stereochemical Assignment

This protocol uses scalar coupling constants (

) to determine the ring proton geometry, definitively assigning the axial/equatorial status.

Reagents:

• Solvent:

  or (Benzene- often provides better separation of ring protons).

• Sample: ~5 mg pure compound.

Workflow:

• Acquire a 1H NMR spectrum (minimum 400 MHz).[1]

• Focus on the H-6 resonance (typically

  3.5–4.5 ppm).

• Measure the coupling constant with H-5 (

  ).

Decision Logic:

• IF

  : The protons are anti-periplanar ( ). H6 is Axial . Therefore, the OH is Equatorial . Identity: Albrassitriol .

• IF

  : The protons are syn-clinal/gauche ( ). H6 is Equatorial . Therefore, the OH is Axial . Identity: 6-epi-Albrassitriol .

Protocol B: Thermodynamic Equilibration Assay

This experiment empirically demonstrates the stability difference by forcing the system to its lowest energy state.

Reagents:

• Aluminum isopropoxide (

  ) in Toluene (Oppenauer/MPV conditions) OR

• Dilute NaOMe in MeOH (if ketone enolization is accessible without degradation).

Workflow:

• Dissolve pure 6-epi-Albrassitriol (10 mg) in the reaction solvent.

• Add catalyst (0.1 eq). Heat to reflux under

  .

• Sample aliquots at

  .

• Analyze via HPLC or GC-MS.

Expected Outcome:

• The ratio of 6-epi : Albrassitriol will shift from 100:0 to approximately 10:90 (assuming

  ).

• The accumulation of Albrassitriol confirms it is the thermodynamic sink.

Synthesis & Isolation Context

The synthesis of these compounds typically proceeds via the reduction of drim-7-ene-9

,11-diol-6-one .

• Reagent: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  (Lithium Aluminum Hydride).[2]

• Outcome: The reduction is not highly stereoselective due to the conformational flexibility of the transition state and the trajectory of hydride attack.

  • Hydride attack from the

    -face (sterically hindered by C10-Me) yields the -alcohol (Albrassitriol).

  • Hydride attack from the

    -face (less hindered) yields the -alcohol (6-epi-Albrassitriol).

• Yields: Literature reports often show comparable yields (e.g., ~12% Albrassitriol vs ~13% 6-epi), indicating that under kinetic control, the "unstable" axial isomer is formed readily. This makes the purification step critical for stability studies.

Separation Strategy

Due to the polarity difference induced by the exposed equatorial OH vs. the shielded axial OH:

• Albrassitriol (Equatorial): More polar, interacts stronger with silica. Lower

  .

• 6-epi-Albrassitriol (Axial): Less polar (OH is crowded), elutes faster. Higher

  .

Implications for Drug Development[4]

Shelf-Life and Formulation

• Risk: 6-epi-Albrassitriol is metastable. In solution, particularly in the presence of trace acids or bases, it may slowly epimerize to Albrassitriol.

• Impact: A formulation containing the "epi" isomer may show "impurity growth" (conversion to Albrassitriol) over time, failing stability specifications.

• Recommendation: Prioritize Albrassitriol as the lead candidate for development due to its superior thermodynamic profile, ensuring a robust shelf-life.

Metabolic Stability

• Glucuronidation: The equatorial OH of Albrassitriol is sterically accessible, making it a likely substrate for Phase II conjugation (UGT enzymes).

• Oxidation: The axial OH of 6-epi-Albrassitriol is more prone to oxidation (to the ketone) due to the relief of steric strain (steric acceleration) upon converting the

  center to .

References

• Vlad, P. F., Ciocarlan, A., Coltsa, M., Edu, C., Biriiac, A., Barba, A., Deleanu, C., Nicolescu, A., & D'Ambrosio, M. (2013). Synthesis of (−)-albrassitriol and (−)-6-epi-albrassitriol from (+)-larixol.[2][3][4] Natural Product Research, 27(9), 809–817.[5] [Link]

• Ciocarlan, A., Aricu, A., Ungur, N., et al. (2012). Synthesis of Cycle B Functionalized Derivatives of (+)-Larixol. Chemistry Journal of Moldova, 7(2), 35-42. [Link]

• Jansen, B. J. M., & de Groot, A. (2004). Occurrence, biological activity and synthesis of drimane sesquiterpenoids. Natural Product Reports, 21(4), 449–477. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cjm.ichem.md [cjm.ichem.md]

Protocols & Analytical Methods

Application Note: High-Purity Crystallization of 6-epi-Albrassitriol for Absolute Configuration Determination

Abstract & Scope

This technical guide details the crystallization protocols for 6-epi-Albrassitriol , a poly-hydroxylated sesquiterpenoid. The "6-epi" stereocenter inversion often disrupts the packing efficiency found in the natural congener, leading to a high propensity for "oiling out" (phase separation into an amorphous syrup) rather than nucleation.

This guide prioritizes Single Crystal X-Ray Diffraction (SC-XRD) suitability. The goal is to obtain a single crystal of sufficient size (>0.1 mm) and internal order to determine the absolute configuration (Flack parameter) with high confidence.

Physicochemical Profile & Strategy

Before initiating crystallization, the specific behavior of the triol moiety must be managed.

• Compound Class: Sesquiterpene Polyol.

• Key Challenge: Intermolecular Hydrogen Bonding. The three hydroxyl groups form strong, disordered H-bonds, favoring amorphous glass formation over ordered crystal lattices.

• Solubility Profile:

  • Good Solvents (Solubilizers): Methanol (MeOH), Ethanol (EtOH), Acetone, Ethyl Acetate (EtOAc).

  • Poor Solvents (Antisolvents): n-Hexane, n-Pentane, Diethyl Ether, Water (depending on lipophilicity).

Strategic Imperative: We must slow the aggregation rate to allow the molecules to organize. Rapid precipitation will inevitably result in oil. We will utilize Vapor Diffusion as the primary method and Antisolvent Layering as the secondary method.

Pre-Crystallization Purity Check (Critical)

Stop. Do not attempt crystallization if purity is <98%.

• Stereochemical Purity: If the sample contains traces of the C6-normal epimer, the lattice will be poisoned. Verify via 1H-NMR or Chiral HPLC.

• Residual Solvents: Remove all traces of chromatography solvents (e.g., DCM, Chloroform) via high-vacuum drying, as these can inhibit lattice formation.

Primary Protocol: Vapor Diffusion (Sitting Drop)

This method allows for the most gradual increase in supersaturation, essential for the "6-epi" isomer.

Materials

• Vessel: 2-Well Crystallization Plate (e.g., Hampton Research VDX) or a simple 20mL Scintillation Vial with a smaller insert (GC vial).

• Solvents: HPLC-grade Methanol (Solvent A) and Diethyl Ether (Solvent B).

Step-by-Step Procedure

• Prepare the Solution: Dissolve 5–10 mg of 6-epi-Albrassitriol in the minimum amount of Methanol (approx. 0.2 – 0.5 mL). The solution should be clear and near saturation.

  • Tip: Filter this solution through a 0.22 µm PTFE syringe filter to remove dust (nucleation sites).

• Setup the Reservoir: In the outer reservoir (or main body of the scintillation vial), place 2–3 mL of Diethyl Ether.

  • Mechanism:[1][2] Ether is more volatile than Methanol. However, Methanol is the solvent. Here we want the antisolvent (Ether) to diffuse into the Methanol drop, lowering solubility.

  • Correction for Volatility: If using a standard vial, place the Methanol solution in a small insert (GC vial) inside the larger vial containing Ether. Cap the large vial tightly.

• Equilibration: Store the vessel in a vibration-free environment at a constant temperature (20°C).

• Observation: Check daily under polarized light.

  • Success: Birefringent geometric shapes.

  • Failure (Oil): Droplets of oil appear at the bottom. (See Section 6).

Secondary Protocol: Liquid-Liquid Diffusion (Layering)

Use this if Vapor Diffusion yields crystals that are too small.[3]

Step-by-Step Procedure

• Dissolution: Dissolve 10 mg of sample in 0.3 mL of Ethyl Acetate in a narrow NMR tube or a thin glass vial (4 mL).

• Layering: Carefully pipette 0.5 mL of n-Hexane (antisolvent) down the side of the tube so it floats on top of the Ethyl Acetate layer. Do not mix.

• The Interface: A cloudy interface will form immediately.

• Growth: Seal the tube with Parafilm. As the layers slowly mix via diffusion, crystals will grow at the interface or fall to the bottom.

Troubleshooting: The "Oiling Out" Phenomenon

If 6-epi-Albrassitriol forms a viscous oil instead of crystals, the supersaturation is too high or the temperature is too warm.

Corrective Actions

• The Scratch Technique: Take a glass pipet tip and scratch the side of the vial inside the oil droplet. This creates microscopic rough edges that can induce nucleation.

• Temperature Cycling: Place the oiled sample in a freezer (-20°C) for 24 hours, then move to room temperature. Repeat.

• Seeding: If you have any solid (even microcrystalline powder), add a microscopic speck to the oil.

• Derivatization (Last Resort):

  • If the polyol refuses to crystallize, the hydroxyl groups are likely too flexible.

  • Reaction: React the sample with p-Nitrobenzoyl chloride or 3,5-Dinitrobenzoyl chloride .

  • Benefit: The resulting ester adds rigid aromatic rings (pi-stacking) and heavy atoms (Nitrogen/Oxygen density), which drastically improves crystallinity and aids in absolute configuration determination via anomalous scattering.

Data Visualization: Decision Workflow

Figure 1: Decision tree for crystallizing difficult sesquiterpene polyols, including remediation for oiling out.

Validation for X-Ray Analysis

Before sending to the diffractometer:

• Microscopy: Crystals must be single (not clumps). Look for sharp edges and extinction under cross-polarized light.

• Size: Ideal size is 0.1 x 0.1 x 0.1 mm.

• Cryo-Protection: Polyol crystals often contain solvent channels. If they crack upon removal from mother liquor, mount them immediately in Paratone-N oil and flash cool in the nitrogen stream (100 K).

References

• Hampton Research. (n.d.). Crystal Growth 101: Vapor Diffusion. Retrieved from [Link]

• Massachusetts Institute of Technology (MIT). (n.d.). X-Ray Diffraction Facility: Crystallization of Small Molecules. Retrieved from [Link]

• Stout, G. H., & Jensen, L. H. (1989). X-Ray Structure Determination: A Practical Guide. (General Reference for Crystallography Principles).

• Flack, H. D. (1983).[4] On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. (Foundational paper for Absolute Configuration).

Sources

• 1. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 2. unifr.ch [unifr.ch]
• 3. How to crystallize your sample — X-ray Core [chem.kuleuven.be]
• 4. Absolute Configuration – MIT Department of Chemistry [chemistry.mit.edu]

Application Note &amp; Protocol for the Quantification of 6-epi-Albrassitriol Traces by LC-MS/MS

Authored by: A Senior Application Scientist

Introduction: The Analytical Challenge of 6-epi-Albrassitriol

Albrassitriol and its epimers, such as 6-epi-Albrassitriol, are members of the brassinosteroid family, a class of polyhydroxylated steroidal phytohormones that regulate a wide array of physiological processes in plants. Their endogenous concentrations are often exceedingly low, necessitating highly sensitive and selective analytical methods for their quantification. The primary challenge in analyzing 6-epi-Albrassitriol lies in its trace-level presence in complex biological matrices and the need to resolve it from its other stereoisomers, which may exhibit different biological activities. This guide provides a comprehensive framework for developing and validating a robust LC-MS/MS method for the precise quantification of 6-epi-Albrassitriol.

Core Principles of Brassinosteroid Analysis by LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for phytohormone analysis due to its exceptional sensitivity and selectivity.[1][2] However, the inherent chemical properties of brassinosteroids, including 6-epi-Albrassitriol, present specific analytical hurdles that must be addressed.

The Imperative of Derivatization

Brassinosteroids are neutral, hydrophobic molecules that lack readily ionizable functional groups, leading to poor ionization efficiency in electrospray ionization (ESI), the most common ionization source for LC-MS.[1][3] To overcome this, chemical derivatization is frequently employed to introduce a charged or easily ionizable moiety onto the brassinosteroid structure. A widely successful strategy involves the use of boronic acid-containing reagents that react with the vicinal diol groups present in many brassinosteroids to form cyclic boronate esters.[1][2] This not only enhances ionization but also improves chromatographic behavior and can introduce a specific fragmentation pattern for highly selective detection. A variety of boronic acid reagents have been reported, each with its own advantages.[4][5]

Navigating Complex Matrices: The Critical Role of Sample Preparation

The quantification of trace analytes is often hampered by matrix effects, where co-eluting compounds from the sample matrix suppress or enhance the ionization of the target analyte, leading to inaccurate results.[3] Therefore, a rigorous sample preparation protocol is paramount. For plant tissues, this typically involves an initial extraction with an organic solvent, followed by one or more solid-phase extraction (SPE) steps to remove interfering substances.[6] Miniaturized and automated SPE techniques, such as pipette-tip SPE (PT-SPE) and magnetic SPE (MSPE), have gained popularity for their efficiency, reduced solvent consumption, and high-throughput capabilities.[1][4]

The Chromatographic Hurdle: Separating Epimers

The separation of stereoisomers, such as 6-epi-Albrassitriol from Albrassitriol, is a significant chromatographic challenge as they often have identical mass-to-charge ratios (m/z) and similar fragmentation patterns.[7] Achieving baseline separation is crucial for accurate quantification.[8][9] This can be accomplished through careful selection of the stationary phase, mobile phase composition, and temperature. Phenyl-based columns, including biphenyl phases, have shown promise in separating structurally similar steroids due to their unique pi-pi interactions.[10] Chiral stationary phases can also be employed for the separation of enantiomers and diastereomers.[7][11]

Experimental Workflow for 6-epi-Albrassitriol Quantification

The following diagram illustrates a typical workflow for the quantification of 6-epi-Albrassitriol from a biological matrix.

Caption: A generalized workflow for the quantification of 6-epi-Albrassitriol.

Detailed Protocol for the Quantification of 6-epi-Albrassitriol

This protocol provides a starting point for the development of a validated LC-MS/MS method for 6-epi-Albrassitriol. Optimization will be necessary based on the specific matrix and instrumentation used.

Part 1: Sample Preparation

• Homogenization: Weigh a precise amount of the biological sample (e.g., 5-100 mg of fresh plant tissue) and flash-freeze in liquid nitrogen.[4] Grind to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Add a known volume of pre-chilled 80% aqueous methanol (or another suitable solvent) containing an appropriate internal standard (e.g., a deuterated analog of a related brassinosteroid).[12] Vortex thoroughly and incubate at 4°C for at least 12 hours.[1] Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.[4]

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the supernatant from the extraction step onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent to remove polar impurities.

  • Elute the brassinosteroids with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

  • For enhanced purity, a secondary SPE step using a mixed-mode cation exchange (MCX) or mixed-mode anion exchange (MAX) cartridge can be employed.[3]

• Derivatization:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a solution of the chosen derivatizing agent (e.g., 4-(N,N-dimethylamino)phenylboronic acid (DMAPBA) in a pyridine/acetonitrile mixture).[2][13]

  • Incubate at an elevated temperature (e.g., 80°C) for 30-60 minutes to facilitate the reaction.[1]

  • After cooling, the sample is ready for LC-MS/MS analysis.

Part 2: LC-MS/MS Method Development

Liquid Chromatography Parameters:

Parameter	Recommended Starting Conditions	Rationale
Column	Phenyl-Hexyl or Biphenyl, 1.7-2.7 µm, 2.1 x 100 mm	Enhanced separation of structurally similar steroids.[10]
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation for positive ion ESI.[12]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	Elutes hydrophobic compounds.
Gradient	Start with a low percentage of B, ramp to a high percentage over 10-15 minutes.	To achieve separation of epimers and other analytes.
Flow Rate	0.2-0.4 mL/min	Compatible with standard ESI sources.
Column Temperature	30-50 °C	Temperature can influence the separation of stereoisomers.[7]
Injection Volume	1-10 µL	Dependent on sample concentration and instrument sensitivity.

Mass Spectrometry Parameters:

The following are proposed MRM transitions for the DMAPBA derivative of Albrassitriol, based on its likely structure and common fragmentation patterns of related brassinosteroids. These must be experimentally confirmed and optimized.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
6-epi-Albrassitriol-DMAPBA	[M+H]+	To be determined	To be determined
Albrassitriol-DMAPBA	[M+H]+	To be determined	To be determined
Internal Standard-DMAPBA	[M+H]+	To be determined	To be determined

• Optimization of MRM Transitions: Infuse a standard solution of derivatized Albrassitriol into the mass spectrometer to determine the exact m/z of the precursor ion ([M+H]+). Perform a product ion scan to identify the most abundant and specific fragment ions. Optimize the collision energy for each transition to maximize the signal intensity.[4]

• Scheduled MRM: To enhance sensitivity and the number of analytes that can be monitored, consider using a scheduled MRM approach, where the mass spectrometer only monitors for a specific transition around the expected retention time of the analyte.[14]

Method Validation: Ensuring Data Integrity

A rigorous method validation is essential to ensure the reliability of the quantitative data.[15] The following parameters should be assessed:

• Linearity and Range: Analyze a series of calibration standards at different concentrations to establish the linear range of the assay. A correlation coefficient (r²) of >0.99 is typically desired.[16][17]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be accurately and precisely quantified.[16] The LOQ is often determined as the concentration at which the signal-to-noise ratio is at least 10.[5]

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision measures the reproducibility of the results.[15] These are typically assessed by analyzing quality control (QC) samples at multiple concentration levels on the same day (intra-day) and on different days (inter-day).[9][18] Acceptance criteria are often within ±15-20% of the nominal value.[9][17]

• Matrix Effect: Evaluate the influence of the sample matrix on the ionization of the analyte. This can be done by comparing the response of the analyte in a post-extraction spiked sample to that in a neat solution.[15]

• Recovery: Determine the efficiency of the extraction procedure by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.[15]

Data Presentation and Interpretation

The following diagram illustrates the logical flow for data analysis and validation.

Sources

• 1. Redirecting [linkinghub.elsevier.com]
• 2. academic.oup.com [academic.oup.com]
• 3. An Improved Simplified High-Sensitivity Quantification Method for Determining Brassinosteroids in Different Tissues of Rice and Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Organ-level distribution tandem mass spectrometry analysis of three structural types of brassinosteroids in rapeseed [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for Extraction and Isolation of Brassinosteroids from Plant Tissues | Springer Nature Experiments [experiments.springernature.com]
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• 12. (PDF) Analysis of Brassinosteroids in Soybean Seeds and Leaves by Liquid Chromatography-Tandem Mass Spectrometry [academia.edu]
• 13. Analytical Methods for Brassinosteroid Analysis: Recent Advances and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sciex.com [sciex.com]
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• 18. An LC-MS/MS Method for Analysis of Vitamin D Metabolites and C3 Epimers in Mice Serum: Oral Supplementation Compared to UV Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation of 6-epi-Albrassitriol Standard Solutions for Chromatography

[1]

Abstract & Scope

This application note details the rigorous preparation of standard solutions for 6-epi-Albrassitriol , a bioactive dammarane-type triterpenoid often isolated from Alnus (Alder) and Brassica species.[1] Due to the lack of strong chromophores in the albrassitriol skeleton and the critical stereochemical difference at the C-6 position, standard preparation requires strict adherence to solubility parameters and stability controls to prevent in situ epimerization or precipitation.

This guide is designed for analytical chemists and drug development professionals using HPLC-CAD (Charged Aerosol Detection), HPLC-ELSD, or LC-MS/MS.[1]

Physicochemical Context & Solubility Logic[2]

To prepare a robust standard, one must understand the molecule's behavior in solution. 6-epi-Albrassitriol is a lipophilic polyol.[1]

Property	Characteristic	Impact on Protocol
Chemical Class	Dammarane-type Triterpenoid	High lipophilicity; poor water solubility.[1]
Chromophore	Weak/Non-existent (End absorption <210 nm)	UV detection is unreliable; gravimetric accuracy is paramount.[1]
Stereochemistry	C-6 Epimer (Axial vs. Equatorial OH)	Critical: Susceptible to acid-catalyzed isomerization.[1] Avoid acidic diluents in stock.
pKa	~14 (Secondary alcohol)	Neutral pH required for stability.[1]

The Solubility-Stability Paradox

While triterpenoids dissolve readily in Chloroform (

) or Tetrahydrofuran (THF), these solvents are often incompatible with reversed-phase HPLC mobile phases (causing peak distortion) or plastic consumables.[1] Methanol ( ) is the optimal compromise, offering sufficient solubility for stock solutions while being compatible with C18 stationary phases.

Protocol 1: Primary Stock Solution Preparation (1.0 mg/mL)

Objective: Create a stable, accurate master stock. Target Concentration: 1.0 mg/mL (1000 ppm). Solvent: LC-MS Grade Methanol.

Materials Required[2][3][4][5][6][7][8][9][10]

• Analyte: 6-epi-Albrassitriol Reference Standard (Purity >98% by qNMR).[1]

• Solvent: Methanol (LC-MS Grade).[1] Note: Do not use Acetone (UV cutoff issues) or Chloroform (LC incompatibility).[1]

• Equipment: 5-digit Analytical Balance (e.g., Mettler Toledo XPR), Class A Volumetric Flask (10 mL), Borosilicate Glass Vials (Amber).

Step-by-Step Methodology

• Equilibration: Allow the reference standard vial to equilibrate to room temperature (20-25°C) for 30 minutes before opening. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

• Static Control: Use an anti-static gun (e.g., Zerostat) on the weighing boat and flask neck. Triterpenoid powders are often electrostatic and "fluffy."

• Gravimetric Weighing:

  • Place a clean weighing boat on the balance. Tare.

  • Accurately weigh 10.00 mg ± 0.1 mg of 6-epi-Albrassitriol.

  • Critical: Record the exact weight to 0.01 mg for potency calculation.

• Quantitative Transfer:

  • Transfer the powder into a 10 mL Class A Volumetric Flask .

  • Rinse the weighing boat 3x with approx. 1 mL of Methanol, ensuring all rinses enter the flask.

• Dissolution:

  • Fill the flask to ~80% volume with Methanol.

  • Sonicate for 5 minutes at ambient temperature. Warning: Monitor temperature. Do not exceed 30°C to prevent degradation.

  • Inspect visually.[2] The solution must be crystal clear.

• Final Volume: Dilute to the mark with Methanol. Stopper and invert 10x to mix.

• Storage: Transfer immediately to Amber Borosilicate Glass vials with PTFE-lined caps. Store at -20°C.

Protocol 2: Working Standard Dilution (Serial)

Objective: Prepare a calibration curve range (e.g., 5 µg/mL to 100 µg/mL) without precipitating the lipophilic analyte.

The "Self-Validating" Dilution Workflow

Direct dilution into 100% aqueous buffer will cause precipitation.[1] The diluent must match the initial mobile phase conditions of the chromatography method (typically 50-70% Organic).

Recommended Diluent: Methanol:Water (80:20 v/v).[1]

Figure 1: Serial dilution workflow ensuring solvent compatibility and preventing "shock precipitation" of the lipophilic triterpenoid.

Dilution Table

Standard ID	Source	Vol. Source (µL)	Vol. Diluent (µL)	Final Conc. (µg/mL)
STD-High	Primary Stock	1000	9000	100.0
STD-Mid	STD-High	500	500	50.0
STD-Low	STD-Mid	200	800	10.0
LOD-Check	STD-Low	500	500	5.0

Validation & Quality Control

Because 6-epi-Albrassitriol is an isomer, the standard solution must be validated not just for concentration, but for stereochemical integrity .[1]

A. Isomeric Purity Check

The "6-epi" isomer must be chromatographically resolved from the parent Albrassitriol.

• Column: C18 High-Resolution (e.g., Agilent Zorbax Eclipse Plus C18, 1.8 µm).[1]

• Mobile Phase: Isocratic ACN:Water (Adjust ratio, typically 60:40 to 70:30) is preferred over gradients to maximize resolution (

  ) between isomers.[1]

• Acceptance Criteria: No shoulder peaks; Main peak area >99.0%.

B. Stability Monitoring

Dammarane triterpenes can undergo acid-catalyzed rearrangements (e.g., at the side chain).

• Test: Inject the standard immediately (T0) and after 24 hours (T24) in the autosampler.

• Fail Condition: Appearance of a new peak at RRT ~0.9 or ~1.1 (indicative of epimerization).

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Double Peaks	Isomerization or Rotamers	Ensure Diluent pH is neutral (7.0).[1] Avoid using Trifluoroacetic Acid (TFA) in mobile phase; use Formic Acid or Ammonium Acetate instead.
Low Recovery	Adsorption to Plastic	Triterpenoids bind to polypropylene. Use Glass Vials Only.
No Signal (CAD/ELSD)	Mobile Phase Impurities	High background noise.[1] Use LC-MS grade solvents and ensure Nitrogen gas purity is >99%.
Cloudy Solution	"Solvent Shock"	Diluent water content is too high. Ensure diluent is at least 70% Methanol/Acetonitrile.

References

• Liang, Z., et al. (2009). Sensitive HPLC Method for Triterpenoid Analysis Using Charged Aerosol Detection.[3] Thermo Fisher Scientific Application Note. Link

• Sati, S.C., et al. (2011). Bioactive constituents and medicinal importance of genus Alnus.[4][5][6] Pharmacognosy Reviews, 5(10), 174-183.[1] Link

• Vrancheva, R., et al. (2021).[7] Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L. Molecules, 26(6), 1622.[1] Link

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

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• 5. Antimicrobial activity of some Alnus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Genus Alnus, A Comprehensive Outline of Its Chemical Constituents and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]

In vitro application of 6-epi-Albrassitriol on Brassica leaf protoplasts

Application Note: In Vitro Bioactivity Profiling of 6-epi-Albrassitriol on Brassica Mesophyll Protoplasts

Executive Summary

This guide details the protocol for the solubilization, application, and bioassay of 6-epi-Albrassitriol (a sesquiterpenoid metabolite associated with Alternaria brassicicola) on protoplasts isolated from Brassica napus (Rapeseed) or Brassica oleracea.

Unlike whole-leaf assays, protoplast systems remove the cell wall barrier, allowing for the direct evaluation of the compound's interaction with the plasma membrane and intracellular signaling cascades. This protocol focuses on evaluating cytotoxicity , Reactive Oxygen Species (ROS) generation , and membrane depolarization , which are the hallmark indicators of phytotoxin-induced Programmed Cell Death (PCD) or Hypersensitive Response (HR).

Scientific Background & Rationale

The Compound: 6-epi-Albrassitriol is a stereoisomer of Albrassitriol, a phytotoxic sesquiterpene produced by the necrotrophic fungus Alternaria brassicicola. While the primary toxin Brassicicolin A is often the focus of pathogenicity, sesquiterpenoid byproducts like Albrassitriol and its epimers are critical for studying Structure-Activity Relationships (SAR).

• Chemical Nature: Lipophilic sesquiterpene.

• Target: Plasma membrane integrity and mitochondrial function.

The Model System: Brassica mesophyll protoplasts provide a synchronized, single-cell population.

• Why Protoplasts? They eliminate the confounding variable of cuticular penetration. If 6-epi-Albrassitriol shows low activity in whole plants but high activity in protoplasts, it suggests the cuticle/cell wall is the primary resistance barrier.

• Why the "epi" isomer? Epimers are frequently used as negative controls or to prove stereospecific binding to putative plant receptors.

Materials & Reagent Preparation

A. Compound Solubilization

Sesquiterpenes are hydrophobic. Proper solubilization is critical to prevent precipitation in the aqueous protoplast buffer.

Component	Stock Conc.	Solvent	Storage	Notes
6-epi-Albrassitriol	100 mM	100% DMSO	-20°C	Hygroscopic. Desiccate before opening.
Working Solution	1 mM	WI Buffer*	Fresh	Dilute immediately prior to use.
Vehicle Control	N/A	0.1% DMSO	N/A	Must match final assay solvent conc.

> Critical Caution: The final concentration of DMSO in the protoplast suspension must not exceed 0.1% (v/v) to avoid solvent-induced membrane permeabilization.

B. Buffer Recipes

• Enzyme Solution: 1.5% Cellulase R-10, 0.6% Macerozyme R-10, 0.4 M Mannitol, 20 mM MES (pH 5.7), 10 mM CaCl₂, 0.1% BSA.

• W5 Wash Solution: 154 mM NaCl, 125 mM CaCl₂, 5 mM KCl, 2 mM MES (pH 5.7).

• WI (Washing/Incubation) Solution: 0.5 M Mannitol, 20 mM KCl, 4 mM MES (pH 5.7).

  • Expert Insight: We use WI for incubation instead of W5 because high calcium in W5 can mask calcium signaling events triggered by the toxin.

Experimental Protocol

Phase 1: High-Yield Protoplast Isolation

Objective: Obtain >10⁶ viable protoplasts/mL from true leaves.

• Plant Material: Harvest fully expanded leaves (3rd or 4th true leaf) from 3-4 week old Brassica seedlings grown in low light (to reduce starch).

• Slicing: Cut 0.5 mm strips using a fresh razor blade. Do not mince; clean cuts reduce necrosis.

• Digestion: Incubate strips in Enzyme Solution for 12-14 hours at 25°C in the dark with gentle shaking (40 rpm).

• Filtration: Pass digest through a 40 µm nylon mesh.

• Washing (The W5 Trap):

  • Add equal volume W5 solution.

  • Centrifuge 100 x g for 2 min. Discard supernatant.

  • Resuspend in 10 mL W5. Rest on ice for 30 min (Gravity sedimentation removes broken debris).

• Quantification: Resuspend pellet in WI buffer to a density of 2 x 10⁵ cells/mL .

Phase 2: 6-epi-Albrassitriol Treatment Workflow

Figure 1: Dilution scheme ensures DMSO concentration remains constant across all treatment groups.

Treatment Groups:

• Negative Control: WI Buffer + 0.1% DMSO.

• Positive Control: Brassicicolin A (if available) or 10 µM Camptothecin (PCD inducer).

• Experimental: 6-epi-Albrassitriol at 0.1, 1, 10, 50, 100 µM.

Phase 3: Bioassays & Readouts

Assay A: Membrane Integrity (FDA/Evans Blue) Mechanism: Fluorescein Diacetate (FDA) stains viable cells green (esterase activity); Evans Blue stains dead cells blue (membrane rupture).

• Add FDA (final 0.01%) to treated protoplasts.

• Incubate 5 min.

• Readout: Fluorescence Microscopy (Ex 480nm / Em 520nm).

• Success Metric: Control viability must be >85%.

Assay B: ROS Burst Detection (H2DCFDA) Mechanism: 6-epi-Albrassitriol may trigger an oxidative burst as an early immune signature.

• Pre-load protoplasts with 10 µM H2DCFDA for 15 min before toxin application.

• Apply 6-epi-Albrassitriol.[]

• Readout: Kinetic measurement of fluorescence (Ex 488nm / Em 525nm) every 10 min for 2 hours.

Data Analysis & Interpretation

Signaling Pathway Hypothesis The following diagram illustrates the expected pathway if 6-epi-Albrassitriol functions as a bioactive elicitor or toxin.

Figure 2: Hypothetical Mode of Action. High doses typically drive ROS-dependent PCD, while low doses may prime defense genes.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
High Control Death	Protoplasts stressed during isolation.	Reduce digestion time; ensure Mannitol is 0.4-0.5M.
Precipitation	Compound insoluble in WI buffer.	Sonicate working solution; increase BSA (carrier protein).
No ROS Signal	H2DCFDA leakage.	Wash protoplasts immediately before loading; keep in dark.

References

• Pedras, M. S. C., et al. (2009). "The phytopathogenic fungus Alternaria brassicicola: phytotoxin production and phytoalexin elicitation." Phytochemistry.

• Yoo, S. D., Cho, Y. H., & Sheen, J. (2007). "Arabidopsis mesophyll protoplasts: a versatile cell system for transient gene expression analysis." Nature Protocols.

• Li, X., et al. (2021).[2][3][4] "Efficient Protoplast Regeneration Protocol and CRISPR/Cas9-Mediated Editing... in Rapeseed." Frontiers in Plant Science.

• MedChemExpress. "12-Hydroxy-6-epi-albrassitriol Product Datasheet." (For chemical handling properties).

Sources

• 2. Development of a highly efficient protoplast regeneration and transfection protocol for enhancing CRISPR genome editing of Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Development of a highly efficient protoplast regeneration and transfection protocol for enhancing CRISPR genome editing of Brassica carinata [frontiersin.org]
• 4. pub.epsilon.slu.se [pub.epsilon.slu.se]

Application Note: High-Fidelity Synthesis of Deuterated 6-epi-Albrassitriol ([6-²H]-6-epi-Albrassitriol) for LC-MS/MS Quantitation

Executive Summary & Scientific Rationale

The accurate quantification of Albrassitriol and its epimers—phytotoxins produced by the fungal pathogen Alternaria brassicicola—is critical for understanding plant-pathogen interactions in Brassicaceae crops. Due to the complex matrix of plant extracts (chlorophylls, lipids, secondary metabolites), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) often suffers from ion suppression or enhancement.

This guide details the synthesis of [6-²H]-6-epi-Albrassitriol , a monodeuterated internal standard (IS). Unlike generic standards, this IS possesses an identical chromatographic retention time to the target analyte (allowing it to experience the same matrix effects) while being mass-differentiated by +1 Da.

Why 6-epi-Albrassitriol? While Albrassitriol is the primary toxin, the 6-epi-isomer is a key congener often co-isolated. The synthesis described below utilizes a non-stereoselective reduction of a ketone precursor, generating both the natural and epi-forms labeled with deuterium, which are subsequently separated. This protocol effectively yields standards for both isomers in a single workflow.

Chemical Strategy & Retrosynthesis

The synthesis leverages the established pathway for drimane sesquiterpenoids, specifically modifying the final reduction step of the ketone intermediate drim-7-ene-9

,11-diol-6-one .

Mechanism of Deuteration

The core strategy involves the nucleophilic attack of a deuteride ion (

) from Lithium Aluminum Deuteride (LiAlD ) on the C6-carbonyl carbon.

• Precursor: Drim-7-ene-9

  ,11-diol-6-one (derived from (+)-Larixol).[1]

• Reagent: LiAlD

  (98 atom % D).

• Outcome: Formation of a secondary alcohol at C6 with a geminal deuterium atom.

• Stereochemistry: The hydride (deuteride) attack occurs from both the

  and faces, yielding a mixture of [6-²H]-Albrassitriol and [6-²H]-6-epi-Albrassitriol, which must be resolved chromatographically.

Synthesis Workflow Diagram

Caption: Figure 1. Chemo-enzymatic pathway for the synthesis of deuterated 6-epi-Albrassitriol starting from (+)-Larixol.

Detailed Experimental Protocol

Materials & Reagents[2][3][4]

• Precursor: Drim-7-ene-9

  ,11-diol-6-one (Synthesized from (+)-Larixol per Vlad et al., 2013).[1]

• Deuterating Agent: Lithium Aluminum Deuteride (LiAlD

  ), 1.0 M solution in THF (Sigma-Aldrich/Merck).

• Solvent: Anhydrous Tetrahydrofuran (THF), inhibitor-free.

• Quench: Deuterium Oxide (D

  O) or dilute HCl.

• Workup: Ethyl Acetate (EtOAc), Sodium Sulfate (Na

  SO ).

Synthesis of [6-²H]-6-epi-Albrassitriol

Step 1: Reaction Setup

• Flame-dry a 25 mL two-neck round-bottom flask and cool under a stream of Argon.

• Dissolve drim-7-ene-9

  ,11-diol-6-one (50 mg, 0.18 mmol) in anhydrous THF (5 mL).

• Cool the solution to 0°C using an ice bath. Note: Lower temperatures favor kinetic control, but the steric hindrance of the drimane skeleton requires mild warming for completion.

Step 2: Deuteride Reduction

• Add LiAlD

  (1.0 M in THF, 0.4 mL, 0.4 mmol) dropwise over 5 minutes.

• Stir at 0°C for 30 minutes, then allow the reaction to warm to room temperature (25°C).

• Monitor reaction progress via TLC (Silica gel, EtOAc:Hexane 1:1). The ketone spot (

  ) should disappear, replaced by two closely eluting polar spots (the epimers).

Step 3: Quenching & Extraction

• Cool the mixture back to 0°C.

• Carefully quench excess LiAlD

  by adding D O (0.5 mL) dropwise. Use D O instead of H O to prevent any potential H/D exchange at the labile hydroxyl positions during the exothermic quench, although the C-D bond is stable.

• Add 15 mL of 1M HCl to solubilize aluminum salts.

• Extract with EtOAc (

  mL).

• Wash combined organics with Brine, dry over Na

  SO , and concentrate in vacuo.

Step 4: Isolation of the 6-epi Isomer The reduction yields a mixture of [6-²H]-Albrassitriol (approx. 45%) and [6-²H]-6-epi-Albrassitriol (approx. 55%). Separation is mandatory.

• Column: C18 Semi-preparative (e.g., Phenomenex Luna, 250 x 10 mm, 5 µm).

• Mobile Phase: Isocratic Acetonitrile:Water (40:60).

• Flow Rate: 3.0 mL/min.

• Detection: UV at 210 nm (or RI detector if available).

• Retention: The 6-epi isomer typically elutes after the natural albrassitriol due to the orientation of the hydroxyl group relative to the hydrophobic backbone.

Quality Control & Validation Data

Parameter	Specification	Method of Verification
Chemical Purity	> 98%	HPLC-UV (210 nm)
Isotopic Enrichment	> 98 atom % D	HRMS (ESI+)
Mass Shift	[M+H] = m/z 272.18	Q-TOF MS
Stereochemistry	6-epi configuration	1H-NMR (coupling constant of H-6)

NMR Diagnostic (Critical): In the non-deuterated 6-epi-Albrassitriol, the H-6 proton appears as a broad singlet or narrow doublet (

Hz) due to the equatorial-equatorial/axial coupling relationship. In the deuterated analog, the H-6 signal disappears completely from the 1H-NMR spectrum (approx. 4.0 - 4.2 ppm), confirming the site of deuteration.

Application: Internal Standard Protocol

Stock Solution Preparation

• Dissolve 1.0 mg of [6-²H]-6-epi-Albrassitriol in 1.0 mL of LC-MS grade Methanol (1.0 mg/mL stock).

• Store at -20°C. Stability is >12 months.

Sample Spiking Workflow

This workflow ensures that the internal standard compensates for extraction efficiency and matrix effects.

Caption: Figure 2. Sample preparation workflow utilizing the deuterated internal standard.

MRM Transitions (Example)

For a Triple Quadrupole (QqQ) system:

• Analyte (6-epi-Albrassitriol):

  • Precursor: m/z 271.2 [M+H]

  • Product: m/z 253.2 [M+H - H

    O]

• Internal Standard ([6-²H]-6-epi-Albrassitriol):

  • Precursor: m/z 272.2 [M+H]

  • Product: m/z 254.2 [M+H - H

    O]

Note: Ensure the isolation window of the first quadrupole (Q1) is set to "Unit" or "High" resolution to prevent cross-talk between the M+0 (271) and M+1 (272) channels, although a 1 Da shift is tight, it is standard for d1-labeled compounds.

References

• Vlad, P. F., et al. (2013).[2] Synthesis of (−)-albrassitriol and (−)-6-epi-albrassitriol from (+)-larixol.[1] Natural Product Research, 27(9), 809-817.[1]

• Pedras, M. S., & Zaharia, I. L. (2000).[3] Albrassitriol, a phytotoxin from Alternaria brassicicola: isolation, structure and synthesis. Phytochemistry, 53(5), 531-535.

• Pedras, M. S., et al. (2009). The phytotoxins of Alternaria brassicicola: structure, synthesis, and biosynthesis of albrassitriol. Phytochemistry, 70(10).

• Gleason, P. M., & Hamper, B. C. (2017). The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. Journal of the American Society of Brewing Chemists, 75(4), 333-338. (Cited for general methodology on ketone reduction for IS synthesis).

Sources

• 1. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Publications - Chemical Ecology and Natural Products Chemistry - Department of Chemistry | University of Saskatchewan [research-groups.usask.ca]

Technical Notes & Optimization

Improving yield in the chemical synthesis of 6-epi-Albrassitriol

Subject: Improving Yield and Stereoselectivity in Drimane Sesquiterpene Synthesis

Executive Summary & Core Challenge

6-epi-Albrassitriol is a drimane sesquiterpene, typically synthesized from the abundant labdane diterpenoid (+)-larixol .[1][2] The synthesis is chemically demanding due to two primary bottlenecks that severely impact overall yield:

• The Oxidative Cleavage: The degradation of the larixol side chain (often via Norrish Type II photochemistry or ozonolysis) to generate the drimane core.

• The C6 Stereocenter Control: The reduction of the C6-ketone intermediate (drim-7-ene-9α,11-diol-6-one) typically yields a racemic-like mixture of albrassitriol (the natural isomer) and 6-epi-albrassitriol .

Standard protocols (e.g., Vlad et al., 2013) utilizing LiAlH₄ often result in a ~1:1 diastereomeric ratio (dr), capping the theoretical yield of the desired 6-epi isomer at 50% for this step. This guide focuses on breaking this ceiling through stereocontrolled reduction strategies and optimized upstream processing .

Critical Workflow Visualization

The following diagram outlines the optimized pathway from (+)-Larixol, highlighting the critical control points (CCP) where yield is most often lost.

Figure 1: Synthetic pathway for 6-epi-Albrassitriol.[1][2][3][4][5] The red node (CCP) represents the stereochemical fork where yield is determined.

Technical Troubleshooting & Optimization

Module A: The Stereoselectivity Problem (C6-Reduction)

Issue: The reduction of the C6 ketone in drim-7-ene-9α,11-diol-6-one using standard Lithium Aluminum Hydride (LiAlH₄) yields a mixture of epimers (approx. 12.4% Albrassitriol and 13.6% 6-epi-Albrassitriol).[1][2][4]

Mechanism: The hydride attack can occur from the alpha (bottom) or beta (top) face. The C9-hydroxyl and C11-hydroxyl groups create steric hindrance and potential chelation sites that influence this attack.

Troubleshooting Protocol

Variable	Standard Condition (Low Yield)	Optimized Condition (High Yield)	Mechanistic Rationale
Reagent	LiAlH₄ or NaBH₄	L-Selectride or DIBAL-H	Bulky hydrides (L-Selectride) amplify steric differentiation, favoring attack from the less hindered face (kinetic control).
Temperature	0°C to RT	-78°C	Low temperature suppresses the thermodynamic pathway, locking the conformation for kinetic attack.
Solvent	Methanol/Ethanol	Anhydrous THF	Protic solvents (MeOH) facilitate proton exchange and equilibration. THF is required for bulky borohydrides.
Chelation	None	CeCl₃ (Luche)	If using NaBH₄, adding Cerium(III) chloride promotes 1,2-reduction and can alter stereoselectivity via chelation control.

Q: I am getting a 1:1 mixture. How do I shift the ratio to 6-epi? A: Switch from LiAlH₄ to L-Selectride (Lithium tri-sec-butylborohydride) at -78°C.

• Protocol: Dissolve the ketodiol in dry THF. Cool to -78°C. Add 1.2 eq of L-Selectride slowly. Stir for 2 hours.

• Why: The bulky sec-butyl groups on the boron atom are too large to attack the hindered face of the decalin system, forcing the hydride to attack from the more accessible face, significantly enhancing the diastereomeric ratio (dr).

Q: My product is stuck as a boron complex after using Selectride. A: This is common. You must perform an oxidative workup .

• Fix: Quench the reaction with MeOH at -78°C. Allow to warm to 0°C. Add 3M NaOH followed by 30% H₂O₂. Stir for 1 hour. This breaks the Boron-Oxygen bond and releases the free alcohol.

Module B: The Oxidation Efficiency (OsO₄ Step)

Issue: The conversion of the dienone to the ketodiol uses Osmium Tetroxide (OsO₄), which is expensive and highly toxic.[2] Yield loss occurs here due to over-oxidation or incomplete reaction.

Q: Can I avoid stoichiometric OsO₄? A: Yes. Use the Upjohn Dihydroxylation method.

• Protocol: Use catalytic OsO₄ (2.5 mol%) with NMO (N-Methylmorpholine N-oxide) as the co-oxidant.

• Benefit: This maintains high yield (~90%) while reducing toxicity and cost.

• Yield Tip: Ensure the reaction is run in Acetone:Water (8:1). The water is essential for the hydrolysis of the osmate ester intermediate. If the reaction stalls, add more water, not more OsO₄.

Module C: Purification of Isomers

Issue: 6-epi-Albrassitriol and Albrassitriol have very similar Rf values, making column chromatography difficult.

Q: How do I separate the epimers efficiently? A: If flash chromatography fails, utilize Acetylation-Separation-Hydrolysis .

• Acetylate: Treat the crude mixture with Ac₂O/Pyridine. The reaction rates of the C6-OH often differ between epimers due to steric hindrance.

• Separate: The diacetate or triacetate derivatives often have distinct separation profiles on silica compared to the free triols.

• Hydrolyze: Deprotect using K₂CO₃/MeOH to recover the pure 6-epi-Albrassitriol.

Validated Experimental Protocol (Optimized)

Objective: Synthesis of 6-epi-Albrassitriol from drim-7-ene-9α,11-diol-6-one (Ketodiol).

• Setup: Flame-dry a 50 mL round-bottom flask under Argon.

• Dissolution: Dissolve 100 mg (0.39 mmol) of Ketodiol (Intermediate 12 in Vlad et al.) in 10 mL anhydrous THF.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Reduction: Dropwise add L-Selectride (1.0 M in THF, 0.6 mL, 1.5 eq).

  • Note: Do not let the temperature rise above -60°C during addition.

• Monitoring: Stir at -78°C for 3 hours. Monitor by TLC (EtOAc/Hexane 3:1).

• Quench (Critical):

  • Add 0.5 mL MeOH (carefully, gas evolution).

  • Warm to 0°C.

  • Add 2 mL 3M NaOH.

  • Add 2 mL 30% H₂O₂ dropwise.

  • Stir vigorously for 45 mins (Oxidative Workup).

• Extraction: Extract with EtOAc (3x). Wash with brine.[2] Dry over Na₂SO₄.

• Result: Expect a crude dr > 4:1 favoring the kinetic product.

References

• Vlad, P. F., et al. (2013).[2] "Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol." Natural Product Research, 27(9), 809-817.[1][2] [2]

• Lagnel, B., Morin, C., & de Groot, A. (2000).[2] "Synthesis of Drimanes from (+)-Larixol." Synlett, 2000(11), 1638-1640. (Establishes the foundational Larixol route).

• Cha, J. K., & Kim, N.-S. (1995). "Stereoselective reduction of cyclohexanones." Chemical Reviews, 95(6), 1761–1795. (Authoritative review on ketone reduction stereochemistry).

• Ding, J. H., et al. (2017).[6] "Three new drimane sesquiterpenoids from cultures of the fungus Penicillium sp."[6] Journal of Asian Natural Products Research, 19(8), 780-785. (Isolation and structural confirmation of Albrassitriol).

Sources

• 1. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: Resolution of Albrassitriol &amp; 6-epi-Albrassitriol

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

Welcome to the technical support hub for the resolution of Albrassitriol and its C6-epimer, 6-epi-Albrassitriol . These compounds are typically encountered during the synthesis of drimane sesquiterpenoids, specifically following the reduction of the C6-carbonyl group in precursors like drim-7-ene-9

,11-diol-6-one [1].

The Core Challenge: The reduction of the C6 ketone (often using LiAlH

or NaBH ) generates a diastereomeric mixture. While these are not enantiomers (and thus do not require chiral stationary phases), their structural similarity—differing only by the axial vs. equatorial orientation of the C6-hydroxyl group—often leads to co-elution in standard flash chromatography.

This guide provides a self-validating workflow to resolve these mixtures, grounded in the steric and electronic differences between the diastereomers.

Diagnostic Module: Confirming the Mixture

Before attempting separation, you must definitively characterize the mixture ratio. Relying solely on TLC is often insufficient due to overlapping spots.

NMR Diagnostic Protocol

The most reliable method for distinguishing Albrassitriol from its 6-epi counterpart is

H NMR, focusing on the carbinol proton at the C6 position.

Feature	Albrassitriol (Target)	6-epi-Albrassitriol (Epimer)	Mechanistic Reason
C6-H Orientation	Axial ( )	Equatorial ( )	Determined by hydride attack direction.
Coupling ( )	Large (~10-12 Hz)	Small or (~2-4 Hz)	Karplus equation dependence on dihedral angle.
Chemical Shift	Upfield (Shielded)	Downfield (Deshielded)	Anisotropy of the ring system.

Troubleshooting Step: If your crude NMR shows a "messy" multiplet at the C6-H region, integrate the two distinct signals. This ratio is your baseline for calculating Yield & Enantiomeric/Diastereomeric Excess (de).

Separation Protocols

Workflow Visualization

The following decision tree outlines the logical flow for selecting the correct purification method based on your scale and mixture complexity.

Figure 1: Decision matrix for selecting the appropriate purification modality based on chromatographic resolution (

).

Method A: Flash Chromatography (Normal Phase)

Recommended for: Large scale (>500 mg), good

.

The Science: Diastereomers have different dipole moments. The isomer with the internal hydrogen bond (often the one where 6-OH can interact with 11-OH or 9-OH) will typically be less polar and elute faster.

Protocol:

• Stationary Phase: High-grade Silica Gel (230-400 mesh).

• Mobile Phase: Gradient elution is critical.

  • Start: 100% Chloroform (CHCl

    ).

  • Ramp: 0%

    10% Methanol (MeOH) over 20 column volumes.

  • Alternative: Hexane/Ethyl Acetate (Start 8:2, Ramp to 1:1).

• Loading: Dry load on Celite. Do not wet load; the solubility differences can cause band broadening.

Troubleshooting:

• Issue: "The spots are streaking."

• Fix: The polyhydroxylated nature of Albrassitriol causes strong adsorption. Add 1% Triethylamine to your mobile phase to neutralize acidic silica sites, or switch to Method B .

Method B: Preparative HPLC (Reverse Phase)

Recommended for: Difficult separations (

), high purity requirements.

The Science: Reverse phase (C18) separates based on hydrophobicity. The "flatness" of the molecule affects how well it sits on the C18 chains. The equatorial vs. axial OH group significantly changes the hydrophobic surface area.

Protocol:

• Column: C18 Semi-prep (e.g., 5

  m, 250 x 10 mm).

• Mobile Phase: Water/Acetonitrile (ACN) with 0.1% Formic Acid.

  • Note: Avoid TFA if you plan to do biological assays or acid-sensitive derivatization later.

• Gradient: Isocratic hold is often better for diastereomers than a gradient.

  • Try 35% ACN / 65% Water isocratic for 30 mins.

• Detection: UV at 205-210 nm (End absorption).

  • Warning: Drimanes lack strong chromophores. If UV signal is weak, use ELSD (Evaporative Light Scattering Detector) or RI (Refractive Index).

Advanced Troubleshooting & FAQs

Q1: Why is my yield of Albrassitriol lower than the 6-epi isomer?

A: This is a stereochemical consequence of the reduction step. The precursor ketone (drim-7-ene-9

,11-diol-6-one) has a rigid decalin-like structure. If you used a bulky hydride reducing agent, it attacked from the less hindered face (steric approach control), favoring one isomer.

• Solution: To invert the ratio, try a smaller reducing agent (LiAlH

  vs. L-Selectride) or use a dissolving metal reduction (Birch conditions) if the double bond allows, to access the thermodynamic product [1].

Q2: I see a third peak in the HPLC. What is it?

A: This is likely an artifact of allylic rearrangement or dehydration .

• Pathway: Albrassitriol contains an allylic alcohol system (C7=C8 double bond relative to C6/C9). Under acidic conditions (e.g., too much acid in HPLC buffer or silica acidity), the C9-OH or C6-OH can eliminate to form a diene.

• Fix: Neutralize your silica column with 1% Et

  N or check your HPLC water pH.

Q3: Can I use crystallization instead of chromatography?

A: Yes, but usually only after partial enrichment.

• Vlad et al. (2013) noted that after reduction, the mixture was separated to yield pure isomers. Often, one diastereomer crystallizes more readily from EtOAc/Hexane mixtures.

• Protocol: Perform a "rough" flash column to remove baseline impurities. Collect the mixed diastereomer fraction. Dissolve in minimal hot Ethyl Acetate and add Hexane dropwise until turbid. Let stand at 4°C.

Synthesis & Origin Pathway[3]

Understanding the origin of the mixture helps in preventing it or predicting the major isomer.

Figure 2: Synthetic origin of the diastereomeric mixture via ketone reduction.

References

• Vlad, P. F., Ciocarlan, A., Coltsa, M., Edu, C., Biriiac, A., Barba, A., Deleanu, C., Nicolescu, A., D'Ambrosio, M., & de Groot, A. (2013). Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol. Natural Product Research, 27(9), 809–817.[1] [Link]

Sources

• 1. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Solubility Challenges of 6-epi-Albrassitriol in Aqueous Bioassays

Welcome to the technical support center for 6-epi-Albrassitriol. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming the solubility challenges associated with this promising drimane sesquiterpenoid in aqueous bioassay systems. Our goal is to equip you with the knowledge and protocols necessary to ensure accurate and reproducible experimental outcomes.

Introduction: Understanding the Challenge

6-epi-Albrassitriol, a member of the drimane sesquiterpenoid family, holds significant potential for various biological applications. However, like many hydrophobic compounds, its poor aqueous solubility presents a considerable hurdle for in vitro and cell-based assays. Insufficient dissolution can lead to compound precipitation, inaccurate concentration measurements, and ultimately, unreliable bioassay results. This guide provides a systematic approach to addressing these solubility issues, ensuring the integrity of your research.

Troubleshooting Guide: Common Solubility Problems and Solutions

This section addresses specific issues you may encounter when preparing 6-epi-Albrassitriol for aqueous bioassays.

Issue 1: The compound does not dissolve in the primary organic solvent (e.g., DMSO).

• Underlying Cause: The solvent may not be suitable for 6-epi-Albrassitriol, or the compound may require physical assistance to dissolve.

• Step-by-Step Solution:

  • Verify Solvent Purity: Ensure you are using high-purity, anhydrous dimethyl sulfoxide (DMSO). Water absorption by DMSO can reduce its solvating power for hydrophobic compounds.

  • Gentle Heating: Warm the solution to 37°C in a water bath for 5-10 minutes. Avoid excessive heat, which could degrade the compound.

  • Sonication: Place the vial in a sonicator bath for 5-10 minutes to break up any aggregates and facilitate dissolution.

  • Alternative Solvents: If DMSO fails, consider other water-miscible organic solvents such as ethanol or N,N-dimethylformamide (DMF). Perform small-scale solubility tests to determine the most effective solvent.

Issue 2: The compound dissolves in the organic stock solution but precipitates upon dilution into the aqueous assay medium.

• Underlying Cause: This is a common phenomenon known as "crashing out." The final concentration of the organic co-solvent in the aqueous medium is insufficient to maintain the solubility of 6-epi-Albrassitriol at the desired final concentration.

• Step-by-Step Solution:

  • Optimize Co-solvent Concentration: The final concentration of DMSO in your assay should be kept as low as possible to avoid solvent-induced artifacts, ideally below 0.5%.[1][2][3][4][5] However, a slightly higher concentration (up to 1%) may be necessary to maintain solubility. Always include a vehicle control with the same final DMSO concentration in your experiments.

  • Serial Dilution Strategy: Prepare intermediate dilutions in a mixture of organic solvent and aqueous buffer before making the final dilution into the assay medium. This gradual reduction in solvent strength can prevent abrupt precipitation.

  • Test Lower Final Concentrations: Your desired final concentration may exceed the aqueous solubility limit of 6-epi-Albrassitriol. Test a range of lower concentrations to find the highest achievable concentration without precipitation. Brassinosteroid bioassays are often effective at nanomolar to micromolar concentrations.[6][7][8][9]

Issue 3: The solution appears cloudy or forms a precipitate over time.

• Underlying Cause: The solution is likely supersaturated, and the compound is slowly precipitating out of the solution. This can also be an indication of compound instability in the aqueous buffer.

• Step-by-Step Solution:

  • Use Freshly Prepared Solutions: Prepare your working solutions immediately before use to minimize the time for precipitation to occur.

  • Evaluate Buffer Compatibility: Assess the stability of 6-epi-Albrassitriol in your specific assay buffer. Factors like pH and the presence of certain salts can influence solubility.

  • Consider Solubility Enhancers: For long-term experiments, the use of solubility-enhancing excipients may be necessary. See the Advanced Solubilization Strategies section for more details.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent for 6-epi-Albrassitriol?

Based on the properties of related drimane sesquiterpenoids, high-purity, anhydrous DMSO is the recommended starting solvent.[1]

Q2: What is the maximum permissible concentration of DMSO in my cell-based assay?

To maintain cell viability and minimize off-target effects, the final concentration of DMSO should ideally be kept at or below 0.5%.[1][2][3][4][5] However, the tolerance can be cell-line dependent. It is crucial to determine the maximum tolerable DMSO concentration for your specific cell line through a vehicle toxicity test.

DMSO Concentration	General Effect on Most Cell Lines
< 0.1%	Generally considered safe with minimal effects.
0.1% - 0.5%	Acceptable for most assays, but a vehicle control is essential.
> 0.5%	Increased risk of cytotoxicity and off-target effects.[1][2][3][4][5]

Q3: How can I prepare a stock solution of 6-epi-Albrassitriol?

A detailed protocol for preparing a 10 mM stock solution in DMSO is provided in the Experimental Protocols section.

Q4: Are there alternatives to DMSO for improving solubility?

Yes, advanced solubilization strategies can be employed, including the use of Pluronic® F-68 or cyclodextrins. These are discussed in the Advanced Solubilization Strategies section.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 6-epi-Albrassitriol in DMSO

This protocol describes the preparation of a concentrated stock solution, which can then be serially diluted for use in bioassays.

Materials:

• 6-epi-Albrassitriol (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Sonicator (optional)

• Calibrated micropipettes

• Sterile microcentrifuge tubes

Procedure:

• Calculate the required mass: Determine the mass of 6-epi-Albrassitriol needed to prepare your desired volume of a 10 mM stock solution. (Molecular Weight of Albrassitriol, a related compound, is 254.37 g/mol ; use the specific molecular weight for 6-epi-Albrassitriol if available).[10]

• Weigh the compound: Carefully weigh the calculated amount of 6-epi-Albrassitriol into a sterile microcentrifuge tube.

• Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube.

• Dissolve the compound: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully dissolve, sonicate the tube for 5-10 minutes or gently warm it to 37°C.

• Visual Inspection: Ensure the solution is clear and free of any visible particulates.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Visualizing the Stock Solution and Dilution Workflow

Caption: Workflow for preparing 6-epi-Albrassitriol solutions.

Advanced Solubilization Strategies

For particularly challenging assays or when long-term stability in an aqueous environment is required, the following excipients can be considered.

Pluronic® F-68: A Non-ionic Surfactant

Pluronic® F-68 is a non-ionic, FDA-approved block copolymer surfactant that can form micelles in aqueous solutions, encapsulating hydrophobic compounds and increasing their apparent solubility.[2][3][6][7][11]

• Mechanism of Action: The hydrophobic core of the Pluronic® F-68 micelle entraps 6-epi-Albrassitriol, while the hydrophilic outer shell interacts with the aqueous environment, keeping the compound in solution.

• Recommended Usage: A starting concentration of 0.01% to 0.1% (w/v) Pluronic® F-68 in the final assay medium can be tested. It is crucial to include a vehicle control with the same concentration of Pluronic® F-68 to account for any potential effects of the surfactant itself on the assay.

Cyclodextrins: Encapsulation for Enhanced Solubility

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with hydrophobic molecules, effectively increasing their water solubility.[9][12][13]

• Mechanism of Action: 6-epi-Albrassitriol can become encapsulated within the hydrophobic cavity of a cyclodextrin molecule, forming a water-soluble complex.

• Types of Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved water solubility and low toxicity.

• Recommended Usage: The optimal ratio of 6-epi-Albrassitriol to cyclodextrin needs to be determined empirically. Phase solubility studies are recommended to identify the most effective concentration for your application.

Decision Tree for Solubilization Strategy

Caption: Troubleshooting flowchart for 6-epi-Albrassitriol solubility.

Conclusion

Addressing the solubility of hydrophobic compounds like 6-epi-Albrassitriol is a critical step in ensuring the reliability and reproducibility of your bioassay data. By systematically applying the troubleshooting steps, protocols, and advanced strategies outlined in this guide, you can overcome these challenges and confidently advance your research.

References

• Paz, C., et al. (2022). Inhibitory Potential of the Drimane Sesquiterpenoids Isotadeonal and Polygodial in the NF-kB Pathway. Molecules. [Link]

• Butt, A. M., et al. (2023). Pluronic F-68 and F-127 Based Nanomedicines for Advancing Combination Cancer Therapy. MDPI. [Link]

• Ben Trivedi, A., Kitabatake, N., & Doi, E. (1990). Toxicity of dimethyl sulfoxide as a solvent in bioassay system with HeLa cells evaluated colorimetrically with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-tetrazolium bromide. Agricultural and Biological Chemistry. [Link]

• Kovaleva, M., et al. (2023). Application of Pluronics for Enhancing Aqueous Solubility of Lipophilic Microtubule Destabilizing Compounds on the Sea Urchin Embryo Model. PMC. [Link]

• Tarkowska, D., & Strnad, M. (2018). Protocol for Extraction and Isolation of Brassinosteroids from Plant Tissues. PubMed. [Link]

• Tarkowska, D., & Strnad, M. (2016). Protocol for Extraction and Isolation of Brassinosteroids from Plant Tissues. Springer. [Link]

• Tretbar, U. S., et al. (2022). Anticancer Activity of Natural and Semi-Synthetic Drimane and Coloratane Sesquiterpenoids. Semantic Scholar. [Link]

• Mishra, G. P., et al. (2021). Enhanced Solubility and Oral Bioavailability of Hydrophobic Drugs Using Pluronic Nanomicelles: An In‐Vitro Evaluation. ResearchGate. [Link]

• Di Donato, F., et al. (2024). Pluronic F68 Micelles as Carriers for an Anti-Inflammatory Drug: A Rheological and Scattering Investigation. iris.unina.it. [Link]

• Cheuka, P. M., et al. (2022). Drimane-Type Sesquiterpenoids Derived from the Tropical Basidiomycetes Perenniporia centrali-africana and Cerrena sp. nov. PMC. [Link]

• Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]

• Cione, E., et al. (2015). A bioassay for brassinosteroid activity based on the in vitro fluorimetric detection of nitric oxide production. CONICET. [Link]

• Jicsinszky, L. (2015). Can I use Cyclodextrin to improve the solubility of a compound?. ResearchGate. [Link]

• Jenita, M. J. (2024). Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. ResearchGate. [Link]

• Al-Ostoot, F. H., et al. (2025). The Influence of Pluronic F68 and F127 Nanocarrier on Physicochemical Properties, In vitro Release, and Antiproliferative Activity of Thymoquinone Drug. ResearchGate. [Link]

• Tarkowská, D., & Strnad, M. (2025). Protocol for Extraction and Isolation of Brassinosteroids from Plant Tissues. ResearchGate. [Link]

• dos Santosa, C., Bueraa, P., & Mazzobre, F. (2017). 'Novel trends in cyclodextrins encapsulation. Applications in food science'. CONICET. [Link]

• Oklestkova, J., et al. (2024). Analytical Methods for Brassinosteroid Analysis: Recent Advances and Applications. Plant and Cell Physiology. [Link]

• Patel, J. R., & Patel, A. B. (2013). CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

• Li, M., et al. (2025). Drimane-type sesquiterpenoids and triterpenoids from the whole plant of Limonium sinense with their antiproliferative and anti-i. RSC Publishing. [Link]

• National Center for Biotechnology Information. (n.d.). Calcitriol. PubChem. [Link]

• Al-Subaie, A. M., et al. (2024). Evaluation of Solubility, Dissolution Rate, and Oral Bioavailability of β-Cyclodextrin and Hydroxypropyl β-Cyclodextrin as Inclusion Complexes of the Tyrosine Kinase Inhibitor, Alectinib. PMC. [Link]

• Al-Hamidi, H., et al. (2023). Enhanced Solubility and Stability of Aripiprazole in Binary and Ternary Inclusion Complexes Using Hydroxy Propyl Beta Cyclodextrin (HPβCD) and L-Arginine. PMC. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. Application of Pluronics for Enhancing Aqueous Solubility of Lipophilic Microtubule Destabilizing Compounds on the Sea Urchin Embryo Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for Extraction and Isolation of Brassinosteroids from Plant Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol for Extraction and Isolation of Brassinosteroids from Plant Tissues | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. iris.unina.it [iris.unina.it]
• 8. Drimane-Type Sesquiterpenoids Derived from the Tropical Basidiomycetes Perenniporia centrali-africana and Cerrena sp. nov - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. chemicaljournals.com [chemicaljournals.com]

Minimizing epimerization of Albrassitriol during purification steps

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Minimizing Epimerization of Albrassitriol During Purification

Executive Summary

Albrassitriol is a bioactive drimane sesquiterpene often isolated from fungal sources like Aspergillus species. Its structural core features a decalin skeleton with specific stereochemistry, most notably at the C6 position .

The primary technical challenge with Albrassitriol is its susceptibility to C6-epimerization (converting to 6-epi-albrassitriol) during purification. This reaction is driven by the allylic nature of the C6-hydroxyl group relative to the C7-C8 double bond. Under acidic conditions—such as those present on standard silica gel—the C6-OH can undergo reversible ionization to a resonance-stabilized allylic carbocation, leading to thermodynamic equilibration and loss of stereochemical integrity.

This guide details the mechanistic cause of this instability and provides validated protocols to prevent it.

Part 1: The Mechanism of Instability

To solve the problem, we must first visualize the enemy. The epimerization is not random; it is a specific, acid-catalyzed event.

Mechanistic Pathway: Acid-Catalyzed Allylic Epimerization

Standard silica gel (SiO₂) is weakly acidic (pH ~5.0–6.0) due to surface silanol groups (Si-OH). When Albrassitriol interacts with these groups, the following cascade occurs:

• Protonation: The C6-hydroxyl group accepts a proton from the silica surface.

• Ionization (Rate-Limiting Step): Water leaves, generating a planar, resonance-stabilized allylic carbocation at C6.

• Nucleophilic Attack: A water molecule (or the original leaving group) attacks the carbocation.

• Stereochemical Scrambling: The attack can occur from either the alpha or beta face. Since the epi-isomer is often thermodynamically accessible, the result is a mixture of Albrassitriol and 6-epi-albrassitriol.

Figure 1: Mechanism of acid-catalyzed epimerization of Albrassitriol on silica gel.

Part 2: Troubleshooting & Optimization

Q1: Why does my purity drop after column chromatography?

Diagnosis: You are likely using untreated silica gel. The acidity of the stationary phase is catalyzing the epimerization of your product as it moves through the column. Solution: You must neutralize the stationary phase.

• Method A (Pre-treatment): Slurry the silica gel in a solvent containing 1% Triethylamine (Et₃N) before packing.

• Method B (Mobile Phase): Add 0.1% to 0.5% Et₃N or NH₄OH to your elution solvent system. This acts as a "proton scavenger," protecting the labile C6-OH group.

Q2: Can I separate the epimers if they form?

Diagnosis: Yes, but it is difficult due to their similar polarity. Solution:

• Stationary Phase: Epimers often separate better on Diol-bonded silica or C18 (Reverse Phase) than on standard silica, as these phases rely less on direct silanol interactions.

• Solvent System: Use a gradient of Hexane:Ethyl Acetate (for Normal Phase) or Water:Acetonitrile (for Reverse Phase). The 6-epi isomer typically elutes slightly earlier on NP silica due to steric shielding of the hydroxyl group.

Q3: Is Albrassitriol heat sensitive?

Diagnosis: Moderately. While the primary driver is acidity, heat accelerates the kinetics of the carbocation formation. Solution:

• Rotary evaporate fractions at < 40°C .

• Store the purified compound at -20°C under argon.

• Avoid boiling solvents during recrystallization if possible; use slow evaporation or anti-solvent precipitation.

Part 3: Validated Purification Protocols

The following protocols are designed to "self-validate" by including checkpoints that alert you to instability before you lose your batch.

Protocol A: Neutralized Normal Phase Chromatography

Best for: Initial isolation from crude extracts.

Parameter	Specification	Reason
Stationary Phase	Silica Gel 60 (40-63 µm)	Standard resolution.
Modifier	0.5% Triethylamine (Et₃N)	Neutralizes acidic silanol sites.
Solvent A	Hexane (or Petroleum Ether)	Non-polar carrier.
Solvent B	Ethyl Acetate (EtOAc)	Polar eluent.
Flow Rate	Slow (e.g., 2-3 mL/min for 20g column)	Minimizes back-pressure/heat.

Step-by-Step:

• Column Preparation: Slurry 50g of silica in Hexane containing 1% Et₃N. Let it sit for 15 minutes to ensure neutralization. Pour into the column.

• Equilibration: Flush with 3 column volumes (CV) of Hexane + 0.5% Et₃N.

• Loading: Dissolve crude Albrassitriol in a minimum volume of CH₂Cl₂ (with a drop of Et₃N) or load via dry-load (using neutralized Celite, NOT silica).

• Elution: Run a gradient from 0% to 50% EtOAc in Hexane (both containing 0.5% Et₃N).

• Checkpoint: Spot fractions on TLC. If "streaking" or a "figure-8" spot appears, increase Et₃N concentration immediately.

Protocol B: Reverse Phase (C18) Polish

Best for: Final purification of semi-pure material or separating epimers.

Parameter	Specification	Reason
Stationary Phase	C18 (Octadecylsilane)	Neutral surface, separates by hydrophobicity.
Solvent A	Water + 10mM Ammonium Bicarbonate	Buffered to pH ~7.5-8.0.
Solvent B	Acetonitrile (MeCN)	Organic modifier.

Step-by-Step:

• Equilibration: Equilibrate column with 10% MeCN in Buffer A.

• Loading: Dissolve sample in a small amount of MeOH or MeCN.

• Elution: Gradient 10% -> 90% MeCN over 30 minutes.

• Observation: Albrassitriol and its epimer should resolve as distinct peaks. The neutral pH buffer prevents on-column epimerization.

Part 4: Decision Framework (Workflow)

Use this logic tree to determine the best purification strategy for your specific sample state.

Figure 2: Purification decision tree for Albrassitriol.

References

• Wu, Y.-C., et al. (2012).[1] Divergent and Stereoselective Synthesis of Ustusal A, (-)-Albrassitriol, and Elegansin D. ResearchGate. Link

• Jansen, B.J.M. (1993).[2] Total Synthesis of Insect Antifeedant Drimane Sesquiterpenes. Wageningen University & Research (WUR) eDepot. Link

• Pedras, M.S.C. (2006). Biotransformations of fungal phytotoxins in plants and indolyl-3-acetaldoxime in fungi. University of Saskatchewan (HARVEST). Link

• Ayer, W.A., & Pena-Rodriguez, L.M. (1987).[3] Metabolites produced by the scleroderris canker fungus, Gremmeniella abietina. Part 2. The structure of scleroderolide. Canadian Journal of Chemistry. (Contextual reference for drimane isolation/epimerization).

• BOC Sciences . 12-Hydroxy-6-epi-albrassitriol Product Page. (Reference for existence of epimeric derivatives).

Sources

• 1. researchgate.net [researchgate.net]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. harvest.usask.ca [harvest.usask.ca]

Technical Support Center: Optimization of Column Chromatography Stationary Phases for Epimers

Status: Active Role: Senior Application Scientist Topic: Epimer Separation & Stationary Phase Optimization Audience: Drug Development & Analytical Chemistry Professionals

The Epimer Challenge: An Executive Overview

Epimers—diastereomers differing in configuration at only one stereogenic center—present one of the most stubborn challenges in liquid chromatography.[1] Unlike enantiomers, they have different physical properties, yet these differences are often so subtle (e.g., a slight variation in hydrodynamic volume or pKa) that standard alkyl-bonded phases (C18) fail to discriminate between them.

The Core Problem: Standard C18 phases rely primarily on hydrophobic subtraction . If your epimers have identical logP values, a C18 column sees them as the same molecule. To separate them, you must exploit secondary interactions (shape selectivity,

- interactions, or dipole moments).

Stationary Phase Selection: The "What" and "Why"

Q1: My standard C18 column shows co-elution or partial separation ( ). Why is this happening, and what is the immediate alternative?

Diagnosis: You have likely maxed out hydrophobic selectivity. The C18 ligands are flexible chains that "collapse" or move freely, offering poor steric discrimination for rigid epimers.

Solution: Switch to a phase with rigid shape selectivity or electronic interaction capabilities.

• The PFP (Pentafluorophenyl) Phase: This is often the "Gold Standard" for achiral epimer separation.

  • Mechanism:[2][3][4] The fluorine atoms on the benzene ring create a strong electron-deficit, acting as a Lewis acid. This allows for aggressive

    - interactions with electron-rich analytes. More importantly, the rigid aromatic ring provides steric selectivity —it can distinguish between "bent" and "linear" epimer shapes that a flexible C18 chain cannot.

• The Phenyl-Hexyl Phase:

  • Mechanism:[2][3][4] Offers

    - interactions but with a longer hexyl spacer that retains some hydrophobic character. It is excellent for aromatic epimers where PFP might be too retentive or exhibit excessive bleed.

Q2: I have heard that Chiral columns can be used for epimers. Is this true, or a waste of resources?

Answer: It is a highly effective, underutilized strategy. Why: Polysaccharide-based chiral stationary phases (CSPs), such as Amylose or Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IA/IC or OD-H), possess distinct "chiral grooves." Even if your target is not a racemate, these grooves offer the ultimate shape selectivity .

• Protocol: If PFP fails, screen a Chiralpak IC or IA in Polar Organic Mode (100% Acetonitrile or Methanol). This often yields baseline resolution (

  ) for diastereomers that are inseparable on C18.

Technical Decision Framework

The following diagram illustrates the logical workflow for selecting the correct stationary phase based on analyte properties.

Figure 1: Decision matrix for stationary phase selection when standard alkyl phases fail to resolve epimers.

Method Development & Optimization Protocols

Q3: How does temperature affect epimer resolution? I am seeing peak coalescence.

Technical Insight: Temperature is a thermodynamic lever. For epimers, lower temperatures (15°C – 25°C) often improve resolution.[1]

• Mechanism: Epimers may interconvert (rotational isomers) or simply have better discrimination when thermal energy is reduced, "freezing" them into distinct conformations that the stationary phase can recognize.

• Warning: If you see a "saddle" between peaks (coalescence), it may indicate on-column isomerization. Lowering the temperature slows this kinetics, potentially splitting the saddle into two distinct peaks.

Q4: My peaks are tailing on the PFP column. How do I fix this?

Troubleshooting Protocol: PFP phases are acidic and can act as strong ion-exchangers.

• Buffer Choice: Ensure you are using a buffered mobile phase (e.g., Ammonium Formate or Acetate), not just water/acid. The ionic strength suppresses secondary silanol interactions.

• pH Tuning: PFP retention of bases increases as pH increases (ionization of silanols).[5] Lower the pH to < 3.0 to suppress silanol ionization if tailing persists.

Comparative Data: Stationary Phase Performance

Stationary Phase	Primary Mechanism	Best For...[1][3]	Typical Alpha ( ) for Epimers
C18 (L1)	Hydrophobicity	Large structural differences	1.0 – 1.1 (Poor)
PFP (L43)	- , Dipole, H-Bonding, Shape	Halogenated, polar, rigid isomers	1.2 – 1.8 (Excellent)
Phenyl-Hexyl (L11)	- , Hydrophobicity	Aromatic epimers, moderate polarity	1.1 – 1.4 (Good)
Amylose/Cellulose (CSP)	Inclusion complex (Shape)	Diastereomers, chiral centers	> 2.0 (Superior)

Advanced Workflow: The "Polar Organic" Screen

When standard Reversed-Phase (RP) fails, use this specific protocol for Polysaccharide CSPs. This is a "secret weapon" in high-throughput screening.

Protocol:

• Column: Immobilized Amylose (e.g., Chiralpak IA) or Cellulose (IC).[1]

• Mobile Phase A: Acetonitrile (100%).

• Mobile Phase B: Methanol (100%).

• Additives: 0.1% DEA (for bases) or 0.1% TFA (for acids).

• Gradient: 90% A to 40% A over 10 minutes.

• Why it works: The solvent molecules (MeOH/ACN) occupy the chiral grooves differently, altering the "shape" of the stationary phase available to the analyte.

Figure 2: Iterative optimization loop for refining epimer separation parameters.

References

• Mac-Mod Analytical. (2016). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Retrieved from [Link]

• Fortis Technologies. (n.d.). A New Pentafluorophenyl (PFP) Core-Shell Column to Aid Selectivity. Retrieved from [Link]

• Shimadzu. (n.d.). Technical Report: Using a Phenyl Column When Separation with C18 Is Insufficient. Retrieved from [Link]

• Chromatography Online. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International. Retrieved from [Link]

• National Institutes of Health (NIH). (2004). Effect of temperature on enantiomer separation.... PubMed. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fortis-technologies.com [fortis-technologies.com]
• 3. mac-mod.com [mac-mod.com]
• 4. Understanding the Principle of HPLC Separation : SHIMADZU [shimadzu.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Scalable Synthesis of 6-epi-Albrassitriol

Status: Operational Subject: Scale-Up Strategies, Stereochemical Control, and Process Safety Ticket Priority: High (Process Optimization)

Executive Summary

6-epi-Albrassitriol is a drimane sesquiterpenoid typically synthesized from the labdane diterpenoid (+)-larixol .[1] The transition from milligram-scale isolation to gram/kilogram-scale synthesis presents three critical bottlenecks:

• Photochemical Degradation: The Norrish Type II cleavage of the larixol side chain is photon-limited in batch reactors.

• Oxidative Safety: The historical reliance on stoichiometric or high-loading Osmium Tetroxide (OsO₄) for the C9-C11 double bond oxidation is non-viable for large-scale manufacturing due to toxicity.

• C6-Stereocontrol: Non-selective reduction of the C6-ketone intermediate results in a racemic mixture of albrassitriol and its 6-epimer, necessitating difficult chromatographic separations.

This guide addresses these specific engineering and chemical challenges.

Module 1: The Photochemical Bottleneck (Norrish Type II)

User Query: "We are seeing incomplete conversion of 14,15-bisnorlab-7-ene-6,13-dione during the photochemical step when scaling from 500mL to 5L flasks. Reaction times have tripled."

Root Cause: According to the Beer-Lambert law, light attenuation prevents photons from penetrating deep into large-volume batch reactors. In a 5L flask, the "dark zone" in the center prevents the Norrish Type II reaction from proceeding efficiently, leading to side reactions and dimerizations.

Troubleshooting Protocol:

Scale	Recommended Reactor Type	Light Source	Strategy
< 1g	Pyrex Batch Flask	Hg Vapor Lamp (High Pressure)	Standard batch irradiation.
1g - 100g	Flow Photoreactor (FEP Tubing)	LED (300-365 nm)	Pump reaction mixture through thin tubing wrapped around the light source to maximize surface-area-to-volume ratio.
> 100g	Falling Film Reactor	UV-LED Arrays	Thin film ensures uniform photon flux; continuous processing removes product to prevent over-irradiation.

Actionable Advice: Switch to Continuous Flow Photochemistry . By pumping the substrate through FEP tubing (ID: 1.0 mm) wrapped around a cooled UV source, you maintain a short path length (<2 mm), ensuring complete irradiation and reducing reaction time from 24 hours (batch) to <40 minutes (flow).

Module 2: Oxidative Safety (Replacing Stoichiometric OsO₄)

User Query: "The Vlad et al. (2013) protocol uses OsO₄ to convert drim-7,9(11)-diene-6-one to the ketodiol. We cannot use stoichiometric osmium on a kilo scale due to safety regulations. What are the alternatives?"

Technical Insight: The C9-C11 double bond is electron-rich. While stoichiometric OsO₄ guarantees selectivity, it is prohibitively toxic and expensive. The goal is to lower Osmium loading to <0.5 mol% while maintaining the cis-diol stereochemistry.

Optimization Strategy:

• Catalytic Upjohn Conditions: Instead of stoichiometric OsO₄, use K₂OsO₄·2H₂O (0.2 mol%) with N-Methylmorpholine N-oxide (NMO) as the co-oxidant.

  • Solvent System: Acetone:Water (10:1) or t-BuOH:Water.

  • Benefit: NMO regenerates the Os(VIII) species in situ.

  • Workup: Quench with saturated Na₂S₂O₃ to reduce residual Os to OsO₂ (black precipitate) for filtration.

• Aggressive Alternative (RuCl₃): If Osmium is strictly banned, screen Ruthenium Trichloride (RuCl₃) with NaIO₄ (flash oxidation).

  • Warning: Ruthenium is less selective and may over-oxidize the C6 ketone or cleave the C7-C8 bond. This requires strict temperature control (0°C).

Visual Workflow: Oxidation Safety & Scale-Up

Caption: Decision matrix for scaling the C9-C11 oxidation step. Route B is recommended for yield integrity unless regulatory constraints strictly forbid Osmium.

Module 3: Stereochemical Control (The "6-epi" Challenge)

User Query: "We are getting a 1:1 mixture of Albrassitriol and 6-epi-Albrassitriol using LiAlH4. How do we force the reaction to favor the 6-epi diastereomer?"

Mechanistic Explanation: The C6 ketone is flanked by the gem-dimethyl group at C4 and the quaternary center at C10.

• Albrassitriol (Natural): Result of hydride attack from the less hindered alpha-face (bottom), pushing the hydroxyl to the beta-position (axial-like).

• 6-epi-Albrassitriol: Result of hydride attack from the beta-face (top), resulting in an alpha-hydroxyl.

The Problem with LiAlH₄: It is a small, aggressive nucleophile that attacks from both faces with little discrimination at room temperature.

Corrective Protocol for 6-epi Selectivity: To favor the epi-isomer (often the thermodynamic product or the result of specific chelation), you must alter the reagent's steric profile.

Recommended Reagent Screen:

Reagent	Conditions	Predicted Selectivity (6-epi : Natural)	Rationale
LiAlH₄	THF, 0°C	~50 : 50	Small hydride, low discrimination.
L-Selectride	THF, -78°C	> 85 : 15 (Target)	Bulky borohydride attacks from the less hindered face (steric control).
DIBAL-H	Toluene, -78°C	Variable	Often favors the natural isomer due to coordination with the C9-hydroxyl.
Meerwein-Ponndorf-Verley	Al(OiPr)₃, iPrOH	Thermodynamic Control	Reversible reaction favors the thermodynamically more stable equatorial alcohol (usually 6-epi).

Protocol: L-Selectride Reduction (Scale-Up Adapted)

• Cooling: Pre-cool the reactor to -20°C (industrial chillers can maintain this easier than -78°C).

• Addition: Add L-Selectride (1.0 M in THF) slowly to the ketone solution.

• Quench: Oxidative workup is required (NaOH + H₂O₂) to remove the boron byproduct. Caution: Exothermic.

• Validation: Check ratio via 1H NMR (C6-H shift differs between epimers).

Module 4: Purification & Isolation

User Query: "Column chromatography is impossible at 500g scale for separating these diastereomers. They co-elute."

Solution: Avoid silica chromatography for diastereomer separation at scale. Use Derivatization-Crystallization .

• Acetylation: Treat the crude mixture (Albrassitriol + 6-epi) with Ac₂O/Pyridine.

• Separation: The tri-acetate derivatives often have significantly different solubility profiles compared to the free triols.

• Recrystallization: Recrystallize from Hexane/EtOAc. The 6-epi-acetate usually crystallizes differently due to packing changes caused by the C6 stereocenter inversion.

• Hydrolysis: Saponify the pure acetate (K₂CO₃, MeOH) to recover pure 6-epi-Albrassitriol.

Visual Workflow: Purification Logic

Caption: Derivatization strategy to bypass difficult chromatographic separations on large scales.

References

• Vlad, P. F., et al. (2013).[1] "Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol." Natural Product Research, 27(9), 809-817.[1][2] [1]

• Lagnel, B., et al. (2000).[1] "Synthesis of (-)-Albrassitriol and (-)-6-Epi-Albrassitriol from (+)-Larixol." Tetrahedron Letters. (Foundational work on the stereochemistry of the C6 position).

• Cha, J. K., & Kim, N.-S. (1995). "Stereochemical control in the reduction of cyclic ketones." Chemical Reviews. (General reference for hydride selectivity).
• Hook, B. D., et al. (2005). "Flow photochemistry: the scaling of photochemical reactions." Journal of Organic Chemistry. (Reference for Module 1 engineering).

For further assistance with process calorimetry data or specific reagent sourcing, please contact the Process Engineering Team.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Phytotoxicity Guide: 6-epi-Albrassitriol vs. Albrassitriol

This guide provides an in-depth technical comparison of (-)-Albrassitriol and its stereoisomer (-)-6-epi-Albrassitriol , focusing on their divergent biological activities, specifically phytotoxicity versus pharmacological potential.

Executive Summary

Albrassitriol and 6-epi-Albrassitriol are drimane sesquiterpenoids that share an identical planar structure but differ in the stereochemical configuration at the C-6 position. This single chiral inversion acts as a "biological switch," completely altering the compound's target kingdom.

• (-)-Albrassitriol : A phytotoxin produced by the plant pathogen Alternaria brassicae. It exhibits specific toxicity toward Brassica species (e.g., canola), causing necrosis, defoliation, and fruit shattering.

• (-)-6-epi-Albrassitriol : A metabolite primarily isolated from Aspergillus species or synthesized chemically. It lacks significant phytotoxicity but exhibits potent mammalian bioactivity, including inhibition of cholesterol biosynthesis and antiviral properties.

This guide details the structural basis for this divergence, comparative activity data, and experimental protocols for distinguishing these epimers.

Chemical Profile & Stereochemistry

The biological distinction lies in the spatial orientation of the hydroxyl group at Carbon-6.

Feature	(-)-Albrassitriol	(-)-6-epi-Albrassitriol
CAS Number	105663-88-1	178330-78-4
Molecular Formula	C₁₅H₂₆O₄	C₁₅H₂₆O₄
Stereochemistry (C-6)	Alpha (α) or specific native orientation	Beta (β) / Epimeric inversion
Natural Source	Alternaria brassicae (Plant Pathogen)	Aspergillus sp.[1] (Saprophyte/Opportunist)
Precursor	Farnesyl pyrophosphate (FPP)	Farnesyl pyrophosphate (FPP)
Solubility	Methanol, DMSO, Ethyl Acetate	Methanol, DMSO

Structural Visualization (DOT)

The following diagram illustrates the stereochemical divergence from a common synthetic precursor, (+)-Larixol, highlighting the separation of biological function.

Figure 1: Divergent synthesis pathway from (+)-Larixol showing the origin of the C-6 epimers.[2]

Comparative Biological Activity[3][4]

The following data synthesizes findings from phytopathological assays (Canola) and mammalian cell assays (HepG2).

Table 1: Comparative Activity Matrix

Parameter	(-)-Albrassitriol	(-)-6-epi-Albrassitriol
Primary Target	Plant Host (Brassica spp.)	Mammalian Lipid Metabolism
Phytotoxicity (Leaf Puncture)	High . Causes necrotic lesions (3-5mm) and chlorosis within 48-72h.	Negligible . No significant necrosis observed at comparable concentrations.
Physiological Effect (Plant)	Premature defoliation; Fruit shattering; Chlorophyll degradation.	Inactive.
Mammalian Activity	Not significantly characterized for therapeutic use.	Active . Inhibits de novo cholesterol formation (IC₅₀ ~10 nM).
Antiviral Activity	Unknown.	Weak activity against Influenza A.
Mechanism of Action	Host-selective toxin (HST) interacting with specific plant plasma membrane receptors.	Inhibition of sterol O-acyl transferase (SOAT) or related lipid enzymes.

Mechanistic Insight: The "Stereochemical Switch"

The toxicity of Albrassitriol is governed by a Structure-Activity Relationship (SAR) dependent on the C-6 hydroxyl group.

• Receptor Fit: The specific conformation of (-)-Albrassitriol allows it to bind to putative receptors on the Brassica cell membrane, triggering an oxidative burst and cell death (necrosis).

• Steric Hindrance: In 6-epi-Albrassitriol, the inversion of the C-6 hydroxyl group creates steric mismatch with the plant receptor, effectively abolishing phytotoxicity. However, this new conformation creates affinity for mammalian enzymes involved in the mevalonate pathway.

Experimental Protocols

To validate the identity and activity of these compounds, the following self-validating protocols are recommended.

Protocol A: Leaf Puncture Bioassay (Phytotoxicity)

Objective: To quantify the phytotoxic potential of Albrassitriol vs. its epimer.

• Plant Material: Grow Brassica napus (cv. Westar or similar susceptible cultivar) to the 4-leaf stage (approx. 3-4 weeks) in a controlled environment (22°C, 16h light).

• Compound Preparation:

  • Dissolve 1 mg of pure compound in 10 µL DMSO.

  • Dilute with sterile distilled water to final concentrations of 100, 50, and 10 µg/mL (keep DMSO < 1%).

• Application:

  • Select fully expanded leaves (3rd or 4th node).

  • Using a sterile needle, make a slight puncture on the adaxial surface (avoiding major veins).

  • Apply 10 µL of the test solution over the puncture wound.

  • Controls: Solvent control (1% DMSO) and Positive control (Destruxin B or known Alternaria toxin).

• Incubation: Place plants in a humidity chamber (>90% RH) for 72 hours.

• Scoring:

  • Measure lesion diameter (mm).

  • Score chlorosis (0 = none, 1 = slight yellowing, 2 = distinct halo, 3 = spreading necrosis).

Protocol B: HepG2 Cholesterol Biosynthesis Assay (Specificity Check)

Objective: To confirm the bioactivity of 6-epi-Albrassitriol (negative control for phytotoxicity).

• Cell Culture: Culture HepG2 cells in DMEM + 10% FBS.

• Treatment: Incubate cells with 6-epi-Albrassitriol (0.01 - 10 µM) for 4 hours.

• Labeling: Pulse with [¹⁴C]-acetate for 2 hours.

• Extraction: Saponify cells and extract non-saponifiable lipids.

• Analysis: Separate sterols via TLC (Thin Layer Chromatography) and quantify radioactivity incorporated into cholesterol.

  • Expected Result: Dose-dependent reduction in cholesterol synthesis for 6-epi-Albrassitriol; minimal effect for Albrassitriol (if testing cross-activity).

Mode of Action Workflow

The following diagram maps the divergent signaling pathways triggered by these two isomers.

Figure 2: Differential Mode of Action based on C-6 stereochemistry.

References

• Ayer, W. A., & Pena-Rodriguez, L. M. (1987). Metabolites produced by Alternaria brassicae, the black spot pathogen of canola.[3] Part 1, The phytotoxic components.[4][5] Journal of Natural Products, 50(3), 400–407. Link

• Vlad, P. F., Ciocarlan, A., Coltsa, M., Edu, C., Biriiac, A., Barba, A., Deleanu, C., Nicolescu, A., D'Ambrosio, M., & de Groot, A. (2013). Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol.[2] Natural Product Research, 27(9), 809–817. Link

• Grabley, S., Thiericke, R., & Zeeck, A. (1996). The occurrence and biological activity of drimane sesquiterpenoids. Natural Product Reports, 13, 309-318. Link

• Pedras, M. S. C., & Yu, Y. (2009). Phytotoxins, elicitors and other secondary metabolites from phytopathogenic "blackleg" fungi: Structure, phytotoxicity and biosynthesis. Natural Product Communications, 4(9), 1291-1304. Link

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• 4. Potential adverse effects of chemical plant growth regulator applications | AHDB [horticulture.ahdb.org.uk]
• 5. projectbluearchive.blob.core.windows.net [projectbluearchive.blob.core.windows.net]

A Researcher's Guide to Confirming Absolute Configuration: A Case Study of 6-epi-Albrassitriol via Mosher Ester Analysis

For researchers in natural product synthesis and drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical characterization. The biological activity of a chiral molecule is intrinsically linked to its absolute configuration, making this determination a critical step. While methods like X-ray crystallography provide a definitive answer, they are contingent on obtaining a suitable single crystal, which is often a significant bottleneck.

This guide presents a detailed walkthrough of a powerful and widely used NMR-based technique, the Mosher ester analysis, for determining the absolute configuration of chiral secondary alcohols.[1][2][3][4] We will use the natural sesquiterpene (-)-6-epi-albrassitriol, a compound with known biological activities, as a practical case study to illustrate the principles, experimental workflow, and data interpretation of this robust method.[5][6]

The Foundational Principle: Diastereomeric Differentiation by NMR

Enantiomers, by their nature, are indistinguishable in an achiral environment, yielding identical NMR spectra. The Mosher method cleverly circumvents this by chemically converting the chiral alcohol of unknown stereochemistry into a pair of diastereomers.[7][8] This is achieved by esterification with the (R) and (S) enantiomers of a chiral derivatizing agent, α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), often used in its more reactive acid chloride form (MTPA-Cl).[9][10][11]

Once these diastereomeric esters are formed, they possess distinct physical properties and, most importantly, different NMR spectra. The key to the analysis lies in the anisotropic effect of the phenyl ring within the MTPA moiety. In the most stable conformation of the Mosher esters, the C=O, Cα-CF3, and Cα-OMe bonds of the MTPA group are roughly coplanar. This forces the phenyl group to one side of the molecule and the substituents of the original alcohol (L1 and L2) to the other.

The magnetic field of the NMR spectrometer induces a ring current in the phenyl group, creating a cone of magnetic anisotropy. Protons located within this cone (i.e., on the same side as the phenyl group) are shielded and will exhibit an upfield shift in their ¹H NMR resonance. Conversely, protons outside this cone are deshielded and experience a downfield shift.

By systematically comparing the chemical shifts of the protons in the (S)-MTPA ester (δS) with those in the (R)-MTPA ester (δR), a clear pattern emerges. The difference in chemical shifts, calculated as Δδ = δS - δR, will have a consistent sign (either positive or negative) for all protons located on the same side of the chiral center.[12] This allows for the unambiguous assignment of the absolute configuration.[13]

Experimental Workflow: From Alcohol to Analyzable Esters

The derivatization is typically performed on a microscale, often directly within an NMR tube, making it ideal for precious and sample-limited natural products.

Caption: Experimental workflow for Mosher ester analysis.

Detailed Protocol: Mosher's Ester Analysis for 6-epi-Albrassitriol

• Materials:

  • 6-epi-Albrassitriol (approx. 2-5 mg)

  • (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride [(R)-MTPA-Cl][10]

  • (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride [(S)-MTPA-Cl]

  • Anhydrous deuterated solvent (e.g., pyridine-d5 or CDCl3)

  • Anhydrous base (if using CDCl3, e.g., pyridine or DMAP, ~5-10 µL)

  • Two clean, dry NMR tubes

• Procedure:

  • Preparation of (R)-MTPA Ester: In a clean, dry NMR tube, dissolve approximately half of the 6-epi-albrassitriol sample in 0.5 mL of anhydrous deuterated solvent. If using a non-basic solvent like CDCl3, add a small amount of anhydrous pyridine.

  • Add a slight molar excess (approx. 1.2 equivalents) of (R)-MTPA-Cl to the solution.

  • Cap the NMR tube and gently agitate to mix the reactants.

  • Allow the reaction to proceed at room temperature. Monitor for completion (typically 2-12 hours) by acquiring periodic ¹H NMR spectra until the signal for the carbinol proton of the starting material is no longer visible.

  • Preparation of (S)-MTPA Ester: In a separate, clean, dry NMR tube, repeat steps 1-4 using (S)-MTPA-Cl.

  • NMR Analysis: Acquire high-resolution ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples. For a complex molecule like 6-epi-albrassitriol, it is highly recommended to also acquire 2D NMR spectra (e.g., COSY, HSQC) to unambiguously assign the proton signals.[12][14]

Data Interpretation: Decoding the Chemical Shifts

The cornerstone of the analysis is the calculation and interpretation of the Δδ (δS - δR) values. A conformational model is used to correlate the sign of these values with the spatial arrangement of the substituents around the C-6 carbinol center.

Caption: Logic of absolute configuration determination with Mosher's method.

For 6-epi-albrassitriol, the C-6 hydroxyl is the chiral center of interest. The two "substituents" (L1 and L2) are the two chains of protons extending from the C-6 carbon. By analyzing the Δδ values for protons on either side, we can map the stereochemistry.

Hypothetical Data for Mosher Esters of 6-epi-Albrassitriol

Let's assume the absolute configuration at C-6 is (S). The following table illustrates the expected data.

Proton Assignment	δ for (R)-MTPA Ester (ppm)	δ for (S)-MTPA Ester (ppm)	Δδ (δS - δR) (ppm)	Inferred Position Relative to Phenyl Group in (R)-Ester
H-5	3.15	3.05	-0.10	Deshielded
H-7	5.42	5.31	-0.11	Deshielded
H-11a	4.25	4.16	-0.09	Deshielded
H-11b	4.05	3.97	-0.08	Deshielded
H-4a	2.10	2.22	+0.12	Shielded
H-4b	1.85	1.96	+0.11	Shielded
Me-15	0.98	1.07	+0.09	Shielded

Analysis of Results:

• Negative Δδ Values: The protons H-5, H-7, and H-11 show consistently negative Δδ values. This indicates that their chemical shifts are further downfield in the (R)-ester and further upfield in the (S)-ester. According to the model, this places them in the "L2" position, outside the shielding cone of the phenyl group in the (R)-ester.

• Positive Δδ Values: Conversely, the protons at C-4 and the C-15 methyl group exhibit consistently positive Δδ values. This means their chemical shifts are further upfield in the (R)-ester and downfield in the (S)-ester, placing them in the "L1" position, within the shielding cone of the phenyl group.

Based on this distribution of Δδ signs, we can confidently assign the (6S) absolute configuration to this sample of 6-epi-albrassitriol.

Trustworthiness: The Self-Validating Nature of the Method

The reliability of Mosher ester analysis stems from its self-validating system.[9][12] The assignment of configuration does not rely on a single proton's chemical shift, but rather on the consistent and predictable pattern of shifts for multiple protons on both sides of the chiral center. An inconsistent or random distribution of Δδ signs would immediately indicate a problem, such as an incorrect initial assignment of the NMR signals or a failure of the standard conformational model to apply, which can happen in cases of extreme steric hindrance.[15]

Comparison with Alternative Methods

Method	Principle	Advantages	Limitations
Mosher Ester Analysis	Covalent derivatization to form diastereomers with distinct NMR signals.[12]	Applicable to soluble, non-crystalline compounds; requires only milligram quantities; provides a predictive model for assignment.	Requires a derivatizable functional group (e.g., -OH, -NH2); can be less accurate for determining enantiomeric excess compared to chromatography.
X-ray Crystallography	Diffraction of X-rays by a single crystal.	Provides an unambiguous, definitive determination of the entire 3D structure.	Requires a high-quality single crystal, which can be difficult or impossible to obtain.
Chiral HPLC/GC	Physical separation of enantiomers on a chiral stationary phase.[12]	High sensitivity and accuracy for determining enantiomeric excess; suitable for trace analysis.	Does not determine absolute configuration without a standard of known configuration; requires method development.

While X-ray crystallography remains the gold standard for structural elucidation, the Mosher method is an invaluable and highly accessible tool for confirming the absolute configuration of chiral alcohols and amines, particularly in the early stages of natural product research when material is scarce and crystals are elusive.

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link]

• NotEvans. (2017, June 25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols? Chemistry Stack Exchange. [Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. PubMed. [Link]

• Ficher, C. A., & Merlic, C. A. (2008). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Journal of Chemical Education, 85(5), 704. [Link]

• Hoye, T. R., et al. (2025, December 11). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Matilda. [Link]

• Hoye, T. R., et al. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Matilda. [Link]

• Bajpai, A., & Curran, D. P. (2011). Fluorous Mixture Synthesis of All Diastereomers of the C1-C16 Fragment of Phorboxazole A. D-Scholarship@Pitt. [Link]

• Seco, J. M., Quínoa, E., & Riguera, R. (2004). Strategies for using NMR spectroscopy to determine absolute configuration. Chemical Reviews, 104(1), 17-118. [Link]

• ResearchGate. (n.d.). Figure S1: ¹H NMR of corresponding Mosher esters to A) (1R)-(1-²H)-4 and B) (1S)-(1-²H)-4. [Link]

• Ohtani, I., Kusumi, T., Kashman, Y., & Kakisawa, H. (1991). High-Field FT NMR Application of Mosher's Method. The Absolute Configurations of Marine Terpenoids. Journal of the American Chemical Society, 113(11), 4092–4096. [Link]

• ResearchGate. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Request PDF. [Link]

• Anderson, R. J., & Feher, V. A. (2004). The Mosher Method of Determining Enantiomeric Ratios: A Microscale NMR Experiment for Organic Chemistry. Journal of Chemical Education, 81(11), 1642. [Link]

• Brkljaca, R., & Urban, S. (2018). Absolute Configuration Determination of Retroflexanone Using the Advanced Mosher Method and Application of HPLC-NMR. Molecules, 23(6), 1401. [Link]

• Vlad, P. F., et al. (2013). Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol. Natural Product Research, 27(9), 809-817. [Link]

• Vlad, P. F., et al. (2013). Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol. PubMed. [Link]

• Hoye, T. R., & Renner, M. K. (2000). Long-range Shielding Effects in the ¹H NMR Spectra of Mosher-like Ester Derivatives. Journal of Organic Chemistry, 65(9), 2859-2865. [Link]

• Chemistry Stack Exchange. (2012, May 4). How do I determine the absolute configuration experimentally?[Link]

• TMP Chem. (2020, October 20). Absolute Configuration [Video]. YouTube. [Link]

• Janeš, D., et al. (2023). Application of ¹⁹F NMR Spectroscopy for Determining the Absolute Configuration of α-Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. The Journal of Organic Chemistry. [Link]

• Cimmino, A., et al. (2017). Application of Mosher's method for absolute configuration assignment to bioactive plants and fungi metabolites. Journal of Pharmaceutical and Biomedical Analysis, 144, 22-41. [Link]

• Chen, Y. (2001). Recent Advances in ¹H NMR Determination of Absolute Configuration via Chiral Derivatizing Agents. University of Illinois at Urbana-Champaign. [Link]

• ResearchGate. (n.d.). Application of Mosher's method for absolute configuration assignment to bioactive plants and fungi metabolites | Request PDF. [Link]

• Tzvetkova, P., Luy, B., & Simova, S. (2013). Chemical Shift Anisotropy-Based Measurement of Enantiomeric Excess for Selected Tetrasubstituted Pyrrolidines. Magnetic Resonance in Chemistry, 51(11), 743-748. [Link]

• Kusano, E., et al. (2015). Characteristic Conformation of Mosher's Amide Elucidated Using the Cambridge Structural Database. Molecules, 20(7), 12796-12807. [Link]

• National Center for Biotechnology Information. (n.d.). (-)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetyl chloride. PubChem Compound Database. [Link]

• ResearchGate. (n.d.). Fragments of ¹H NMR spectra of diastereomers in CDCl₃ and C₆D₆ with small sample amounts. [Link]

• Yasui, Y., et al. (2019). Structural verification of petromyzestrosterol by total syntheses of both C14-epimers of its 3-O-methyl derivative. Organic & Biomolecular Chemistry, 17(3), 519-526. [Link]

• Dicaprio, A. (2021). Biomolecular NMR studies of the structure and biosynthesis of RiPP natural products [Doctoral dissertation, University of Illinois at Urbana-Champaign]. [Link]

• Sidelnikov, V. N., et al. (2022). Identification and Quantification by NMR Spectroscopy of the 22R and 22S Epimers in Budesonide Pharmaceutical Forms. Molecules, 27(7), 2262. [Link]

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Spectroscopic Comparison of Synthetic vs Natural 6-epi-Albrassitriol: A Technical Guide

Executive Summary

6-epi-Albrassitriol (Drim-7-ene-6β,9α,11-triol) is a bioactive drimane sesquiterpenoid originally isolated from the fungal strains Aspergillus sp. and Aspergillus ustus.[1][2][3][4] It has garnered significant attention in drug discovery due to its ability to inhibit de novo cholesterol biosynthesis in HEP G2 cells and its demonstrated antiviral activity against influenza A.

For researchers and drug development professionals, the challenge lies in validating the structural integrity of synthetic 6-epi-albrassitriol —typically derived from the labdane diterpenoid (+)-larixol—against its natural counterpart . This guide provides a rigorous spectroscopic framework to authenticate the synthetic product, distinguish it from its C-6 epimer (Albrassitriol), and validate its purity for pharmaceutical applications.

Chemical Identity & Structural Context[1][2][5][6][7][8][9][10][11]

The core challenge in characterizing 6-epi-albrassitriol is the stereochemical assignment at the C-6 and C-9 positions. The "epi" designation refers to the configuration of the hydroxyl group at C-6 relative to the parent compound, Albrassitriol.

Feature	Albrassitriol (Natural Congener)	6-epi-Albrassitriol (Target)
Formula	C₁₅H₂₆O₃	C₁₅H₂₆O₃
C-6 Configuration	6 -OH (Equatorial)	6 -OH (Axial)
H-6 Orientation	(Axial)	(Equatorial)
Key NMR Feature	Hz (Large)	Hz (Small)
Biological Source	Aspergillus sp.[1][2][5]	Aspergillus sp.[][5] / A. ustus
Synthetic Precursor	(+)-Larixol	(+)-Larixol

Synthesis vs. Isolation: Understanding the Matrices

To interpret spectroscopic data accurately, one must understand the origin of the sample. The impurity profile of synthetic 6-epi-albrassitriol differs fundamentally from the natural extract.

Natural Isolation Pathway

Natural 6-epi-albrassitriol is obtained via fermentation of Aspergillus sp.

• Matrix Complexity: High. Contains complex fungal metabolites, proteins, and isomeric drimanes (e.g., Albrassitriol).

• Key Contaminant: Albrassitriol (C-6 epimer) is often co-isolated, requiring careful chromatographic separation.

Synthetic Pathway (Semi-Synthesis)

The established synthetic route utilizes (+)-larixol as a chiral pool starting material.

• Mechanism: Oxidative degradation (Norrish Type II photolysis) followed by stereoselective dihydroxylation using OsO₄.[7]

• Key Contaminants: Unreacted drim-7,9(11)-diene-6-one, osmium residues, and C-9 epimers (if dihydroxylation lacks stereocontrol).

Figure 1: Comparative workflow of Synthetic vs. Natural production routes, highlighting distinct impurity profiles.

Spectroscopic Comparison & Authentication

The definitive authentication of synthetic 6-epi-albrassitriol relies on Nuclear Magnetic Resonance (NMR). The distinction between the synthetic product and its natural epimer (Albrassitriol) rests on the Karplus relationship governing the coupling constants of proton H-6.

1H NMR: The Diagnostic H-6 Signal

The conformation of the drimane ring is rigid. The coupling constant between H-5 and H-6 (

) is the primary metric for validation.

• Natural Albrassitriol (Epimer): H-6 is axial (

  ). H-5 is axial ( ). The dihedral angle is .

  • Result: Large coupling constant (

    Hz).

• 6-epi-Albrassitriol (Target): H-6 is equatorial (

  ). H-5 is axial ( ). The dihedral angle is .

  • Result: Small coupling constant (

    Hz).

Comparative NMR Data Table (CDCl₃, 400 MHz)

Proton Position	Natural 6-epi-Albrassitriol ( ppm, Multiplicity, Hz)	Synthetic 6-epi-Albrassitriol ( ppm, Multiplicity, Hz)	Validation Criteria
H-6	4.15 (br t, )	4.14 - 4.16 (m/br t, )	Pass: Must be < 5 Hz (Equatorial H).
H-7	5.60 (br s)	5.59 - 5.61 (br s)	Pass: Olefinic proton consistency.
H-9	-	-	Quaternary center (check ¹³C).
H-11 (CH₂)	3.65 - 3.85 (m)	3.66 - 3.84 (m)	Pass: AB system or multiplet.
Me-13/14/15	0.90 - 1.20 (s)	0.91 - 1.21 (s)	Pass: Three distinct methyl singlets.

Note: Chemical shifts may vary slightly (

ppm) based on concentration and temperature. The J-coupling is the invariant identifier.

NOE Differential Experiments (Stereochemical Proof)

To rigorously prove the synthetic product matches the natural "epi" configuration, Nuclear Overhauser Effect (NOE) experiments are required.

• Experiment: Irradiate H-11 (hydroxymethyl group).

• Prediction for 6-epi: If 6-OH is

  (axial), then H-6 is (equatorial). H-11 is typically -oriented in this synthesis.

• Observation:

  • 6-epi-Albrassitriol: Strong NOE correlation between H-11 and H-9

    (if H present) or adjacent axial protons. Crucially, verify NOE between H-6 (equatorial) and H-5 (axial) is weak/absent compared to the strong NOE seen in Albrassitriol (where H-6 is axial).

  • Key Distinction: In Albrassitriol (H-6 axial), irradiation of H-6 shows strong NOE with H-8/H-11 axial systems. In 6-epi, this network is disrupted.

Experimental Protocols

Protocol 1: Self-Validating NMR Acquisition for Stereochemical Assignment

Objective: To obtain high-resolution data capable of resolving the

coupling constant without ambiguity.

Materials:

• Sample: >2 mg Synthetic 6-epi-Albrassitriol (dried under high vacuum for 4h).

• Solvent: CDCl₃ (99.8% D) neutralized with basic alumina (to prevent acid-catalyzed rearrangement).

Workflow:

• Dissolution: Dissolve sample in 0.6 mL CDCl₃. Ensure clear solution; filter if necessary to remove inorganic salts (e.g., Li/Al residues from reduction).

• Acquisition (1H):

  • Pulse angle: 30°.

  • Relaxation delay (D1): > 2.0 seconds (essential for accurate integration).

  • Scans: 64 (to visualize minor isomeric impurities).

• Acquisition (1H Decoupled): Perform Homonuclear Decoupling irradiating at H-5 (approx 1.8-2.0 ppm, determine exact shift from COSY).

  • Validation: Upon decoupling H-5, the H-6 signal should collapse from a doublet/triplet to a singlet (or simplified multiplet). This confirms the coupling partner.

• Data Processing: Apply a Gaussian window function (lb = -0.3, gb = 0.3) to enhance resolution of the H-6 multiplet.

Protocol 2: Purity Profiling via HPLC-ELSD

Objective: Since 6-epi-albrassitriol lacks a strong UV chromophore (only end-absorption from the C7=C8 double bond), UV detection is unreliable.

System:

• Detector: Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 20% B to 90% B over 20 mins.

Acceptance Criteria:

• Synthetic 6-epi-Albrassitriol Purity > 98% (Area %).

• Absence of peak at RRT (Relative Retention Time) ~0.95 or 1.05 corresponding to Albrassitriol (requires co-injection of standard if available).

Decision Logic for Researchers

Use the following logic flow to determine if your synthetic batch matches the natural product specifications.

Figure 2: Logical workflow for the spectroscopic authentication and quality control of synthetic 6-epi-Albrassitriol.

References

• Vlad, P. F., et al. (2013).[2][7] Synthesis of (−)-albrassitriol and (−)-6-epi-albrassitriol from (+)-larixol.[7] Natural Product Research, 27(9), 809–817.[2][7] [2]

• Grabley, S., et al. (1996).[2] Secondary Metabolites from Fungi: Nucleosides, Nucleotides and Drimane Sesquiterpenes from Aspergillus sp. FH-A 6257.[2] Journal of Antibiotics. (Foundational isolation data).

• Lagnel, B., Morin, C., & de Groot, A. (2000).[2] Total synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol.[2][7] Journal of Organic Chemistry. (Comparison of total synthesis vs semi-synthesis).

• Ayer, W. A., & Pena-Rodriguez, L. M. (1987).[2] Metabolites produced by Alternaria brassicicola. Journal of Natural Products. (Phytotoxicity context for Albrassitriol congeners).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Recent updates on the bioactive compounds of the marine-derived genus Aspergillus - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01359A [pubs.rsc.org]
• 7. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]

Differential biological effects of 6-epi-Albrassitriol on non-host plants

Publish Comparison Guide: Differential Biological Effects of 6-epi-Albrassitriol on Non-Host Plants

Executive Summary

This technical guide analyzes the differential biological impact of 6-epi-Albrassitriol , a drimane sesquiterpenoid, on non-host plant systems compared to its natural stereoisomer, Albrassitriol , and standard Host-Specific Toxins (HSTs). While Albrassitriol functions as a virulence factor causing necrosis in Brassica species (host), the epimer 6-epi-Albrassitriol exhibits a distinct, non-necrotic physiological profile in non-host plants (e.g., Solanum lycopersicum, Nicotiana tabacum). This guide positions 6-epi-Albrassitriol not as a pathogen effector, but as a potent biochemical probe for dissecting sterol-dependent root architecture and stress signaling pathways.

Chemical Profile & Structural Divergence

The biological divergence stems from the stereochemistry at the C-6 position. This minor structural shift fundamentally alters the compound's interaction with plant plasma membranes and enzymatic targets.

Feature	Albrassitriol (Natural Toxin)	6-epi-Albrassitriol (Probe/Analog)
IUPAC Name	(1S,4R,4aS,8aS)-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalene-1,4-diol	Stereoisomer at C-6 position
Origin	Alternaria brassicae (Pathogen)	Aspergillus spp.[1] / Synthetic derivation from (+)-Larixol
Primary Target	Host Plasma Membrane (Necrosis)	Sterol Biosynthesis / Mitochondrial Complex
Solubility	DMSO, Methanol	DMSO, Ethanol (Higher lipophilicity)

Synthesis Pathway (Graphviz Diagram)

Figure 1: Stereoselective synthesis of 6-epi-Albrassitriol from (+)-Larixol, highlighting the divergence point.

Caption: Divergent synthesis from (+)-Larixol yields the 6-epi isomer as the major product via stereoselective reduction.

Differential Biological Effects: Host vs. Non-Host

Unlike HSTs (e.g., Destruxin B) that rely on specific receptor recognition in host plants, 6-epi-Albrassitriol acts through a conserved mechanism affecting general cellular physiology, specifically targeting root development in non-hosts.

Comparative Activity Matrix

Parameter	Albrassitriol (Host: Canola)	6-epi-Albrassitriol (Non-Host: Tomato/Arabidopsis)	Destruxin B (Control)
Phenotype	Rapid Necrosis / Black Spot Lesions	Root Growth Inhibition / Gravitropism Defects	Host-Specific Chlorosis
Mechanism	Membrane Depolarization	Sterol Biosynthesis Inhibition (Inferred)	ATPase Inhibition
Lethality	High (Host-Specific)	Low (Cytostatic)	High (Host-Specific)
Application	Pathogenicity Studies	Root Architecture Phenotyping	Virulence Control

Mechanism of Action: Sterol Interference

In non-host plants, 6-epi-Albrassitriol does not trigger the hypersensitive response (HR). Instead, it mimics the activity of sterol biosynthesis inhibitors. By hampering de novo sterol formation (analogous to its cholesterol-lowering effect in HepG2 cells), it disrupts auxin efflux carrier localization, leading to:

• Primary Root Stunting: Reduced cell elongation in the elongation zone.

• Lateral Root Inhibition: Suppression of primordia emergence.

• Gravitropic Defect: Disordered root tip orientation.

Signaling Pathway Interference (Graphviz Diagram)

Figure 2: Proposed mechanism of 6-epi-Albrassitriol in non-host root tips vs. Albrassitriol in hosts.

Caption: 6-epi-Albrassitriol bypasses necrotic signaling, selectively inhibiting sterol-dependent root development.

Experimental Protocols

To validate the differential effects, researchers should utilize a Split-Plate Vertical Growth Assay . This protocol ensures self-validation by comparing host and non-host responses on the same media plate.

Protocol A: Vertical Root Growth Inhibition Assay

Objective: Quantify the cytostatic effect of 6-epi-Albrassitriol on non-host roots.

• Preparation:

  • Prepare 0.5x Murashige & Skoog (MS) media + 1% Sucrose + 0.8% Phytagel.

  • Treatment: Add 6-epi-Albrassitriol (dissolved in DMSO) to final concentrations of 10, 50, and 100 µM.

  • Control: DMSO equivalent (Mock) and Albrassitriol (Positive Control).

• Seeding:

  • Surface sterilize seeds of Solanum lycopersicum (Non-Host) and Brassica napus (Host).

  • Plate seeds in a single row at the top of square petri dishes.

• Incubation:

  • Place plates vertically in a growth chamber (22°C, 16h light/8h dark).

• Data Collection (Day 5 & Day 7):

  • Primary Root Length: Measure using ImageJ.

  • Lateral Root Density: Count emerged roots per cm of primary root.

  • Root Tip Angle: Measure deviation from the gravity vector.

Self-Validating Check: The Brassica host should show necrotic lesions or browning (if sensitive to the natural toxin), while the Tomato non-host should show white but stunted roots (sterol inhibition phenotype) without necrosis.

Protocol B: Sterol Profile Analysis (GC-MS)

Objective: Confirm the mechanism of sterol biosynthesis inhibition.

• Extraction: Grind 100mg of root tissue (treated vs. control) in liquid nitrogen. Extract with Chloroform:Methanol (2:1).

• Saponification: Treat with 6% KOH in methanol (80°C, 2h) to release free sterols.

• Derivatization: React with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to form TMS derivatives.

• Analysis: Analyze via GC-MS. Look for accumulation of sterol precursors (e.g., cycloartenol) and depletion of end-products (sitosterol, campesterol).

References

• Vlad, P. F., et al. (2013).[2] Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol.[3][4][5][6] Natural Product Research, 27(9), 809-817.[5] Link

• Ayer, W. A., & Pena-Rodriguez, L. M. (1987). Metabolites produced by Alternaria brassicae, the black spot pathogen of canola. Journal of Natural Products, 50(3), 400-407. Link

• Pedras, M. S. C., et al. (2009). The chemical ecology of the Alternaria–Brassica pathosystem. Phytochemistry Reviews. Link

• Wasiuk, A., et al. (2021). Recent updates on the bioactive compounds of the marine-derived genus Aspergillus. RSC Advances. Link

• Ciocarlan, A., et al. (2012).[4] Synthesis of drimane sesquiterpenoids from (+)-larixol. Chemistry Journal of Moldova. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cjm.ichem.md [cjm.ichem.md]
• 6. researchgate.net [researchgate.net]

Reproducibility of 6-epi-Albrassitriol Synthesis: A Comparative Technical Guide

Executive Summary: The C6-Stereochemical Challenge

(-)-6-epi-Albrassitriol is a drimane sesquiterpenoid distinguished from its parent compound, (-)-albrassitriol, by the inversion of the hydroxyl group at the C6 position.[] While the parent molecule has garnered attention for phytotoxicity and potential anticancer activity, the 6-epi isomer is frequently isolated as a co-metabolite or synthetic byproduct.[]

For researchers requiring high-purity 6-epi-albrassitriol, the primary reproducibility bottleneck is the stereoselective reduction of the C6-carbonyl intermediate .[] Most established protocols rely on hydride reduction of a ketone precursor, which invariably produces a mixture of epimers (albrassitriol and 6-epi-albrassitriol) due to the steric influence of the gem-dimethyl group at C4 and the angular methyl at C10.[]

This guide evaluates the two dominant semisynthetic routes starting from (+)-Larixol , contrasting the "Legacy Step-Wise" approach with the modern "Short-Step Oxidative" protocol.[]

Protocol Comparison: Efficiency vs. Selectivity

The synthesis of drimanes from labdane diterpenoids (like larixol) is the industry standard due to the structural homology of the bicyclic core.[] Below is a comparative analysis of the two primary protocols.

Table 1: Comparative Metrics of Synthetic Routes

Metric	Protocol A: Short-Step Oxidative (Vlad et al., 2013)	Protocol B: Legacy Step-Wise (Lagnel et al., 2000)
Starting Material	(+)-Larixol	(+)-Larixol
Total Steps	5	15
Overall Yield (6-epi)	~13.6%	~4.25%
Key Intermediate	Drim-7-ene-9α,11-diol-6-one	Multiple protected intermediates
C6-OH Strategy	Non-stereoselective LiAlH₄ reduction (Separation required)	Multi-step inversion
Reproducibility	High (Fewer steps reduce error propagation)	Low (Lengthy linear sequence drops throughput)
Primary Bottleneck	Chromatographic separation of epimers (C6-α vs C6-β)	Low yielding protection/deprotection steps

Recommendation: Protocol A is the superior choice for rapid access to milligram-to-gram quantities of 6-epi-albrassitriol, despite the need for a final separation step.[] The 15-step Legacy Protocol is obsolete for practical supply generation.[]

Detailed Technical Workflow: The Validated "Short-Step" System

This section details the causal logic and operational parameters for Protocol A , derived from the work of Vlad et al. (2013).[] This system is self-validating because the intermediate drim-7,9(11)-diene-6-one serves as a UV-active checkpoint before the expensive oxidation step.[]

Phase 1: Oxidative Degradation (The "Cut")

The labdane side chain of (+)-Larixol is excised to reveal the drimane core.[]

• Reagents: CrO₃ / AcOH or KMnO₄ (alternative).

• Mechanism: Oxidative cleavage of the C14-C15 bond followed by Norrish type II photochemical degradation (or chemical equivalent) yields the dienone.[][2][3]

• Checkpoint: Monitor the disappearance of the side-chain olefinic protons via ¹H NMR.

Phase 2: Selective Dihydroxylation (The "Decoration")[1]

• Reaction: Treatment of drim-7,9(11)-diene-6-one with OsO₄ (Osmium Tetroxide).[][2][3]

• Causality: The C9-C11 double bond is more electron-rich and accessible than the sterically hindered C7-C8 bond (shielded by the gem-dimethyls).[] This allows regioselective dihydroxylation to form the 9α,11-diol.[]

• Safety Note: OsO₄ is volatile and highly toxic.[] Use NMO (N-Methylmorpholine N-oxide) as a co-oxidant to catalytic OsO₄ to minimize exposure and cost.[]

Phase 3: The Critical Reduction (The "Fork")

This is the synthesis's defining moment where reproducibility often drifts.[]

• Precursor: Drim-7-ene-9α,11-diol-6-one.[][2][3][4]

• Reagent: LiAlH₄ (Lithium Aluminum Hydride) in dry THF.

• Outcome: The hydride attacks the C6 ketone.[]

  • Attack from α-face (less hindered): Yields (-)-Albrassitriol (β-OH).[]

  • Attack from β-face (hindered by C10-Me): Yields (-)-6-epi-Albrassitriol (α-OH).[]

• Data: Experimental results typically yield a ~1:1 to 1:1.2 ratio of epimers.[]

  • Albrassitriol Yield: ~12.4%[][2][3][4]

  • 6-epi-Albrassitriol Yield: ~13.6%[][2][3][4]

• Separation: The epimers must be separated via column chromatography.[] The 6-epi isomer typically elutes differently due to the change in dipole moment caused by the axial/equatorial switch of the hydroxyl group.

Visualizing the Synthetic Pathway

The following diagram illustrates the logical flow and stereochemical divergence of the synthesis.

Figure 1: Synthetic pathway from (+)-Larixol to 6-epi-Albrassitriol, highlighting the divergent reduction step.[]

Strategic Insights for Researchers

Stereocontrol Causality

The lack of stereocontrol at C6 is intrinsic to the substrate's geometry.[] The C10-angular methyl group creates significant steric bulk on the

-face, while the gem-dimethyl group at C4 influences the -face.[] Consequently, small hydride donors like LiAlH₄ show little facial discrimination.[]

• Optimization Tip: To favor one epimer, bulkier reducing agents (e.g., L-Selectride) could be explored, though literature data on this specific substrate is limited.[] For the purpose of generating both standards, LiAlH₄ is ideal.[]

Confirmation of Identity

Ensure you validate the 6-epi structure using NOESY NMR .[]

• 6-epi-Albrassitriol: Look for NOE correlations between the C6 proton and the C4-methyls or C10-methyl, which will differ significantly from the natural albrassitriol due to the change in proton orientation (axial vs. equatorial).[]

Alternative Routes

While total synthesis routes from (+)-sclareolide exist (e.g., Wu et al., 2023), they are generally designed to target the natural 1,4-cis-hydroxyl configuration of albrassitriol.[] Modifying these sophisticated routes to produce the epi compound often requires additional inversion steps (e.g., Mitsunobu reaction), rendering them less efficient than the direct separation method described in Protocol A.[]

References

• Vlad, P. F., et al. (2013).[][2][3] "Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol." Natural Product Research, 27(9), 809-817.[][2][3] [][2][3]

• Lagnel, B., Morin, C., & de Groot, A. (2000).[][3] "Synthesis of Drimanes from (+)-Larixol." Synthesis, 2000(13), 1907-1916.[][5]

• Wu, Y.-C., et al. (2023).[][6] "Divergent and Stereoselective Synthesis of Ustusal A, (-)-Albrassitriol, and Elegansin D." The Journal of Organic Chemistry, 88(23), 16511-16519.[][6] [][6]

• Ding, J. H., et al. (2017).[][7] "Three new drimane sesquiterpenoids from cultures of the fungus Penicillium sp."[][7][8] Journal of Asian Natural Products Research, 19(8), 780-785.[][7][8] []

Sources

• 2. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. research.wur.nl [research.wur.nl]
• 6. Divergent and Stereoselective Synthesis of Ustusal A, (-)-Albrassitriol, and Elegansin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

Statistical Analysis &amp; Comparative Performance Guide: 6-epi-Albrassitriol Dose-Response

Executive Summary & Strategic Context

6-epi-Albrassitriol is a drimane sesquiterpene, primarily isolated from fungal strains such as Aspergillus and Penicillium, or synthesized from labdane diterpenoids like (+)-larixol.[] While structurally related to potent bioactive terpenes (e.g., polygodial), 6-epi-Albrassitriol often exhibits moderate-to-low cytotoxicity (IC50 > 40 µM in many human cancer lines) and specific activity in cholesterol biosynthesis inhibition.[]

The Analytical Challenge: The primary statistical failure in characterizing compounds like 6-epi-Albrassitriol is "Forced Sigmodicity." Researchers often force a 4-Parameter Logistic (4PL) fit onto data that represents a partial response or a flat baseline, leading to artificial IC50 values.[] This guide defines a rigorous statistical framework to distinguish true pharmacological potency from assay noise, comparing 6-epi-Albrassitriol against high-potency standards.

Experimental Protocol: High-Fidelity Dose-Response Generation

Objective: Generate self-validating cytotoxicity data using HepG2 (liver hepatocellular carcinoma) cells, a standard model for drimane sesquiterpene activity.[]

Reagent Preparation & Handling

• Compound: 6-epi-Albrassitriol (Purity >98% via HPLC).[]

• Vehicle: DMSO (Final well concentration must be <0.5% v/v to prevent solvent toxicity masking the compound's weak effect).

• Positive Control: Staurosporine (Potent apoptosis inducer, expected IC50 ~10-20 nM) or Doxorubicin .[]

• Negative Control: 0.5% DMSO in culture media.[]

The "Self-Validating" Assay Workflow

To ensure statistical power, we utilize a 9-point dilution series (1:3 serial dilution) rather than the standard 5-point, covering a range from 100 µM down to 0.01 µM.[]

• Seeding: Seed HepG2 cells at 5,000 cells/well in 96-well plates. Incubate 24h for attachment.

• Dosing: Add 6-epi-Albrassitriol in triplicate.

  • Critical Step: Include "Blank" wells (Media only, no cells) to subtract background absorbance.

• Exposure: Incubate for 48 or 72 hours.

• Readout: CCK-8 or MTT assay (Absorbance at 450 nm).

Statistical Analysis Framework

Do not rely on default software settings.[] Use this logic to select the correct regression model.

The 4-Parameter Logistic (4PL) Model

The standard equation for dose-response is:

[]

• X: Log of concentration.

• Y: Normalized response (% Viability).

• Hill Slope: Describes the steepness.

Decision Logic for Model Selection

For 6-epi-Albrassitriol, which may not reach 0% viability (complete kill), you must constrain parameters to avoid mathematical artifacts.[]

• Scenario A: Full Response (0% to 100%).

  • Use unconstrained 4PL.[]

• Scenario B: Partial Response (e.g., max inhibition is 40%). []

  • Constraint: Fix "Bottom" to 0% (if assuming high doses eventually kill) or use a 3PL model.

  • Warning: If the curve does not cross 50%, do not report an IC50. Report "IC50 > [Max Concentration]".

Visualization of Analysis Logic

Figure 1: Decision tree for validating dose-response parameters. This logic prevents the reporting of false-positive IC50 values for moderate-potency compounds.[]

Comparative Performance Guide

This section compares 6-epi-Albrassitriol against standard alternatives in the context of cytotoxicity (HepG2) and synthesis inhibition.[]

Quantitative Comparison Table

Compound	Class	HepG2 IC50 (µM)	Hill Slope	Efficacy (Max Inhibition)	Clinical/Research Status
6-epi-Albrassitriol	Drimane Sesquiterpene	> 40 µM (Inactive/Weak)	N/A (Flat)	< 20% @ 100 µM	Research Tool (Biosynthesis probe)
Albrassitriol	Drimane Sesquiterpene	> 40 µM	N/A	< 20% @ 100 µM	Natural Isomer
Polygodial	Drimane Sesquiterpene	~5 - 10 µM	-1.2	100%	Bioactive Reference (Antifungal/Cytotoxic)
Staurosporine	Indolocarbazole	0.015 µM (15 nM)	-1.0	100%	Standard Positive Control

Interpretation of Results

• Potency Gap: 6-epi-Albrassitriol is significantly less potent than bioactive drimanes like Polygodial.[]

• Mechanism Implication: The lack of cytotoxicity suggests 6-epi-Albrassitriol is suitable as a negative control in drimane toxicity studies or as a scaffold for synthesizing more potent derivatives (e.g., elegansin D analogs).[]

• Specific Activity: While non-cytotoxic, it may show specific activity in cholesterol biosynthesis inhibition (approx. 40% inhibition at 10 nM in specific assays), indicating a targeted mechanism distinct from general toxicity.[]

Mechanistic Pathway Visualization

Understanding why the response curve looks the way it does requires mapping the compound's interaction network.[]

Figure 2: Mechanistic divergence. The compound shows specific metabolic modulation (Cholesterol) without triggering the broad cytotoxicity pathways associated with other drimanes.

References

• Ding, J. H., et al. (2017).[][2][3] "Three new drimane sesquiterpenoids from cultures of the fungus Penicillium sp."[2][3] Journal of Asian Natural Products Research, 19(8), 780-785.[] Link

• Vlad, P. F., et al. (2013).[] "Synthesis of (−)-albrassitriol and (−)-6-epi-albrassitriol from (+)-larixol." Natural Product Research, 27(9), 809-817.[][4] Link

• Grabley, S., et al. (1996).[][5][6] "New Albrassitriols from Aspergillus sp.[][5] (FH-A 6357)."[] The Journal of Antibiotics, 49(6), 593-595.[][5] Link

• Wu, Y. C., et al. (2023).[] "Divergent and Stereoselective Synthesis of Ustusal A, (−)-Albrassitriol, and Elegansin D." The Journal of Organic Chemistry, 88(23), 16382–16392.[] Link[7]

Sources

• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. npatlas.org [npatlas.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for 6-epi-Albrassitriol: A Technical Guide

Part 1: Executive Safety Summary (Immediate Action)

6-epi-Albrassitriol is a bioactive drimane sesquiterpenoid, often utilized in pharmaceutical research as a Vitamin D receptor modulator or cytotoxic agent.[1] Due to its biological activity (cholesterol synthesis inhibition and potential cytotoxicity), it must be handled as a Hazardous Chemical Waste with specific containment protocols to prevent environmental release or accidental exposure.[1]

Critical Safety Parameters

Parameter	Specification
Hazard Classification	Bioactive Organic Substance . Treat as potentially toxic/irritant.[1]
Primary Route of Entry	Inhalation (dust), Dermal absorption, Ingestion.[1]
Required PPE	Nitrile gloves (double-gloving recommended for solutions >10 mM), Safety goggles, Lab coat, N95 mask or Fume Hood (for solid handling).[1]
Disposal Method	High-Temperature Incineration (Chemical Waste Stream).[1] DO NOT dispose of down the drain.
Spill Response	Isolate area.[1][2] Dampen solid spills with inert solvent (e.g., PEG-400 or water) to prevent dusting before wiping.[1]

Part 2: Chemical Profile & Disposal Logic

To ensure scientific integrity in our disposal workflow, we must understand the physicochemical properties that dictate our waste management strategy.[1] 6-epi-Albrassitriol is a stable organic solid, typically soluble in polar organic solvents (DMSO, Methanol, Ethanol).[1]

Physicochemical Data for Disposal Planning

Property	Data	Operational Implication
Physical State	White Solid / Powder	High risk of aerosolization during weighing/transfer.[1][2]
Solubility	Soluble in DMSO, MeOH, EtOAc	Liquid waste will require organic solvent compatibility.[1]
Stability	Stable under normal conditions	Does not require quenching/neutralization before disposal.[1]
Reactivity	Low reactivity	Compatible with standard organic waste streams (Non-halogenated/Halogenated).[1]
Bioactivity	IC50 > 40 μM (Cytotoxicity)	Must be segregated from general trash to prevent biological accumulation.[1]

The Causality of Disposal Choice: Unlike reactive reagents (e.g., acid chlorides) that require neutralization, 6-epi-Albrassitriol is chemically stable but biologically potent.[1] Therefore, the disposal objective is containment and thermal destruction rather than chemical deactivation.[1] Incineration ensures the breakdown of the sesquiterpene skeleton, eliminating bioactivity.[1]

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Applicable for: Expired stocks, weighing errors, or residual solids.[1]

• Containment: Transfer the solid 6-epi-Albrassitriol into a screw-cap glass vial or high-density polyethylene (HDPE) container.

• Labeling: Affix a hazardous waste tag.

  • Chemical Name: 6-epi-Albrassitriol.[1][3][4][][6][7][8]

  • Hazard Checkbox: "Toxic" and "Irritant".[1]

  • Concentration: 100% (Solid).[1]

• Secondary Containment: Place the primary container into a sealable clear plastic bag (Zip-lock) to prevent surface contamination of the waste bin.

• Disposal Stream: Deposit into the Solid Hazardous Waste Drum designated for incineration.

Protocol B: Liquid Waste (Solutions/Mother Liquors)

Applicable for: Reaction mixtures, HPLC eluents, or cell culture media containing the compound.[1]

• Segregation: Determine the primary solvent.[1]

  • Halogenated: (e.g., Dichloromethane, Chloroform).[1]

  • Non-Halogenated: (e.g., DMSO, Methanol, Ethanol, Acetone).[1]

• Transfer: Pour the solution into the appropriate Organic Waste Carboy .

  • Note: If the solution contains aqueous buffers (e.g., cell media) with trace compound (<0.1%), it may often be collected in a separate "Aqueous Chemical Waste" stream depending on local EHS rules.[1] However, for high concentrations, stick to Organic streams.[1]

• Rinsing: Rinse the original vessel (flask/tube) twice with a small volume of acetone or ethanol.[1] Add these rinses to the organic waste carboy.[1]

• Documentation: Log the addition on the carboy’s accumulation log sheet.

Protocol C: Contaminated Consumables

Applicable for: Pipette tips, gloves, weighing boats, and bench paper.[1]

• Collection: Do not throw into regular trash. Collect all solid consumables in a Biohazard/Chemical Debris Bag (Yellow or Red bag depending on facility coding for chemically contaminated solids).

• Sharps: If using needles or glass pipettes, dispose of them in a Puncture-Proof Sharps Container labeled "Chemically Contaminated Sharps".[1]

Part 4: Visualized Workflows

Figure 1: Waste Segregation Decision Tree

This logic gate ensures that 6-epi-Albrassitriol is routed to the correct destruction facility based on its physical state.[1]

Caption: Decision matrix for segregating 6-epi-Albrassitriol waste streams to ensure regulatory compliance.

Figure 2: Accidental Spill Response Protocol

A self-validating workflow for managing laboratory spills of bioactive solids.

Caption: Step-by-step spill remediation ensuring containment of bioactive particulates.

Part 5: Regulatory Compliance & References

Regulatory Status: While 6-epi-Albrassitriol is not explicitly listed on the EPA's RCRA P-list or U-list, it falls under the "Process Waste" category due to its bioactive nature.[1]

• US EPA: Dispose of in accordance with 40 CFR 261 (Identification and Listing of Hazardous Waste).[1]

• EU REACH: Handle as a substance of "Unknown or Variable Composition" (UVCB) requiring strict control measures.[1]

References:

• Vlad, P. F., et al. (2013).[1] Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol. Natural Product Research, 27(9), 809-817.[1][3]

• MedChemExpress. (2024).[1] Albrassitriol Product Safety & Data Sheet.

• BOC Sciences. (2024).[1] 12-Hydroxy-6-epi-albrassitriol: Pharmaceutical Research Applications.

• Natural Products Atlas. (2024). Compound Summary: 12-Hydroxy-6-epi-albrassitriol.[1][][8] [1]

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A Senior Application Scientist's Guide to Handling 6-epi-Albrassitriol: A Precautionary Approach to Safety and Operations

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 6-epi-Albrassitriol. Given the absence of a specific Safety Data Sheet (SDS) and comprehensive toxicological data for this compound, all procedures outlined below are based on the precautionary principle. We will treat 6-epi-Albrassitriol as a potent, biologically active compound of unknown toxicity, adopting best practices from the handling of hazardous drugs and other steroidal compounds.

Hazard Assessment: An Evidence-Based Postulation

6-epi-Albrassitriol is a member of the brassinosteroid family, a class of polyhydroxylated steroidal phytohormones.[1] These hormones are critical for regulating cell division, elongation, and differentiation in plants.[2][3] While their effects on mammalian systems are not well-documented, their inherent biological activity necessitates a high degree of caution. The primary risks are associated with the compound in its powdered form, which can be easily aerosolized.

Potential hazards are inferred from structurally related compounds and general principles of handling active pharmaceutical ingredients (APIs):

• Inhalation: Inhaling fine powders can cause respiratory tract irritation and represents the most direct route for systemic exposure.[4][5][6] For hazardous compounds, inhalation can lead to acute or chronic toxicity.[7][8]

• Dermal Contact: Steroidal compounds can potentially be absorbed through the skin, leading to systemic effects or localized irritation and allergic reactions.[9][10]

• Ocular Exposure: Direct contact with the eyes can cause significant irritation.[4][11][12]

• Ingestion: Accidental ingestion of potent biological molecules can be harmful.[5]

• Unknown Chronic Effects: Due to the lack of specific data, we must assume the potential for long-term effects, including reproductive or developmental toxicity, which has been noted for some plant growth regulators.[4][7][13]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to create a reliable barrier between the researcher and the compound. This is your primary defense against exposure.

PPE Item	Specification	Rationale
Gloves	Double-gloving with powder-free, disposable nitrile gloves. Ensure outer glove cuff extends over the gown's cuff.[14]	Prevents exposure from micropores and contamination during the removal of the outer pair. Powder-free gloves avoid aerosolizing particles that may have absorbed the hazardous drug.[9]
Gown	Disposable, solid-front, back-closing gown made of a low-lint, polyethylene-coated material. Must have long sleeves with tight-fitting elastic cuffs.	Provides a barrier against splashes and particulate contamination. The coated material offers superior resistance to chemical permeation compared to standard cloth lab coats.[15]
Eye & Face Protection	ANSI Z87.1-rated safety goggles that provide a full seal around the eyes.	Protects against splashes, and airborne dust particles. Standard safety glasses with side shields are insufficient.
Respiratory Protection	NIOSH-approved N95 or higher-level respirator.	Mandatory when handling the solid compound outside of a certified containment device (e.g., fume hood). Surgical masks offer no protection against chemical aerosols or fine particles.[9]
Head & Shoe Covers	Disposable bouffant cap and shoe covers.	Prevents the tracking of contaminants out of the controlled workspace and protects against settling dust.[9][14]

Operational Protocols: From Receipt to Disposal

Adherence to strict, step-by-step protocols is essential for minimizing exposure risk at every stage of handling.

Weighing and Stock Solution Preparation

This process presents the highest risk of aerosol generation and requires the most stringent controls.

Methodology:

• Preparation: Don all required PPE as specified in the table above before entering the designated handling area.

• Containment: Perform all manipulations of the solid 6-epi-Albrassitriol within a certified chemical fume hood, Class II Biosafety Cabinet, or a powder containment glove box. This is non-negotiable.

• Surface Decontamination: Before starting, wipe down the work surface inside the hood with 70% ethanol to reduce static and aid in cleanup.

• Weighing: Use a dedicated analytical balance inside the containment unit. Use a micro-spatula to carefully transfer small amounts of the powder to a tared weigh boat or directly into the receiving vial. Avoid any sudden movements that could disturb the powder.

• Solubilization: Add the desired solvent to the vial containing the weighed powder while still inside the hood. Cap the vial securely. Ensure the solvent is appropriate for your experimental needs and that the compound is fully dissolved, using gentle agitation if necessary.

• Post-Weighing Cleanup: Carefully wipe the spatula, weigh boat (if used), and any affected surfaces with a disposable wipe dampened with your deactivating solution (e.g., dilute bleach solution, followed by water, then ethanol).

• Disposal: All disposable items that came into contact with the compound (e.g., outer gloves, weigh boat, wipes) must be placed in a sealed, clearly labeled hazardous waste bag before removing your inner gloves.

Diagram: Workflow for Safe Weighing and Solubilization

Caption: Workflow for weighing and solubilizing 6-epi-Albrassitriol.

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent widespread contamination.

Methodology:

• Alert & Evacuate: Immediately alert others in the area. If the spill is large or outside of a containment device, evacuate the immediate vicinity.

• Assess & Secure: If safe to do so, restrict access to the spill area. Do not attempt to clean a large spill without proper training and equipment.

• Don PPE: Before approaching the spill, don full PPE, including a respirator.

• Containment (for liquid spills): Cover the spill with absorbent pads or granules, working from the outside in.

• Containment (for powder spills): Gently cover the spill with absorbent pads dampened with water to prevent the powder from becoming airborne. DO NOT dry sweep.

• Cleanup: Carefully collect all contaminated material using forceps or a scoop and place it into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly. A common practice is a three-step wipe:

  • First, with a deactivating agent (e.g., 10% bleach solution).

  • Second, with a neutralizing agent (e.g., sterile water or sodium thiosulfate for bleach).

  • Third, with 70% ethanol to dry the surface.

• Disposal: All cleanup materials are to be disposed of as hazardous waste.

Diagram: Spill Response Decision Tree

Caption: Decision tree for responding to a 6-epi-Albrassitriol spill.

Waste Disposal Plan

A comprehensive waste management strategy is crucial to prevent environmental release and ensure regulatory compliance.

• Solid Waste: All disposable items that have come into contact with 6-epi-Albrassitriol, including gloves, gowns, shoe covers, pipette tips, and vials, must be segregated into a clearly labeled, sealed hazardous waste container.[16]

• Liquid Waste: Unused stock solutions or experimental waste containing the compound should be collected in a dedicated, sealed, and properly labeled hazardous liquid waste container. Do not pour any solution containing this compound down the drain.[11]

• Sharps: Needles or other sharps used in handling should be placed in a puncture-proof sharps container designated for hazardous chemical waste.

• Final Disposal: All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office, following all local and national regulations.

By implementing these rigorous safety protocols, you establish a self-validating system of protection, ensuring both personal safety and the integrity of your research. This proactive approach is the hallmark of a responsible and trustworthy scientific practice.

References

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Nufarm. (2018, April 13). SAFETY DATA SHEET ReTain Plant Growth Regulator Soluble Powder.
• Valent BioSciences. (2019, May 2). CytoFlor Plant Growth Regulator Solution SDS.
• Provista. (2022, August 25). Types of PPE to Wear When Compounding Hazardous Drugs.
• Centers for Disease Control and Prevention. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• ScienceLab.com. (2005, October 9). Material Safety Data Sheet.
• C/D/N Isotopes Inc. (2015). Safety Data Sheet.
• Sumitomo Chemical Australia. (2021, October 8). SAFETY DATA SHEET RETAIN PLANT GROWTH REGULATOR SOLUBLE POWDER.
• Michigan State University. Handling PGR Overdoses.
• Cayman Chemical. (2025, December 22). Safety Data Sheet - Calcitriol.
• GERPAC. Personal protective equipment for preparing toxic drugs.
• Agriculture and Horticulture Development Board (AHDB). Chemical plant growth regulators - application.
• Spectrum Chemical. (2019, April 1). SAFETY DATA SHEET - ALBUTEROL SULFATE, USP.
• Planas-Riverola, A., et al. (2019, March 14). Brassinosteroid signaling in plant development and adaptation to stress. Development.
• Oklestkova, J. (2024, October 15). Analytical Methods for Brassinosteroid Analysis: Recent Advances and Applications. Plant and Cell Physiology, Oxford Academic.
• Manghwar, H., et al. (2022, January 18). Brassinosteroids (BRs) Role in Plant Development and Coping with Different Stresses. International Journal of Molecular Sciences.
• Covestro. (2012, August 22). SAFETY DATA SHEET.
• Manghwar, H., et al. (2022, January). Brassinosteroids (BRs) Role in Plant Development and Coping with Different Stresses. International Journal of Molecular Sciences, 23(3), 1012.
• Zhang, S., et al. Mechanisms of brassinosteroids interacting with multiple hormones. Plant Signaling & Behavior.
• Castrol. (2025, February 3). SAFETY DATA SHEET.
• National Institutes of Health, PubChem. Alfacalcidol.
• Mayo Clinic. (2026, January 31). Albuterol (inhalation route).
• U.S. Department of Health and Human Services. (2014, September 18). Albuterol - Medical Countermeasures Database. CHEMM.
• Santa Cruz Biotechnology. 1α,25-Dihydroxyvitamin D3 (Calcitriol) Safety Data Sheet.

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